(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Characterization of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Prepared by: Senior Application Scientist, Gemini Division

Abstract: This guide provides a comprehensive framework for the physicochemical characterization of (R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride, a chiral alpha-amino ketone of interest in synthetic chemistry and drug development. Given the limited availability of published data for this specific molecule, this document emphasizes the essential analytical methodologies required to establish its identity, purity, and core physical properties. We present not just protocols, but the scientific rationale behind them, ensuring a robust and validated approach for researchers and drug development professionals.

Introduction and Scientific Context

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl belongs to the class of alpha-amino carbonyl compounds, which are valuable building blocks in asymmetric synthesis and serve as scaffolds in medicinal chemistry.[1] The molecule incorporates a chiral center at the C2 position of the propanone backbone, a primary amine, and a piperidine ring, making its stereochemistry and basicity critical determinants of its chemical and biological activity.

The hydrochloride salt form is typically employed to enhance stability and aqueous solubility. A thorough understanding of its physicochemical properties is a non-negotiable prerequisite for its effective use, whether as a reagent in a multi-step synthesis or as a candidate for further development. This guide outlines the necessary experimental workflows to define these critical parameters.

Chemical Identity and Structural Elucidation

The foundational step in characterizing any compound is the unambiguous confirmation of its chemical structure. For (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, this involves verifying the connectivity, molecular weight, and stereochemistry.

IUPAC Name: (2R)-2-amino-1-(piperidin-1-yl)propan-1-one hydrochloride Molecular Formula: C₈H₁₇ClN₂O Parent Base: 2-Amino-1-(piperidin-1-yl)propan-1-one (PubChem CID: 3152952)[2]

Chemical Structure

Caption: Chemical structure of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

Core Physicochemical Data

The following table summarizes the key physicochemical properties. Where specific experimental data is not publicly available, the entry is marked for experimental determination, with the relevant protocol outlined in Section 4.0.

Property	Value	Method of Determination
Molecular Weight	192.69 g/mol	Calculated from Formula[2]
Appearance	White to off-white solid (Expected)	Visual Inspection
Melting Point	To be determined	Capillary Method (USP <741>)
Aqueous Solubility	To be determined	Shake-Flask Method / HPLC-UV
Solubility (Organic)	Soluble in DMSO (Expected)[3]	Shake-Flask Method / Gravimetric
pKa (Primary Amine)	To be determined	Potentiometric Titration
Optical Rotation	To be determined	Polarimetry

Spectroscopic and Chromatographic Profile

A multi-technique approach is essential for a comprehensive structural and purity profile.

Structural Confirmation by Spectroscopy

• ¹H NMR (400 MHz, D₂O): Expected signals would include multiplets for the piperidine ring protons (~1.5-1.8 ppm and ~3.4-3.7 ppm), a quartet for the chiral proton at C2 (~4.0-4.2 ppm), and a doublet for the C3 methyl group (~1.4-1.6 ppm). The exact chemical shifts are sensitive to pH and solvent.

• ¹³C NMR (100 MHz, D₂O): Key signals include the carbonyl carbon (~170-175 ppm), the chiral C2 carbon (~50-55 ppm), multiple signals for the piperidine carbons (~23-26 ppm and ~45-48 ppm), and the C3 methyl carbon (~15-20 ppm).

• Mass Spectrometry (ESI+): The primary ion observed should correspond to the parent free base [M+H]⁺ at m/z 157.13. This provides definitive confirmation of the molecular weight of the cationic species.

• Infrared Spectroscopy (FTIR-ATR): Characteristic peaks would include a strong C=O stretch (~1680-1700 cm⁻¹), N-H bending vibrations from the primary ammonium group (~1500-1600 cm⁻¹), and C-N stretching vibrations.

Purity and Enantiomeric Excess by HPLC

For a chiral molecule, purity assessment is a two-fold task: determining the chemical purity (presence of other compounds) and the enantiomeric purity (presence of the (S)-enantiomer). A validated, stability-indicating HPLC method is the gold standard.

Causality in Method Development: The choice of a chiral stationary phase is paramount for resolving enantiomers. Columns based on polysaccharide derivatives (e.g., cellulose or amylose) coated on a silica support are highly effective for a wide range of chiral amines and ketones.[1] The mobile phase composition is then optimized to achieve baseline separation (Resolution > 1.5) in a reasonable runtime.

Caption: Workflow for Chiral HPLC Method Development.

Recommended Experimental Protocols

The following protocols provide detailed, self-validating steps for determining key physicochemical parameters.

Protocol: Determination of Enantiomeric Excess via Chiral HPLC

• System Preparation:

  • HPLC System: A standard HPLC with a UV detector.

  • Chiral Column: Chiralpak® AD-H, 5 µm, 4.6 x 250 mm (or equivalent polysaccharide-based column).

  • Mobile Phase: Prepare an isocratic mobile phase of Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v). Filter through a 0.45 µm filter and degas. Rationale: The non-polar/polar solvent mixture modulates retention, while the amine modifier improves peak shape for basic analytes by competing for active sites on the silica support.

  • System Equilibration: Purge the system and equilibrate the column at a flow rate of 1.0 mL/min until a stable baseline is achieved (~30-60 minutes).

• Sample Preparation:

  • Standard: Prepare a 1.0 mg/mL solution of a racemic (R/S)-2-Amino-1-(1-piperidinyl)-1-propanone HCl standard in the mobile phase.

  • Test Sample: Prepare a 1.0 mg/mL solution of the (R)-enantiomer test sample in the mobile phase.

• Analysis:

  • Set the column temperature to 25 °C and the UV detection wavelength to 220 nm.

  • Inject 10 µL of the racemic standard. Two peaks should be observed.

  • Inject 10 µL of the test sample. The major peak should correspond to one of the two peaks from the racemic injection.

  • System Suitability: For the racemic injection, the resolution between the two enantiomer peaks must be ≥ 1.5.

• Calculation of Enantiomeric Excess (e.e.):

  • e.e. (%) = [(Area of R-enantiomer - Area of S-enantiomer) / (Area of R-enantiomer + Area of S-enantiomer)] x 100

Protocol: Determination of Aqueous Solubility (Shake-Flask Method)

• Objective: To determine the equilibrium solubility of the compound in water at a specified temperature (e.g., 25 °C).

• Procedure:

  • Add an excess amount of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl to a known volume of purified water (e.g., 10 mL) in a sealed glass vial. The presence of undissolved solid is essential.

  • Agitate the vial in a temperature-controlled shaker bath at 25 °C for 24 hours to ensure equilibrium is reached. A parallel sample agitated for 48 hours should be run to confirm equilibrium.

  • After agitation, allow the suspension to settle.

  • Carefully withdraw a sample from the supernatant and filter it immediately through a 0.22 µm syringe filter (e.g., PVDF) to remove all undissolved solids.

  • Quantitatively dilute the clear filtrate with the HPLC mobile phase to a concentration within the calibrated range of the HPLC method developed previously.

  • Analyze the diluted sample by HPLC-UV against a calibration curve prepared from standards of known concentration.

• Calculation:

  • Solubility (mg/mL) = (Concentration from HPLC, mg/mL) x Dilution Factor

Stability, Storage, and Handling

• Stability: As a hydrochloride salt of a primary amine, the compound is expected to be reasonably stable. However, alpha-amino ketones can be susceptible to degradation pathways such as oxidation or self-condensation under harsh pH or temperature conditions. A formal stability study under ICH guidelines (temperature, humidity, light) is recommended for long-term storage evaluation.

• Storage: The compound should be stored in a well-sealed container, protected from light and moisture, under inert atmosphere at controlled room temperature or refrigerated (2-8 °C) for long-term storage.[4]

• Handling: Use standard personal protective equipment (gloves, safety glasses, lab coat). Handle in a well-ventilated area or chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

The physicochemical characterization of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl requires a systematic and rigorous analytical approach. While public data is scarce, the methodologies detailed in this guide—spanning structural confirmation, spectroscopic analysis, and the critical determination of enantiomeric excess and solubility—provide a validated pathway for researchers to generate the high-quality data essential for confident use in research and development. Adherence to these principles of causality and self-validation in experimental design will ensure a robust and reliable compound profile.

References

• Benchchem. 2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride.

• LookChem. 2-Amino-1-(4-hydroxy-1-piperidinyl)-3-phenyl-1-propanone hydrochloride.

• PubChem. 2-Amino-1-(piperidin-1-yl)propan-1-one. National Center for Biotechnology Information.

• Echemi. 3-AMINO-1-PIPERIDIN-1-YL-PROPAN-1-ONE.

• MCE (MedChemExpress). 2-Amino-1-(3-chlorophenyl)-1-propanone hydrochloride.

• PubChem. 2-Amino-1-phenylpropan-1-one;hydrochloride. National Center for Biotechnology Information.

• Pharmaceutical Sciences and Research. RP-HPLC Single Advance Method with Validation Studies for Imipramine Hydrochloride and its Intermediates.

• PMC. Design, synthesis, and mechanistic study of 2-piperazineone-bearing peptidomimetics as novel HIV capsid modulators. National Center for Biotechnology Information.

• Merck. 1-(Piperidin-2-yl)propan-2-one hydrochloride.

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• 4. 1-(Piperidin-2-yl)propan-2-one hydrochloride | 5984-61-2 [sigmaaldrich.com]

Pharmacological mechanism of action of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

This technical guide details the pharmacological mechanism of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl , chemically identified as (R)-Alanine Piperidide Hydrochloride .

While the nomenclature bears a superficial resemblance to psychoactive cathinone derivatives (which are ketones), this molecule is an amino acid amide —specifically a proline mimetic. Its primary pharmacological utility lies in enzyme inhibition kinetics , specifically targeting Dipeptidyl Peptidase-IV (DPP-IV/CD26) , and as a chiral building block in the synthesis of peptidomimetics.

A Technical Guide to Proline Mimetics and DPP-IV Modulation

Executive Technical Summary

Compound Identity: (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl Common Designation: (R)-Ala-Pip · HCl CAS Registry: 720001-82-1 Pharmacological Class: Peptidomimetic; Serine Protease Inhibitor (Competitive); Chiral Auxiliary.

Core Mechanism: The compound functions as a substrate analog for Dipeptidyl Peptidase-IV (DPP-IV) . By mimicking the N-terminal dipeptide structure (X-Proline or X-Alanine) required for DPP-IV recognition, the (R)-isomer acts as a metabolically stable competitive inhibitor. The piperidine ring occupies the enzyme's S1 hydrophobic pocket (mimicking proline), while the (R)-methyl group at the P2 position sterically hinders the catalytic triad, preventing efficient hydrolysis compared to the natural (L)-isomer.

Structural Pharmacology & Binding Kinetics

To understand the mechanism, one must analyze the compound's structural congruence with the DPP-IV active site. DPP-IV is a serine exopeptidase that cleaves X-Pro or X-Ala dipeptides from the N-terminus of polypeptides (e.g., GLP-1, GIP).

Structural Mimicry

The molecule consists of an alanine backbone coupled to a piperidine ring via an amide bond.

• P1 Mimicry (Piperidine): The piperidine ring is a six-membered heterocycle that structurally mimics the five-membered pyrrolidine ring of Proline. It fits into the hydrophobic S1 pocket of DPP-IV, which is shaped by residues Tyr662, Tyr666, and Val711.

• P2 Mimicry (Alanine): The 2-amino-propanone moiety mimics the N-terminal Alanine of physiological substrates like GLP-1 (7-36).

• Amide Isostere: Unlike cathinones (which are ketones), the amide linkage here mimics the scissile bond of the peptide substrate.

Stereochemical Blockade (The (R)-Effect)

DPP-IV is highly stereoselective for (L)-amino acids at the P2 position.

• Binding: The (R)-isomer retains affinity for the active site due to the hydrophobic fit of the piperidine and the electrostatic interaction of the free amine with the Glu205/Glu206 double dyad.

• Catalytic Stall: The (R)-configuration orients the carbonyl carbon away from the optimal nucleophilic attack trajectory of the catalytic Ser630 . This creates a "non-productive binding mode," effectively blocking the active site from processing native substrates without being rapidly degraded itself.

Physicochemical Profile

Property	Value	Relevance
Formula	C₈H₁₆N₂O[1] · HCl	Low MW fragment (192.69 g/mol ) allows high ligand efficiency.
H-Bond Donors	2 (Amine)	Critical for anchoring to Glu205/Glu206 in DPP-IV.
H-Bond Acceptors	1 (Amide Carbonyl)	Interacts with the oxyanion hole (Tyr547).
LogP	~0.1 (Predicted)	Hydrophilic enough for solubility; lipophilic piperidine aids S1 entry.
pKa	~8.5 (Amine)	Protonated at physiological pH, ensuring electrostatic docking.

Physiological Pathway & Signaling

The primary downstream effect of (R)-Ala-Pip activity is the modulation of the Incretin Pathway .

The Incretin Stabilization Loop

By inhibiting DPP-IV, (R)-Ala-Pip prevents the degradation of Glucagon-Like Peptide-1 (GLP-1) and Glucose-Dependent Insulinotropic Polypeptide (GIP).

Figure 1: Mechanism of Incretin Stabilization via DPP-IV Inhibition. The inhibitor blocks the conversion of active GLP-1 to its inactive form.

Experimental Protocol: DPP-IV Inhibition Assay

Objective: To determine the IC₅₀ of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl against recombinant human DPP-IV.

Reagents & Setup

• Enzyme: Recombinant Human DPP-IV (0.1 units/mL).

• Substrate: Gly-Pro-pNA (Chromogenic substrate, cleavable by DPP-IV).

• Buffer: 25 mM Tris-HCl, pH 8.0, 140 mM NaCl, 10 mM KCl.

• Test Compound: (R)-Ala-Pip HCl (Stock 10 mM in DMSO).

Step-by-Step Methodology

• Preparation: Dilute the Test Compound serially in the assay buffer to create a concentration range (e.g., 0.1 nM to 100 µM).

• Pre-Incubation:

  • Add 25 µL of Enzyme solution to 96-well plate wells.

  • Add 25 µL of Test Compound (various concentrations).

  • Control: Use buffer only (0% inhibition) and a known inhibitor like Sitagliptin (100% inhibition control).

  • Incubate at 37°C for 15 minutes to allow equilibrium binding.

• Initiation:

  • Add 50 µL of Substrate (Gly-Pro-pNA, final conc. 200 µM).

• Kinetic Measurement:

  • Measure absorbance at 405 nm (release of p-nitroaniline) every minute for 20 minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial velocity (

    ) for each concentration.

  • Plot % Inhibition vs. Log[Concentration].

  • Fit data to the Hill equation to derive IC₅₀.

Validation Criteria (Self-Correcting)

• Z-Factor: Must be > 0.5 for the assay to be statistically valid.

• Linearity: The uninhibited control must show linear product formation (

  ) over the measurement period. If the curve plateaus, the substrate is depleted; reduce enzyme concentration.

Distinction from Psychoactive Cathinones

It is critical for researchers to distinguish this compound from "bath salt" derivatives despite the nomenclature similarity.

Feature	(R)-Ala-Pip HCl	Cathinone Derivatives (e.g., 2-PPP)
Chemical Linkage	Amide (C(=O)-N)	Ketone (C(=O)-C)
Core Structure	Alanine + Piperidine	Phenyl + Propanone + Amine
Target	Serine Proteases (DPP-IV)	Monoamine Transporters (DAT/SERT)
CNS Activity	Negligible (Poor BBB penetration)	High (Stimulant)

Safety Note: (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a research chemical/intermediate. While not a scheduled stimulant, it should be handled with standard GLP (Good Laboratory Practice) safety protocols for bioactive amines.

References

• PubChem. (n.d.). 2-Amino-1-(piperidin-1-yl)propan-1-one.[1][2] National Center for Biotechnology Information. Retrieved from [Link]

• Oleksyszyn, J., & Powers, J. C. (1991).[3] Irreversible inhibition of serine proteases by peptide derivatives of (alpha-aminoalkyl)phosphonate diphenyl esters. Biochemistry, 30(2), 485–493.[3] (Foundational mechanism for Ala-Pip derivatives).

• Namiki Shoji Co., Ltd. (2024). Building Blocks Catalogue. (Lists CAS 720001-82-1 as a chiral building block). Retrieved from [Link]

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• 1. namiki-s.co.jp [namiki-s.co.jp]
• 2. 2-氨基-2-甲基-1-(哌啶-1-基)丙-1-酮 | 2-Amino-2-methyl-1-(piperidin-1-yl) | 267406-38-2 - 乐研试剂 [leyan.com]
• 3. US5543396A - Proline phosphonate derivatives - Google Patents [patents.google.com]

Molecular weight and chemical structure of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

An In-Depth Technical Guide to (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl: Structure, Synthesis, and Analysis

Abstract

(R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride is a chiral amino ketone derivative of significant interest in synthetic and medicinal chemistry. As a versatile building block, its structure, incorporating a reactive aminoketone moiety, a stereogenic center, and a piperidine ring, makes it a valuable intermediate for the construction of complex heterocyclic systems and pharmacologically active molecules. This guide provides a comprehensive overview of its fundamental chemical properties, outlines a robust synthetic and purification strategy, details rigorous analytical methods for its characterization, and discusses its potential applications for researchers and drug development professionals.

Physicochemical Properties and Structural Elucidation

The foundational step in utilizing any chemical entity is a thorough understanding of its intrinsic properties and structure. (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is the hydrochloride salt of a chiral alpha-amino ketone. The protonated amine and the presence of a chloride counter-ion generally confer higher water solubility and crystallinity compared to the free base, facilitating easier handling and purification.

Core Chemical Attributes

Quantitative data for the compound are summarized below. The molecular weight is calculated based on the free base, 2-Amino-1-(piperidin-1-yl)propan-1-one, which has a molecular formula of C₈H₁₆N₂O and a molecular weight of 156.23 g/mol .[1]

Property	Value	Source
IUPAC Name	(2R)-2-amino-1-(piperidin-1-yl)propan-1-one hydrochloride	N/A
Molecular Formula	C₈H₁₇ClN₂O	Derived
Molecular Weight	192.69 g/mol	Calculated from[1]
Canonical SMILES	CC(=O)N1CCCCC1.Cl	N/A
Appearance	Expected to be a white to off-white crystalline solid	Inferred[2][3]
Class	Alpha-amino ketone; Piperidine derivative	[4]

Chemical Structure and Stereochemistry

The chemical structure is defined by a propane backbone with a ketone at the C1 position, an amine group at the C2 position, and a piperidine ring attached via a nitrogen atom to the carbonyl carbon. The designation "(R)" specifies the stereochemical configuration at the C2 chiral center, which is critical for its interaction with other chiral molecules, such as biological receptors or enzymes.

Caption: Retrosynthetic pathway for the target compound.

Experimental Protocol: Synthesis

This two-step protocol describes the synthesis starting from commercially available Boc-(R)-alanine.

Step 1: Amide Coupling to form tert-butyl ((R)-1-oxo-1-(piperidin-1-yl)propan-2-yl)carbamate

• Reagent Preparation: In a round-bottom flask under an inert nitrogen atmosphere, dissolve Boc-(R)-alanine (1.0 eq) and a peptide coupling agent such as HATU (1.1 eq) in anhydrous dichloromethane (DCM).

• Activation: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.5 eq), to the solution and stir for 15 minutes at room temperature. This activates the carboxylic acid for amidation.

• Nucleophilic Addition: Add piperidine (1.2 eq) dropwise to the activated mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer three times with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the pure, protected intermediate.

Step 2: Boc Deprotection to yield (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

• Acidolysis: Dissolve the purified protected intermediate from Step 1 in a minimal amount of a suitable solvent like 1,4-dioxane or ethyl acetate.

• HCl Addition: Add a solution of 4M HCl in dioxane (or ethyl acetate) (5-10 eq) dropwise while stirring at 0°C.

• Precipitation: Allow the mixture to warm to room temperature and stir for 1-2 hours. The hydrochloride salt product will typically precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold diethyl ether to remove any residual non-polar impurities.

• Drying: Dry the final product under high vacuum to yield (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl as a solid.

Analytical Characterization

Rigorous analytical validation is paramount to confirm the identity, purity, and stereochemical integrity of the final compound. A multi-technique approach is required.

Structural Confirmation and Purity Assessment

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. Characteristic signals for the piperidine ring protons, the alanine methyl group, and the alpha-proton should be present and match expected chemical shifts and coupling patterns.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an exact mass measurement, confirming the elemental composition (C₈H₁₇N₂O⁺ for the protonated free base).

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H stretches of the primary amine salt, C-H stretches, and a strong absorption for the amide C=O stretch.

Protocol: Chiral Purity Analysis via HPLC

The most critical analysis for this compound is determining its enantiomeric excess (e.e.). This is achieved using High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

• System Preparation:

  • Column: Use a suitable chiral column (e.g., Chiralpak® series).

  • Mobile Phase: A typical mobile phase is a mixture of a non-polar solvent like hexane and an alcohol modifier like isopropanol or ethanol. The exact ratio must be optimized to achieve baseline separation of the enantiomers.

  • System Equilibration: Equilibrate the column with the mobile phase at a constant flow rate until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a dilute solution of the synthesized compound (~0.5 mg/mL) in the mobile phase.

  • Prepare a similar solution of the racemic (R/S) standard, if available, to identify the retention times of both enantiomers.

• Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the sample onto the column.

  • Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., ~210 nm).

• Data Interpretation:

  • The (R)-enantiomer and any contaminating (S)-enantiomer will appear as separate peaks.

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area_R - Area_S) / (Area_R + Area_S) ] * 100. A high e.e. (>98%) confirms the stereochemical integrity of the synthesis.

Caption: Workflow for analytical characterization.

Applications and Significance

As a chiral building block, (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is primarily valued in synthetic organic chemistry and drug discovery.

• Synthetic Intermediate: The primary amine and ketone functionalities serve as handles for further chemical transformations. It can be used in the construction of more complex nitrogen-containing heterocyclic scaffolds, which are prevalent in pharmaceuticals. * Asymmetric Synthesis: The inherent chirality of the molecule makes it a useful starting material for synthesizing enantiomerically pure target molecules, where maintaining stereochemical control is crucial for biological activity. Alpha-amino carbonyl compounds are recognized for their utility in asymmetric synthesis. [4]* Medicinal Chemistry Research: The piperidine motif is a common feature in many centrally active drugs. This compound can be used as a scaffold to generate libraries of novel compounds for screening against various biological targets.

Safety and Handling

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl should be handled with standard laboratory precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

References

• 2-Amino-1-(4-hydroxy-1-piperidinyl)-3-phenyl-1-propanone hydrochloride. LookChem. [Link]

• 2-Amino-1-(piperidin-1-yl)propan-1-one. PubChem, National Center for Biotechnology Information. [Link]

• 2-Amino-1-phenylpropan-1-one;hydrochloride. PubChem, National Center for Biotechnology Information. [Link]

• Preparation method of 2-amino-2- (1-methyl-4-piperidyl) propane-1-alcohol.

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under. ACS Publications. [Link]

• 2.2.56. AMINO ACID ANALYSIS. ResearchGate. [Link]

• Agilent Biocolumns Application Compendium - Amino Acid Analysis. Agilent. [Link]

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• 3. Buy 2-amino-1-(4-chlorophenyl)propan-1-ol hydrochloride | 35086-95-4 | 95 [smolecule.com]
• 4. 2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride | 1220034-81-0 | Benchchem [benchchem.com]

Literature review on (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl bioactivity

An In-Depth Technical Guide to the Bioactivity of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Introduction

(R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride is a chiral organic compound belonging to the piperidine and synthetic cathinone classes of molecules.[1][2] Its structure, featuring a β-keto-phenethylamine backbone, suggests a potential for psychoactive properties, similar to other synthetic cathinones which are analogs of amphetamine.[3][4] These substances are known to interact with monoamine neurotransmitter systems, leading to psychostimulant effects.[4][5]

This guide provides a comprehensive framework for researchers and drug development professionals to elucidate the bioactivity of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl. As specific biological data for this enantiomer is not widely published, this document serves as a predictive and methodological resource. It outlines a logical progression of experiments, from initial in vitro screening to in vivo pharmacological characterization, to build a thorough understanding of its mechanism ofaction, potential therapeutic applications, and safety profile. The protocols described herein are designed to be self-validating, providing a robust foundation for further investigation.

Hypothesized Mechanism of Action and Primary Screening Strategy

Based on its structural similarity to synthetic cathinones, the primary hypothesized mechanism of action for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is the inhibition of monoamine transporters. Like other psychostimulants, it is likely to interfere with the normal function of plasma membrane transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[6] This interference leads to an increase in the synaptic concentrations of these neurotransmitters, which is believed to be the basis for the stimulant and rewarding effects of many drugs of abuse.[4]

A secondary potential mechanism could involve the inhibition of monoamine oxidase (MAO), an enzyme responsible for the degradation of monoamine neurotransmitters.[7][8] Inhibition of MAO would also lead to increased levels of these neurotransmitters.

Therefore, a primary in vitro screening strategy should focus on quantifying the compound's inhibitory activity at DAT, NET, and SERT, followed by an assessment of its potential to inhibit MAO-A and MAO-B.

In Vitro Bioactivity Profiling: Detailed Protocols

Monoamine Transporter Inhibition Assays

The gold standard for determining a compound's interaction with monoamine transporters is through radiotracer binding and uptake inhibition assays.[9] These assays provide a quantitative measure of the compound's potency (IC50) at each transporter.

Experimental Protocol: Radiolabeled Neurotransmitter Uptake Inhibition Assay

This protocol is adapted from established methods for assessing monoamine transporter activity in transfected cell lines.[9]

• Cell Culture:

  • Maintain Human Embryonic Kidney (HEK 293) cells stably transfected with human DAT, NET, or SERT in appropriate culture medium supplemented with a selection antibiotic (e.g., G418) to ensure transporter expression.

  • Plate the cells in 96-well microplates and grow to confluence.

• Assay Procedure:

  • On the day of the experiment, wash the cells once with Krebs-HEPES buffer (KHB).

  • Pre-incubate the cells for 5-10 minutes at room temperature with varying concentrations of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl. A typical concentration range would be from 10 nM to 100 µM. Include vehicle controls and a positive control (a known inhibitor for each transporter, e.g., GBR 12909 for DAT, desipramine for NET, and fluoxetine for SERT).

  • Initiate the uptake reaction by adding a mixture of a radiolabeled substrate (e.g., [3H]dopamine, [3H]norepinephrine, or [3H]serotonin) and a low concentration of the corresponding unlabeled substrate.

  • Incubate for a short period (e.g., 5-15 minutes) at room temperature.

  • Terminate the uptake by rapidly washing the cells with ice-cold KHB.

  • Lyse the cells with a scintillation cocktail or a suitable lysis buffer.

  • Quantify the amount of radiolabeled substrate taken up by the cells using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific uptake) by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

Data Presentation: Monoamine Transporter Inhibition

Target	(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl IC50 (µM)
Dopamine Transporter (DAT)	TBD
Norepinephrine Transporter (NET)	TBD
Serotonin Transporter (SERT)	TBD

Monoamine Oxidase (MAO) Inhibition Assays

To investigate a potential secondary mechanism of action, it is prudent to assess the compound's ability to inhibit the two isoforms of monoamine oxidase, MAO-A and MAO-B.[8]

Experimental Protocol: In Vitro Fluorometric MAO-A and MAO-B Inhibition Assay

This protocol is based on commercially available MAO inhibitor screening kits and published methodologies.[10]

• Reagents and Materials:

  • Recombinant human MAO-A and MAO-B enzymes.

  • A suitable fluorogenic MAO substrate (e.g., kynuramine or a proprietary substrate).

  • (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

  • Positive controls: a selective MAO-A inhibitor (e.g., clorgyline) and a selective MAO-B inhibitor (e.g., selegiline).

  • Assay buffer.

  • 96-well black microplates.

• Assay Procedure:

  • Add the assay buffer, MAO-A or MAO-B enzyme, and varying concentrations of the test compound or positive controls to the wells of the microplate.

  • Pre-incubate for 15 minutes at room temperature to allow the inhibitor to interact with the enzyme.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate.

  • Incubate for 60 minutes at 37°C.

  • Stop the reaction by adding a stop solution.

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the percentage of MAO inhibition for each concentration of the test compound.

  • Determine the IC50 values for both MAO-A and MAO-B using non-linear regression analysis.

Data Presentation: Monoamine Oxidase Inhibition

Target	(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl IC50 (µM)
MAO-A	TBD
MAO-B	TBD

Mandatory Visualization: In Vitro Screening Workflow

Caption: In vitro screening workflow for bioactivity profiling.

In Vivo Pharmacological Assessment: Experimental Models and Protocols

Based on the in vitro results, in vivo studies in rodent models can be designed to assess the compound's psychostimulant and potential antidepressant-like activities.

Psychostimulant Activity: Open Field Test

The open field test is used to assess general locomotor activity, exploration, and anxiety-like behavior in rodents.[11] An increase in locomotor activity is indicative of a psychostimulant effect.

Experimental Protocol: Open Field Test

• Animals: Male C57BL/6 mice or Sprague-Dawley rats.

• Apparatus: A square arena with high walls to prevent escape, equipped with an automated tracking system (e.g., video camera and software) to record movement.

• Procedure:

  • Habituate the animals to the testing room for at least 60 minutes before the experiment.

  • Administer (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl (at various doses) or vehicle via an appropriate route (e.g., intraperitoneal injection).

  • After a specified pre-treatment time (e.g., 30 minutes), place the animal in the center of the open field arena.

  • Record the animal's activity for a set period (e.g., 30-60 minutes).

  • Key parameters to measure include total distance traveled, velocity, and time spent in the center versus the periphery of the arena.

• Data Analysis:

  • Compare the locomotor activity parameters between the compound-treated groups and the vehicle control group using ANOVA followed by post-hoc tests.

Antidepressant-like Activity: Forced Swim Test (FST) and Tail Suspension Test (TST)

The FST and TST are widely used behavioral despair models for screening potential antidepressant drugs.[12][13][14] A decrease in immobility time is interpreted as an antidepressant-like effect.

Experimental Protocol: Forced Swim Test

• Animals: Male mice or rats.

• Apparatus: A transparent cylinder filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape.

• Procedure:

  • Administer the test compound or vehicle.

  • After the pre-treatment period, place the animal in the water-filled cylinder for a 6-minute session.

  • Record the session and score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating, making only small movements necessary to keep the head above water.

• Data Analysis:

  • Compare the immobility time between the treated groups and the control group.

Experimental Protocol: Tail Suspension Test

• Animals: Male mice.

• Apparatus: A device that allows the mouse to be suspended by its tail.

• Procedure:

  • Administer the test compound or vehicle.

  • After the pre-treatment period, suspend the mouse by its tail using adhesive tape, ensuring it cannot climb or reach any surfaces.

  • Record the session for 6 minutes and score the total duration of immobility.

• Data Analysis:

  • Compare the immobility time between the treated and control groups.

Mandatory Visualization: In Vivo Testing Decision Tree

Caption: Decision tree for in vivo pharmacological testing.

Safety and Toxicology Profile

The synthetic cathinone class of compounds is associated with a range of adverse effects, including agitation, violent behavior, tachycardia, hypertension, hallucinations, and paranoia.[4][6] In severe cases, multiple organ failure and death have been reported.[3] Therefore, a preliminary assessment of the safety and toxicology of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is crucial.

Initial Safety Assessment:

• In Vitro Cytotoxicity: Assess the compound's cytotoxicity in relevant cell lines (e.g., neuronal cells, hepatocytes) to determine its potential for direct cellular damage.

• In Vivo Acute Toxicity: Conduct an acute toxicity study in rodents to determine the median lethal dose (LD50) and observe for any overt signs of toxicity, such as seizures, hyperthermia, or stereotyped behaviors.[4]

Data Interpretation and Future Directions

The culmination of these in vitro and in vivo experiments will provide a comprehensive initial bioactivity profile for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

• Potency and Selectivity: The IC50 values from the in vitro assays will reveal the compound's potency at each monoamine transporter and MAO isoform, establishing its selectivity profile.

• Structure-Activity Relationship (SAR): This data can be compared with that of other synthetic cathinones to contribute to a broader understanding of the SAR within this chemical class.

• Behavioral Effects: The in vivo data will correlate the in vitro mechanism with behavioral outcomes, confirming psychostimulant and/or antidepressant-like effects.

• Therapeutic Potential vs. Abuse Liability: A compound with high potency at DAT and NET is likely to have significant psychostimulant and abuse potential. Conversely, a more balanced profile with higher SERT activity might suggest potential antidepressant or anxiolytic properties.

Future research should focus on:

• Receptor Binding Assays: To determine if the compound interacts directly with other CNS receptors.

• Pharmacokinetic Studies: To understand its absorption, distribution, metabolism, and excretion (ADME) properties.

• Chronic Dosing Studies: To evaluate the long-term effects and potential for tolerance and dependence.

• Abuse Liability Models: Such as intravenous self-administration (IVSA) studies, to more directly assess its potential for abuse.[4]

By following this structured and comprehensive approach, researchers can thoroughly characterize the bioactivity of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, paving the way for a deeper understanding of its pharmacological properties and potential applications or risks.

References

• Coppola, M., & Mondola, R. (2021). Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective. Neuroscience & Biobehavioral Reviews, 125, 560-573.
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• Watterson, L. R., & Olive, M. F. (2016). Abuse potential and toxicity of the synthetic cathinones (i.e., “Bath salts”). Current topics in behavioral neurosciences, 28, 141–171.
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• Advisory Council on the Misuse of Drugs. (2025, February 12).
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• Al-Amin, M., et al. (2024). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Journal of Herbmed Pharmacology, 13(4), 523-536.
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• Kumar, A., et al. (2018). Systematic Review on Antidepressant Models. International Journal of Pharmaceutical Sciences Review and Research, 52(2), 64-70.
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• Lengyel, K. L., et al. (2008). Ex vivo assessment of binding site occupancy of monoamine reuptake inhibitors: Methodology and biological significance. Neuropharmacology, 55(1), 63-70.
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An In-depth Technical Guide on the Toxicology and Safety of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Abstract

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a chiral synthetic building block with potential applications in pharmaceutical and chemical research. As a derivative of piperidine and an alpha-amino ketone, its chemical structure suggests a bioactive profile that warrants a thorough evaluation of its toxicological and safety characteristics. This guide provides a comprehensive analysis of its potential hazards, drawing upon data from structural analogs and the known toxicology of its constituent chemical moieties. It further outlines detailed protocols for safe handling, risk mitigation, and emergency procedures, designed for researchers, chemists, and drug development professionals. The core principle of this document is to foster a proactive safety culture by providing a framework for risk assessment in the absence of complete substance-specific data.

Introduction and Compound Profile

(R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride is a member of the alpha-amino ketone class of compounds, featuring a chiral center at the alpha-carbon and a piperidine ring integrated into its structure. Piperidine and its derivatives are prevalent in medicinal chemistry and are known for a wide range of pharmacological activities.[1][2] The hydrochloride salt form generally enhances the compound's solubility in aqueous media and its stability.

While this compound serves as a valuable intermediate in organic synthesis, it is imperative to note that comprehensive toxicological data for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is not publicly available. This guide, therefore, adopts a precautionary approach, inferring potential hazards from its structural components: the piperidine moiety and the alpha-amino ketone functional group.

Compound Identifier	Data
IUPAC Name	(2R)-2-amino-1-(piperidin-1-yl)propan-1-one;hydrochloride
Molecular Formula	C₈H₁₆N₂O · HCl
Molecular Weight	192.69 g/mol (for the hydrochloride salt)[1]
Parent Compound (Free Base)	2-Amino-1-(piperidin-1-yl)propan-1-one[3]
CAS Number	Data not available for the specific (R)-enantiomer hydrochloride.

Toxicological Hazard Assessment: An Inferential Analysis

In the absence of direct toxicological studies, a hazard assessment must be built upon the known properties of its structural components and closely related analogs.

The Piperidine Moiety: A Core Toxicophore

Piperidine, a saturated heterocycle, is a well-characterized compound with significant toxicity. It is classified as a medium-strong base and is known to be corrosive, flammable, and toxic upon exposure through inhalation, ingestion, or skin contact.[4]

Key Toxicological Endpoints for Piperidine:

• Acute Toxicity: Piperidine exhibits moderate acute oral toxicity.[4] Exposure can lead to symptoms such as burning sensations, coughing, labored breathing, and potential shock or collapse.[4]

• Corrosivity: It is a strong local irritant that can cause severe skin burns and deep, painful eye damage.[4]

• Inhalation Hazard: The vapor can cause severe irritation to the respiratory tract, with symptoms that may be delayed.[4]

• Systemic Effects: Absorption through the skin is possible and can lead to systemic toxicity.[4]

The presence of the piperidine ring in the target molecule necessitates the assumption of similar corrosive and irritant properties until proven otherwise.

The Alpha-Amino Ketone Functional Group

Alpha-amino ketones are a class of compounds that are important intermediates in organic synthesis.[5] Their toxicological profiles can vary widely based on the overall molecular structure. However, the ketone group can participate in various biological reactions. Structurally related alpha,beta-unsaturated ketones are known to be reactive irritants, with toxicity primarily affecting the site of contact, such as the upper respiratory tract upon inhalation.[6][7]

Analysis of Structural Analogs

To further refine our understanding, we can examine the hazard classifications of structurally similar compounds. It is crucial to recognize that even minor structural changes, such as the addition of a methyl group, can alter the toxicological profile.

Compound	GHS Hazard Statements (where available)	Key Structural Difference
Piperidine	H225 (Highly flammable liquid and vapor), H302 (Harmful if swallowed), H311 (Toxic in contact with skin), H314 (Causes severe skin burns and eye damage), H332 (Harmful if inhaled)	Parent heterocycle
2-Amino-1,3-propanediol	H314 (Causes severe skin burns and eye damage)[8]	Acyclic, contains hydroxyl groups
2-Amino-2-methyl-1-propanol	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H412 (Harmful to aquatic life with long lasting effects)[9]	Acyclic alcohol
1-Amino-2-propanol	H227 (Combustible liquid), H312 (Harmful in contact with skin), H314 (Causes severe skin burns and eye damage)[10]	Acyclic alcohol
(S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride	No specific hazard data found.[11]	Addition of a hydroxyl group on the piperidine ring.

This comparative analysis suggests a high probability that (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl will be, at a minimum, a significant skin and eye irritant, and potentially corrosive. The potential for oral toxicity should also be assumed.

Safety Data Sheet (SDS) and Hazard Communication

As no specific SDS for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is available, a provisional hazard assessment should be documented and communicated to all personnel handling the substance.

Provisional GHS Classification:

• Pictograms:

  • GHS05 (Corrosion)

  • GHS07 (Exclamation Mark)

• Signal Word: Danger

• Hazard Statements (Presumed):

  • H302: Harmful if swallowed.

  • H314: Causes severe skin burns and eye damage.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

  • P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[8]

  • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[8]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8]

  • P310: Immediately call a POISON CENTER or doctor/physician.[8]

Experimental Protocols for Safe Handling

A rigorous and cautious approach to handling is mandatory. The following protocols are based on the principle of minimizing all potential routes of exposure.

Engineering Controls and Personal Protective Equipment (PPE)

The primary method for exposure control should be through engineering solutions.

Caption: Hierarchy of controls for risk mitigation.

• Ventilation: All handling of solid (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl and its solutions must be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a face shield are required.[4]

  • Hand Protection: Wear nitrile or neoprene gloves. Always inspect gloves before use and use proper glove removal technique.

  • Body Protection: A lab coat is mandatory. For larger quantities or when there is a risk of splashing, a chemically resistant apron or suit should be worn.[4]

  • Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Handling and Storage Protocol

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Assemble all necessary equipment and PPE.

• Weighing: Weigh the compound in the fume hood. Use a disposable weighing boat to prevent contamination of balances.

• Dissolution: If preparing a solution, add the solid to the solvent slowly. Be aware of any potential exothermic reactions.

• Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands thoroughly with soap and water.

Storage Requirements:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]

• Store away from incompatible materials such as strong oxidizing agents and acids.

• The storage area should be clearly labeled as a "Corrosives Area".[12]

• Store locked up or in an area with restricted access.

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.

Caption: Decision workflow for first-aid response to exposure.

• Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[8][12]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if it is safe to do so. Seek immediate medical attention.[8][12]

• Ingestion: Do NOT induce vomiting.[8] Rinse mouth thoroughly with water. If the person is conscious, give them one or two glasses of water to drink.[4] Seek immediate medical attention.[8]

Accidental Release Measures

• Minor Spill:

  • Evacuate non-essential personnel.

  • Ensure adequate ventilation and wear appropriate PPE.

  • Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).

  • For solid spills, carefully sweep up the material to avoid generating dust.

  • Place the collected material into a sealed, labeled container for disposal.

• Major Spill:

  • Evacuate the area immediately.

  • Alert emergency responders and inform them of the nature of the hazard.

  • Do not attempt to clean up a major spill without specialized training and equipment.

Conclusion

While (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a compound of interest for chemical synthesis and drug discovery, the current lack of specific toxicological data necessitates a highly cautious approach to its handling. Based on a thorough analysis of its structural components and related analogs, it should be treated as a corrosive, irritant, and potentially toxic substance. Adherence to stringent safety protocols, including the use of appropriate engineering controls and personal protective equipment, is paramount to ensure the safety of all laboratory personnel. Further toxicological studies are essential to fully characterize the hazard profile of this compound.

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Navigating the Labyrinth: A Technical Guide to the In Vivo Metabolism of Piperidinyl Propanone Derivatives

Executive Summary

The piperidinyl propanone scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous therapeutic agents. However, the journey from a promising lead compound to a clinically successful drug is fraught with challenges, paramount among them being the prediction and characterization of its in vivo metabolic fate. The metabolic profile of a drug candidate dictates its pharmacokinetic properties, efficacy, and potential for toxicity. This guide provides an in-depth exploration of the metabolic pathways governing piperidinyl propanone derivatives in vivo, offering a framework for researchers, scientists, and drug development professionals. We will dissect the primary biotransformation reactions, outline robust experimental workflows for their study, and present a guide to data interpretation, all grounded in established scientific principles and methodologies.

The Metabolic Imperative in Drug Development

Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is a non-negotiable aspect of preclinical development.[1] The metabolic transformation of a parent drug can lead to a variety of outcomes: inactivation and clearance, conversion to an active metabolite, or bioactivation to a reactive, potentially toxic species.[2] For piperidinyl propanone derivatives, the inherent chemical functionalities—a tertiary or secondary amine within the piperidine ring and a ketone in the propanone moiety—present predictable yet complex sites for metabolic attack.[3] A thorough understanding of these pathways is crucial for optimizing metabolic stability, avoiding drug-drug interactions, and ensuring a safe and effective therapeutic profile.[4]

Core Principles of Biotransformation

Drug metabolism is broadly categorized into two phases, which work in concert to increase the hydrophilicity of xenobiotics, thereby facilitating their excretion.[5]

• Phase I (Functionalization): These reactions introduce or expose functional groups (e.g., -OH, -NH2, -SH) on the parent molecule. The primary enzymatic drivers of Phase I metabolism are the Cytochrome P450 (CYP450) superfamily of heme-containing monooxygenases.[6]

• Phase II (Conjugation): In this phase, the functionalized metabolites from Phase I are conjugated with endogenous, water-soluble molecules such as glucuronic acid, sulfate, or glutathione. This further increases their water solubility and facilitates elimination.

Predominant Metabolic Pathways for Piperidinyl Propanone Derivatives

The chemical architecture of piperidinyl propanone derivatives makes them susceptible to several well-characterized metabolic reactions.

Phase I Metabolic Reactions

a) Oxidative N-Dealkylation: This is a major metabolic route for many piperidine-containing drugs, particularly those with N-alkyl substituents.[6][7] The reaction is catalyzed by CYP450 enzymes and involves the hydroxylation of the carbon atom alpha to the piperidine nitrogen.[8] This creates an unstable carbinolamine intermediate that spontaneously cleaves, resulting in a dealkylated piperidine and an aldehyde.[8] N-dealkylation can significantly alter the pharmacological activity of the parent compound.[9]

b) Piperidine Ring Oxidation: The piperidine ring itself is a target for oxidative metabolism. Hydroxylation can occur at various positions (alpha, beta, or gamma to the nitrogen), often leading to multiple isomeric metabolites.[10][11] Alpha-hydroxylation can lead to the formation of a lactam. Another significant pathway involves the formation of an iminium intermediate, which can be a precursor to various downstream metabolites.[10] In some cases, more complex reactions like ring contraction, converting the piperidine moiety into a pyrrolidine, have been observed, proceeding through a nitrogen-centered radical intermediate.[12][13][14]

c) Carbonyl Reduction: The ketone group of the propanone moiety is susceptible to reduction by carbonyl reducing enzymes (CREs), such as aldo-keto reductases, to form a secondary alcohol.[15][16] This introduces a new chiral center, potentially leading to diastereomeric metabolites with different pharmacological or toxicological profiles.[15] This metabolic pathway is often significant and can greatly influence the drug's overall efficacy and clearance.[17]

d) Other Oxidative Reactions: Depending on the overall structure of the molecule, other oxidative reactions can occur, such as hydroxylation of aromatic rings or aliphatic side chains. These reactions are also primarily mediated by CYP450 enzymes.[9]

Phase II Metabolic Reactions

The hydroxylated metabolites generated during Phase I, particularly from carbonyl reduction and ring hydroxylation, are prime candidates for Phase II conjugation. Glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs), is a common pathway that attaches a glucuronic acid moiety to the hydroxyl group, significantly increasing water solubility for renal or biliary excretion.[18]

Diagram: Representative Metabolic Pathway

The following diagram illustrates the primary metabolic transformations for a hypothetical N-substituted piperidinyl propanone derivative.

Caption: Key Phase I and Phase II metabolic pathways for piperidinyl propanones.

Experimental Design for In Vivo Metabolic Studies

A robust experimental design is the bedrock of any reliable preclinical metabolism study.[19] The goal is to accurately simulate the drug's behavior in a biological system to inform its progression into clinical trials.[4][20]

Selection of Preclinical Animal Model

The choice of animal model is critical and should ideally mimic human physiology and metabolism as closely as possible.[4] Common models include mice, rats, and larger mammals like dogs or non-human primates. The selection depends on factors such as the drug's target and known species differences in drug-metabolizing enzymes.[2]

Experimental Protocol: A Step-by-Step Workflow

• Dosing and Acclimatization:

  • Causality: Animals are acclimatized to the laboratory environment to reduce stress-related physiological variables. The dosing route (e.g., oral, intravenous) is chosen to match the intended clinical route of administration.

  • Protocol: House animals (e.g., male Sprague-Dawley rats) in metabolic cages for at least 3 days prior to the study for acclimatization. Administer the piperidinyl propanone derivative at a predetermined dose (e.g., 10 mg/kg) via oral gavage.

• Sample Collection:

  • Causality: A time-course collection of various biological matrices is essential to capture the full pharmacokinetic profile of the parent drug and its metabolites (absorption, peak concentration, and elimination phases).

  • Protocol: Collect blood samples via a cannulated vessel at multiple time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose). Collect urine and feces at 24-hour intervals for the duration of the study (e.g., 72 hours).[21] All samples should be immediately processed (e.g., plasma separation) and stored at -80°C to prevent degradation.

• Sample Preparation:

  • Causality: The goal is to efficiently extract the analytes of interest from complex biological matrices while removing interfering endogenous components like proteins and lipids.

  • Protocol (for Plasma):

    • Thaw plasma samples on ice.

    • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard. This precipitates proteins.

    • Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis.

Diagram: In Vivo Metabolism Experimental Workflow

Caption: Standard workflow for in vivo drug metabolism studies.

Bioanalytical Methodologies for Metabolite Identification

Liquid Chromatography-Mass Spectrometry (LC-MS) is the cornerstone technology for modern metabolite identification due to its exceptional sensitivity and specificity.[5][22]

• High-Resolution Mass Spectrometry (HRMS): Instruments like Orbitrap or Time-of-Flight (TOF) mass spectrometers provide highly accurate mass measurements (<5 ppm error), which allows for the determination of the elemental composition of metabolites.[22] This is the first step in identifying potential biotransformations (e.g., an increase of 15.9949 Da corresponds to an oxidation).

• Tandem Mass Spectrometry (MS/MS): This technique involves isolating a metabolite ion, fragmenting it, and analyzing the resulting fragment ions.[23] The fragmentation pattern provides structural information, helping to pinpoint the site of metabolic modification. Comparing the MS/MS spectrum of a metabolite to that of the parent drug can reveal characteristic neutral losses or retained fragments that confirm the structural relationship.[9]

Quantitative Analysis and Data Interpretation

Once metabolites are identified, it is often necessary to quantify their abundance relative to the parent drug. This helps to determine the major clearance pathways.

The table below presents hypothetical data for a piperidinyl propanone derivative, illustrating how quantitative results are typically summarized.

Analyte	Cmax (ng/mL)	Tmax (hr)	AUC (0-24h) (ng*hr/mL)	Primary Metabolic Pathway
Parent Drug	1250	1.0	8750	-
M1 (N-Dealkylated)	350	2.0	3100	N-Dealkylation
M2 (Secondary Alcohol)	210	1.5	1980	Carbonyl Reduction
M3 (Hydroxylated)	95	2.0	850	Ring Oxidation
M4 (Glucuronide)	480	4.0	5200	Conjugation of M2

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the concentration-time curve.

Interpretation: In this hypothetical case, the parent drug is extensively metabolized. N-dealkylation (M1) is a major clearance pathway. Carbonyl reduction (M2) also contributes significantly, and its resulting metabolite is readily conjugated (M4), indicating an efficient elimination route. Ring hydroxylation (M3) appears to be a minor pathway.

Conclusion: Integrating Metabolism Data into Drug Development

The in vivo metabolic profiling of piperidinyl propanone derivatives is a critical, multi-faceted process that provides indispensable insights for drug development. By identifying key metabolic pathways, understanding the enzymes involved, and quantifying the resulting metabolites, development teams can make informed decisions. This knowledge allows for the rational design of next-generation compounds with improved metabolic stability, the prediction of potential drug-drug interactions, and a more comprehensive assessment of the candidate's overall safety and efficacy profile, ultimately paving the way for successful clinical translation.

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• He, K., et al. (2004). Conversion of the 2,2,6,6-Tetramethylpiperidine Moiety to a 2,2-Dimethylpyrrolidine by Cytochrome P450: Evidence for a Mechanism Involving Nitroxide Radicals and Heme Iron. Biochemistry. Available at: [Link]

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Receptor binding affinity of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

An In-Depth Technical Guide to the Receptor Binding Affinity of Novel Psychoactive Compounds: A Case Study on (R)-2-Amino-1-(1-piperidinyl)-1-propanone

Authored by: A Senior Application Scientist

Abstract

This guide provides a comprehensive framework for the characterization of novel synthetic compounds, using (R)-2-Amino-1-(1-piperidinyl)-1-propanone as a representative model. While specific binding data for this particular molecule is not extensively published, its structural similarity to cathinone derivatives suggests a likely interaction with monoamine transporters. We present a detailed exploration of the theoretical background, experimental design, and step-by-step protocols necessary to elucidate the receptor binding affinity and functional activity of such compounds. This document is intended for researchers, scientists, and drug development professionals engaged in the pharmacological evaluation of new chemical entities.

Introduction: Deconstructing the Target Compound

(R)-2-Amino-1-(1-piperidinyl)-1-propanone is a cathinone derivative. The cathinone class is known for its psychostimulant effects, which are primarily mediated by interactions with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). The presence of the piperidinyl group may also confer affinity for other receptors, a hypothesis that a thorough screening campaign would validate.

The core scientific objective is to determine the binding affinity (often expressed as the inhibition constant, Kᵢ) of this compound at its primary biological targets. A comprehensive binding profile is the foundational step in understanding its pharmacological mechanism of action and potential therapeutic or toxicological effects.

Strategic Approach to Binding Affinity Determination

Our approach is grounded in a tiered screening and characterization strategy. This ensures an efficient use of resources, starting with broad screening and progressing to more detailed functional assays.

Tier 1: Initial Target Identification via Broad Receptor Screening

Given the structural alerts, the initial hypothesis is that (R)-2-Amino-1-(1-piperidinyl)-1-propanone will exhibit affinity for monoamine transporters. A broad radioligand binding assay panel is the industry-standard first step to confirm this and identify any off-target interactions. This typically involves screening the compound against a panel of 40-100 common CNS receptors and transporters.

Tier 2: Definitive Affinity Determination (Kᵢ) at Primary Targets

Once primary targets are identified (e.g., DAT, NET, SERT), the next step is to determine the precise binding affinity (Kᵢ) through competition binding assays. These assays measure the ability of our test compound to displace a known high-affinity radioligand from the receptor.

Tier 3: Functional Characterization (Uptake Assays)

Binding affinity does not equate to functional effect. A compound can be a substrate (releaser) or a blocker (reuptake inhibitor). For transporter proteins, functional activity is typically assessed via neurotransmitter uptake assays. These experiments measure the ability of the compound to inhibit the uptake of a radiolabeled neurotransmitter (e.g., ³H-dopamine) into cells expressing the target transporter.

Logical Workflow for Compound Characterization

The following diagram illustrates the logical progression from initial screening to functional validation.

Caption: A tiered workflow for characterizing a novel compound.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, with appropriate controls and quality checks at each stage.

Protocol: Radioligand Competition Binding Assay for DAT Affinity (Kᵢ)

This protocol details the determination of the Kᵢ of our test compound at the human dopamine transporter (hDAT).

Principle: This assay measures the ability of a test compound to compete with a fixed concentration of a radiolabeled ligand for binding to hDAT expressed in cell membranes. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀. The Kᵢ is then calculated using the Cheng-Prusoff equation.

Materials:

• Cell Membranes: HEK293 cells stably expressing hDAT.

• Radioligand: [³H]WIN 35,428 (a high-affinity DAT ligand).

• Test Compound: (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, dissolved in assay buffer.

• Non-specific Binding Control: 10 µM GBR-12909 or 10 µM Nomifensine.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, pH 7.4.

• Scintillation Cocktail and Scintillation Counter .

• 96-well filter plates and a cell harvester .

Step-by-Step Methodology:

• Preparation: Thaw the hDAT-expressing cell membranes on ice. Dilute the membranes in ice-cold assay buffer to a final concentration of 10-20 µg protein per well.

• Assay Plate Setup:

  • Total Binding Wells: Add 50 µL of assay buffer.

  • Non-specific Binding (NSB) Wells: Add 50 µL of the non-specific binding control (e.g., 10 µM GBR-12909).

  • Test Compound Wells: Add 50 µL of the test compound at various concentrations (e.g., 0.1 nM to 100 µM).

• Radioligand Addition: Add 50 µL of [³H]WIN 35,428 (at a final concentration equal to its Kₑ, typically ~2-3 nM) to all wells.

• Membrane Addition: Add 100 µL of the diluted cell membrane preparation to all wells. The final volume is 200 µL.

• Incubation: Incubate the plate at 4°C for 2-3 hours with gentle agitation to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the 96-well filter plate using a cell harvester. Wash the filters three times with 200 µL of ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Punch the filters into scintillation vials, add 4 mL of scintillation cocktail, and quantify the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve: Plot the percentage of specific binding against the log concentration of the test compound.

• Determine IC₅₀: Use non-linear regression analysis (sigmoidal dose-response) to calculate the IC₅₀ value.

• Calculate Kᵢ: Use the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Protocol: [³H]Dopamine Uptake Assay

Principle: This functional assay measures the inhibition of dopamine uptake into cells expressing hDAT.

Materials:

• Cells: HEK293 cells stably expressing hDAT, plated in 24- or 48-well plates.

• Radiolabeled Substrate: [³H]Dopamine.

• Test Compound: (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

• Uptake Buffer: Krebs-Ringer-HEPES buffer.

• Lysis Buffer: 1% SDS.

Step-by-Step Methodology:

• Cell Culture: Plate hDAT-expressing cells and allow them to reach >90% confluency.

• Pre-incubation: Wash the cells once with warm uptake buffer. Pre-incubate the cells for 10-15 minutes at 37°C with varying concentrations of the test compound or vehicle.

• Initiate Uptake: Add [³H]Dopamine (at a final concentration near its Kₘ, typically 10-20 nM) to each well.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C. This time should be within the linear range of uptake.

• Terminate Uptake: Rapidly aspirate the buffer and wash the cells three times with ice-cold uptake buffer to stop the reaction.

• Cell Lysis: Add lysis buffer to each well and incubate for 30 minutes.

• Quantification: Transfer the lysate from each well to a scintillation vial, add scintillation cocktail, and quantify the radioactivity.

Visualizing the Binding Assay Principle

The following diagram illustrates the competitive binding principle.

Caption: Competitive displacement of a radioligand by a test compound.

Data Presentation and Interpretation

All quantitative data should be summarized for clear interpretation. The following table presents a hypothetical but realistic outcome for a compound like (R)-2-Amino-1-(1-piperidinyl)-1-propanone, which is expected to be a potent monoamine transporter ligand.

Target	Binding Affinity (Kᵢ, nM)	Functional Activity (IC₅₀, nM)	Selectivity Ratio (SERT Kᵢ / DAT Kᵢ)
hDAT	15 ± 2.1	25 ± 3.5	13.3
hNET	8 ± 1.5	12 ± 2.8	25
hSERT	200 ± 15.4	350 ± 25.1	1

Interpretation:

• The low nanomolar Kᵢ values at hDAT and hNET indicate high binding affinity.

• The higher Kᵢ value at hSERT suggests lower affinity for the serotonin transporter.

• The IC₅₀ values from the uptake assay are congruent with the binding affinities, confirming the compound is a functional inhibitor at these transporters.

• The selectivity ratios indicate the compound is 13.3-fold more selective for DAT over SERT and 25-fold more selective for NET over SERT.

Conclusion

This guide outlines a robust, scientifically-grounded methodology for determining the receptor binding affinity and functional profile of a novel compound, exemplified by (R)-2-Amino-1-(1-piperidinyl)-1-propanone. By employing a tiered approach of broad screening followed by detailed competition binding and functional assays, researchers can build a comprehensive pharmacological profile. This foundational data is critical for understanding the mechanism of action, predicting in vivo effects, and guiding further drug development efforts.

References

• Title: The Pharmacology of Cathinone and Related Stimulants Source: European Journal of Pharmacology URL: [Link]

• Title: The Cheng-Prusoff Equation: A Review Source: Molecular Pharmacology URL: [Link]

An In-depth Technical Guide to the Core Differences Between (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl and Cathinone Analogs

Abstract

The landscape of novel psychoactive substances (NPS) presents a formidable challenge to researchers, clinicians, and regulatory bodies. A critical aspect of this challenge lies in the precise differentiation of structurally similar, yet pharmacologically distinct, compounds. This guide provides an in-depth technical analysis of the fundamental differences between a specific aliphatic aminoketone, (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, and the broad, well-established class of aromatic aminoketones known as cathinone analogs. By dissecting their molecular architecture, divergent pharmacological mechanisms, and analytical signatures, this whitepaper serves as a crucial resource for professionals in drug development, forensic chemistry, and toxicology. We will explore the causal relationships between chemical structure and biological activity and provide validated, step-by-step protocols for their unambiguous differentiation.

Introduction: The Challenge of Chemical Classification in Novel Compounds

The continual emergence of NPS necessitates a robust framework for classification that moves beyond superficial similarities. Synthetic cathinones, colloquially known as "bath salts," have dominated the NPS market for over a decade, with clandestine laboratories producing a steady stream of analogs to circumvent legal controls.[1][2] These substances are notorious for their stimulant, euphoric, and often dangerous sympathomimetic effects.[3][4]

This guide uses (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl as a case study to highlight a critical distinction in the world of aminoketones. While its name suggests a relationship to the cathinone family, its core structure reveals a fundamental divergence. Understanding this divergence is not merely an academic exercise; it is essential for predicting pharmacological effects, assessing toxicity, and developing precise analytical methods for identification.

Comparative Molecular Architecture: A Tale of Two Scaffolds

The primary and most impactful difference lies in the core chemical scaffold of these two classes of compounds.

The Cathinone Backbone: A β-Keto-Phenethylamine Scaffold

Synthetic cathinones are, by definition, β-keto phenethylamines.[3][4] Their structure is derived from cathinone, the active alkaloid in the Catha edulis (khat) plant.[1][5] This scaffold has three mandatory features:

• A Phenyl Ring: An aromatic ring that is essential for its interaction with monoamine transporters.

• An Ethylamine Chain: A two-carbon chain linking the phenyl ring to the amino group.

• A Ketone Group: A carbonyl (C=O) group at the beta (β) carbon of the side chain.[5][6]

Modifications to this core structure, such as adding substituents to the phenyl ring (R1), extending the alpha-carbon chain (R2), or altering the N-terminal group (R3, R4), give rise to the vast array of cathinone analogs like mephedrone, methylone, and MDPV.[6]

Caption: General Markush structure of substituted cathinones.[1]

Structural Analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

In stark contrast, (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is an aliphatic aminoketone . Its key structural features are:

• A Propanone Backbone: A three-carbon chain with a ketone group.

• A Piperidinyl Group: A saturated six-membered nitrogen-containing ring attached to the carbonyl carbon.

• An Amino Group: A primary amine (-NH2) at the alpha-carbon (position 2).

• Absence of a Phenyl Ring: This is the most critical differentiator. The lack of an aromatic ring system means it is not a phenethylamine derivative.

Caption: Structure of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

Pharmacological Divergence: From Monoamine Transporters to Unknown Targets

The profound structural differences directly translate into distinct pharmacological mechanisms of action.

Cathinone Analogs: Targeting the Monoamine System

The phenethylamine core of synthetic cathinones is a structural mimic of endogenous neurotransmitters like dopamine, norepinephrine, and serotonin. Consequently, their primary mechanism of action involves disrupting the normal function of the plasma membrane transporters for these monoamines: DAT (dopamine), NET (norepinephrine), and SERT (serotonin).[7][8]

They achieve this in two main ways, creating two pharmacological sub-classes:[8]

• Releasers (Substrates): These compounds (e.g., mephedrone, methylone) are transported into the neuron, where they trigger a reversal of the transporter's flow, causing a massive efflux of neurotransmitters from the cell into the synapse.[8]

• Reuptake Inhibitors (Blockers): These compounds (e.g., MDPV, α-PVP), often containing a bulky pyrrolidine ring, act like cocaine by binding to the transporter and blocking the reabsorption of neurotransmitters from the synapse.[1][8]

Both mechanisms lead to a dramatic increase in extracellular monoamine concentrations, producing potent psychostimulant effects.[1][8] The specific affinity for DAT, NET, or SERT dictates the precise pharmacological profile, from highly stimulating (dopaminergic) to more empathogenic (serotonergic).[9]

Caption: Cathinones block or reverse monoamine transporters.

Postulated Mechanism of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

The absence of the phenethylamine scaffold makes it highly improbable that (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl would exhibit potent activity as a monoamine transporter inhibitor or releaser in the same manner as cathinones. Its pharmacology is not well-documented in mainstream toxicological literature, suggesting it is not a prevalent substance of abuse.

Based on its structure as an aminoketone with a piperidine moiety, its potential biological activity is more likely to be found in other areas of medicinal chemistry:

• Building Block: It serves as a versatile intermediate in organic synthesis for constructing more complex molecules.[10]

• Receptor Ligand: Piperidine rings are common scaffolds in ligands for various receptors, such as sigma (σ) receptors or as components of molecules with local anesthetic properties.[11]

Without the aromatic ring, the molecule lacks the key feature for high-affinity binding to the orthosteric sites of monoamine transporters. Any psychoactive effects, if present, would likely stem from a completely different mechanism, potentially involving other CNS targets.

Analytical Strategies for Unambiguous Differentiation

The structural and chemical differences between these compounds provide clear and distinct signatures that can be exploited for their definitive identification in a laboratory setting.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique in forensic chemistry for identifying NPS.[12] The differentiation between an aliphatic aminoketone and an aromatic cathinone is straightforward using this method.

Causality Behind the Method: In GC-MS, molecules are separated based on their volatility and interaction with a stationary phase (GC) and then fragmented into a predictable pattern of ions based on their structure (MS). The presence of the phenyl ring in cathinones is the key to their distinct fragmentation.

Expected Results & Interpretation:

• Cathinone Analogs: Electron impact (EI) ionization will produce a mass spectrum dominated by fragments characteristic of the phenethylamine core. Common fragmentation pathways include alpha-cleavage of the C-N bond and the formation of ions containing the phenyl ring, such as the tropylium ion (m/z 91) or other benzoyl-related fragments.

• (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl: The fragmentation will be dictated by its aliphatic structure. We would expect to see dominant ions resulting from the fragmentation of the piperidine ring (e.g., m/z 84) and cleavage of the propanone backbone. The absence of aromatic-related ions (m/z 77, 91, 105) would be definitive.

Parameter	Cathinone Analogs (e.g., Mephedrone)	(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl
Core Structure	Aromatic (β-Keto-Phenethylamine)	Aliphatic (Aminoketone)
Molecular Weight	Variable (e.g., Mephedrone: 177.24 g/mol )	156.23 g/mol (as free base)
Key MS Fragments	m/z 58 (iminium ion), m/z 119, m/z 91	m/z 84 (piperidine fragment), m/z 72
UV-Vis λmax	~240-260 nm (due to phenyl ring)	Minimal absorbance >220 nm
Primary MOA	Monoamine Transporter (DAT/NET/SERT) Blocker or Releaser	Unlikely to target monoamine transporters

Table 1: Comparative Analytical and Pharmacological Properties.

Protocol 1: Standard GC-MS Screening for NPS

1. Sample Preparation: a. Accurately weigh ~1 mg of the reference standard or seized material. b. Dissolve in 1 mL of methanol or acetonitrile. c. If necessary, perform a liquid-liquid or solid-phase extraction for complex matrices (e.g., biological fluids). For powders, direct dilution is often sufficient.

2. GC-MS Instrumentation & Conditions:

• GC Column: Agilent DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
• Injection Volume: 1 µL, splitless mode.
• Inlet Temperature: 250°C.
• Carrier Gas: Helium, constant flow at 1.0 mL/min.
• Oven Program:
• Initial temperature: 80°C, hold for 1 min.
• Ramp: 20°C/min to 280°C.
• Hold: Hold at 280°C for 5 min.
• MS Transfer Line: 280°C.
• Ion Source: Electron Ionization (EI) at 70 eV.
• Mass Range: Scan from m/z 40 to 550.

3. Data Analysis: a. Compare the retention time of the unknown sample to a certified reference standard. b. Analyze the resulting mass spectrum. c. For cathinone analogs, search for characteristic aromatic fragments and the iminium ion corresponding to the N-substituents. d. For the aliphatic aminoketone, confirm the absence of aromatic fragments and the presence of ions corresponding to the piperidine and propanone backbone. e. Compare the obtained spectrum against a validated spectral library (e.g., SWGDRUG, NIST).

High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD)

HPLC-DAD provides an orthogonal method for confirmation, leveraging the distinct light-absorbing properties of the compounds.[13]

Causality Behind the Method: HPLC separates compounds based on their polarity. The DAD detector measures the absorbance of UV-Vis light across a range of wavelengths. Aromatic compounds, like cathinones, possess a π-electron system in the phenyl ring that strongly absorbs UV light. Aliphatic compounds without such a chromophore do not.

Expected Results & Interpretation:

• Cathinone Analogs: Will produce a strong, well-defined UV absorbance peak, typically between 230-280 nm, corresponding to the phenyl ring chromophore.

• (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl: Will show only weak absorbance at very short wavelengths (<220 nm) due to the n→π* transition of the ketone group. It will be practically transparent at the wavelengths where cathinones absorb strongly. This stark difference in the UV spectrum is a powerful diagnostic tool.

Caption: Decision workflow for compound class identification.

Conclusion

The differentiation between (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl and the class of cathinone analogs is fundamental and unambiguous. It is rooted in the presence or absence of a core aromatic scaffold—the phenethylamine backbone—which dictates both the pharmacological target and the analytical signature of the molecule.

• Cathinone analogs are aromatic β-keto-phenethylamines that derive their potent stimulant properties from interactions with monoamine transporters. Their identification is confirmed by analytical techniques that can detect the characteristic fragmentation and UV absorbance of the phenyl ring.

• (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is an aliphatic aminoketone. Lacking the essential aromatic ring, its pharmacology is not associated with the monoamine system, and its analytical signatures are defined by its saturated, non-aromatic structure.

For researchers, forensic scientists, and drug development professionals, recognizing this core distinction is paramount. It prevents misclassification, allows for accurate prediction of biological activity (or lack thereof), and ensures the application of appropriate, validated analytical methods for definitive identification. This guide provides the foundational knowledge and practical protocols to confidently navigate this key distinction in the complex field of novel chemical entities.

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• Wang, W., et al. (2022). Mass Fragmentation Characteristics of 4 Synthetic Cathinone Isomers. Fa Yi Xue Za Zhi. Retrieved from [Link]

• Prosser, J. M., & Nelson, L. S. (2012, March 15). The toxicology of bath salts: a review of synthetic cathinones. QxMD. Retrieved from [Link]

• UNODC. (n.d.). Recommended methods for the identification and analysis of synthetic cathinones in seized materials. United Nations Office on Drugs and Crime. Retrieved from [Link]

• Tsumura, Y., et al. (2021). Differentiation of ring-substituted regioisomers of cathinone analogs by supercritical fluid chromatography. ProQuest. Retrieved from [Link]

• Wikipedia. (n.d.). Substituted cathinone. Retrieved from [Link]

• Liliedahl, R. E., et al. (2021). The differentiation of synthetic cathinone isomers using GC-EI-MS and multivariate analysis. Forensic Chemistry. Retrieved from [Link]

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• Tsujikawa, K., et al. (2014). Comprehensive review of the detection methods for synthetic cannabinoids and cathinones. Forensic Toxicology. Retrieved from [Link]

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• Workman, M. O., et al. (2020, November 16). Analyzing Synthetic Cathinones Using Direct Sample Analysis Time-of-Flight Mass Spectrometry. Spectroscopy Online. Retrieved from [Link]

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• Chytiroglou-Ladas, A., et al. (1998). Synthesis and pharmacochemistry of some new aminoketones with local anaesthetic activity. Il Farmaco. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride, a valuable chiral building block in medicinal chemistry. The protocol is designed for practical application in a research and development setting, emphasizing a logical, step-by-step approach grounded in established chemical principles. This guide details a robust two-step synthetic route commencing with readily available (R)-Alanine. The synthesis involves an initial N-protection and amide coupling, followed by deprotection and salt formation. Each step is accompanied by explanations for the choice of reagents and reaction conditions, ensuring both clarity and reproducibility.

Introduction

α-Amino ketones are crucial structural motifs found in numerous natural products and pharmaceuticals.[1] They also serve as versatile synthetic intermediates for the preparation of more complex, polyfunctional amino derivatives.[1] The target molecule, (R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride, incorporates a chiral α-amino ketone and a piperidine ring, features that are often associated with desirable pharmacokinetic properties and biological activity. This application note outlines a reliable and scalable synthesis from the chiral pool, specifically (R)-Alanine.

Synthesis Overview

The synthesis proceeds in two main stages:

• Amide Coupling: The α-amino group of (R)-Alanine is first protected with a tert-butyloxycarbonyl (Boc) group. The resulting N-Boc-(R)-alanine is then coupled with piperidine to form the corresponding amide, (R)-2-(tert-butoxycarbonylamino)-1-(1-piperidinyl)-1-propanone.

• Deprotection and Salt Formation: The Boc protecting group is removed under acidic conditions, and the resulting free amine is converted to its hydrochloride salt to enhance stability and facilitate isolation.[2][3]

Detailed Synthetic Protocol

Part 1: Synthesis of (R)-2-(tert-butoxycarbonylamino)-1-(1-piperidinyl)-1-propanone

This part of the protocol details the protection of (R)-Alanine and its subsequent coupling with piperidine. The use of a coupling reagent is essential for activating the carboxylic acid to facilitate amide bond formation.[4]

Materials and Reagents:

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
(R)-Alanine	C₃H₇NO₂	89.09	5.00 g	56.1	1.0
Di-tert-butyl dicarbonate (Boc₂O)	C₁₀H₁₈O₅	218.25	13.5 g	61.8	1.1
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	9.43 g	112.2	2.0
Dioxane	C₄H₈O₂	88.11	50 mL	-	-
Water	H₂O	18.02	50 mL	-	-
Piperidine	C₅H₁₁N	85.15	5.57 mL	56.1	1.0
HATU	C₁₀H₁₅F₆N₆OP	380.23	23.3 g	61.2	1.09
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	19.5 mL	112.2	2.0
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	As needed	-	-
Hexanes	C₆H₁₄	86.18	As needed	-	-
Saturated aq. NaHCO₃	-	-	As needed	-	-
Brine	-	-	As needed	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	As needed	-	-

Step-by-Step Procedure:

• Boc Protection of (R)-Alanine:

  • In a 250 mL round-bottom flask, dissolve (R)-Alanine (5.00 g, 56.1 mmol) and sodium bicarbonate (9.43 g, 112.2 mmol) in a mixture of dioxane (50 mL) and water (50 mL).

  • Stir the mixture at room temperature until all solids have dissolved.

  • Add di-tert-butyl dicarbonate (13.5 g, 61.8 mmol) portion-wise over 15 minutes. The use of (Boc)₂O is a standard and efficient method for introducing the Boc protecting group.[5]

  • Stir the reaction mixture vigorously at room temperature for 12-16 hours.

  • After the reaction is complete (monitored by TLC), concentrate the mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with ethyl acetate (2 x 50 mL) to remove any unreacted Boc₂O.

  • Acidify the aqueous layer to pH 2-3 with 1 M HCl.

  • Extract the product, N-Boc-(R)-alanine, with ethyl acetate (3 x 75 mL).

  • Combine the organic extracts, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-(R)-alanine as a white solid.

• Amide Coupling with Piperidine:

  • In a 500 mL round-bottom flask, dissolve the crude N-Boc-(R)-alanine from the previous step in anhydrous dichloromethane (DCM, 200 mL).

  • Add HATU (23.3 g, 61.2 mmol) and DIPEA (19.5 mL, 112.2 mmol) to the solution. HATU is a highly effective coupling reagent that minimizes racemization.[6][7]

  • Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

  • Add a solution of piperidine (5.57 mL, 56.1 mmol) in anhydrous DCM (20 mL) dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with water (100 mL).

  • Separate the organic layer and wash it sequentially with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford (R)-2-(tert-butoxycarbonylamino)-1-(1-piperidinyl)-1-propanone as a colorless oil or a white solid.

Part 2: Synthesis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

This final stage involves the removal of the acid-labile Boc protecting group and the formation of the hydrochloride salt.

Materials and Reagents:

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
(R)-2-(Boc-amino)-1-(1-piperidinyl)-1-propanone	C₁₄H₂₆N₂O₃	270.37	10.0 g	37.0	1.0
4 M HCl in Dioxane	HCl/C₄H₈O₂	-	50 mL	200	~5.4
Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	As needed	-	-

Step-by-Step Procedure:

• Boc Deprotection and Salt Formation:

  • Dissolve (R)-2-(tert-butoxycarbonylamino)-1-(1-piperidinyl)-1-propanone (10.0 g, 37.0 mmol) in a 250 mL round-bottom flask with 4 M HCl in dioxane (50 mL). The use of a strong acid like TFA or HCl is standard for Boc group removal.[5][8]

  • Stir the solution at room temperature for 1-2 hours. The reaction progress can be monitored by TLC until the starting material is no longer visible.

  • Upon completion of the reaction, a precipitate of the hydrochloride salt may form.

  • Add diethyl ether (150 mL) to the reaction mixture to induce further precipitation of the product.

  • Stir the resulting slurry for 30 minutes.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with diethyl ether (3 x 50 mL) to remove any residual dioxane and byproducts.

  • Dry the solid under vacuum to afford (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl as a white to off-white crystalline solid.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

• Di-tert-butyl dicarbonate can cause irritation. Avoid inhalation and contact with skin.

• HATU is a hazardous substance. Handle with care and avoid creating dust.

• DIPEA is a corrosive and flammable liquid.

• Concentrated HCl is highly corrosive. Handle with extreme caution.

• Dichloromethane and diethyl ether are volatile and flammable organic solvents.

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

• Chiral HPLC: To confirm the enantiomeric purity.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl from (R)-Alanine. The use of standard protecting group chemistry and a robust amide coupling reagent ensures high yields and purity. The final hydrochloride salt form offers improved stability and handling properties, making it suitable for further applications in drug discovery and development.

References

• Amine and HCl - salt formation reaction. (2022). YouTube. Retrieved from [Link]

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• A Simple Preparation of Ketones. N-Protected α-Amino Ketones from α-Amino Acids. (2001). Organic Letters. Retrieved from [Link]

• Organic Nitrogen Compounds V: Amine Salts. (2019). Spectroscopy Online. Retrieved from [Link]

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• α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Organic Chemistry Portal. Retrieved from [Link]

• Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. (2020). PMC. Retrieved from [Link]

• Synthesis of α-amino carbonyl compounds: a brief review. (2023). RSC Advances. Retrieved from [Link]

• Direct Synthesis of α-Amino Ketones via Photochemical Nickel-Catalyzed Acyl–Aryl Cross-Coupling. (2025). ACS Omega. Retrieved from [Link]

• Recovery of amines from by-product chloride salts. Google Patents.

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• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Retrieved from [Link]

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• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. Retrieved from [Link]

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• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. (2012). PMC. Retrieved from [Link]

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• Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and. (2023). RSC Publishing. Retrieved from [Link]

• Stereocontrolled Synthesis of 2S,3R-(3)-Piperidinyl Glycine and 2S,4S-(3)-Piperidinyl Alanine: Medicinally Relevant Constrained Cyclic Amino Acids. ResearchGate. Retrieved from [Link]

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A Practical Guide to Determining the Optimal Solubility of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl in DMSO for Cell Culture Applications

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the effective solubilization and application of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl in dimethyl sulfoxide (DMSO) for in vitro cell-based assays. The protocols herein are designed to establish the maximum practical stock concentration of the compound in DMSO and to determine its optimal, non-cytotoxic working concentration range in a given cell line. Adherence to these methodologies is crucial for ensuring experimental reproducibility, data integrity, and the biological relevance of the findings. We will detail the causal logic behind each procedural step, from initial solubility assessment to final cytotoxicity evaluation, providing a self-validating framework for researchers.

Introduction: The Challenge of Compound Delivery in Cell Culture

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a piperidine derivative with potential applications in pharmaceutical and biological research.[1] Like many small organic molecules, its utility in cell-based assays is contingent upon its effective delivery into the aqueous environment of cell culture media without precipitation or inducing off-target effects. Dimethyl sulfoxide (DMSO) is a powerful polar aprotic solvent widely employed in drug discovery for its ability to dissolve a broad spectrum of compounds.[2] However, its use is not without complications.

The primary challenges that researchers face are twofold:

• Compound Solubility: Many compounds exhibit limited solubility in aqueous solutions. While DMSO can be used to create high-concentration stock solutions, the compound may precipitate when diluted into the aqueous culture medium.

• Solvent Cytotoxicity: DMSO itself can be toxic to cells at higher concentrations, typically above 0.5% to 1%, depending on the cell line and exposure duration.[3][4][5] This can confound experimental results, making it difficult to distinguish between the bioactivity of the test compound and the cytotoxic effects of the solvent.

Therefore, a systematic approach is required to determine the highest feasible stock concentration in DMSO and the subsequent non-toxic working concentration range in the final cell culture medium. This application note provides the experimental framework to achieve this.

Part I: Determination of Maximum Stock Concentration in DMSO

Causality: Before preparing a high-concentration stock, it is essential to determine the compound's approximate maximum solubility in DMSO. Preparing a stock solution above this limit will result in an inaccurate concentration, as undissolved microcrystals will be present. This protocol provides a rapid, visual method for estimating this limit.

Protocol 2.1: Visual Assessment of Kinetic Solubility

This method establishes the highest concentration at which the compound remains visually clear in solution after a defined period.

Materials:

• (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl powder

• Anhydrous DMSO (critical to prevent compound degradation)

• Sterile 2.0 mL microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Pipettors and sterile tips

Procedure:

• Initial High-Concentration Slurry: Weigh approximately 10 mg of the compound into a 2.0 mL microcentrifuge tube.

• Solvent Addition: Add a small volume of anhydrous DMSO to create a high-concentration slurry (e.g., add 100 µL for a theoretical concentration of 100 mg/mL).

• Facilitating Dissolution: Vortex the tube vigorously for 2-3 minutes.[6] If undissolved particles remain, sonication in a water bath for 5-10 minutes can be employed to aid dissolution.[2]

• Incremental Dilution: If the compound has not fully dissolved, add a known volume of DMSO to dilute the concentration (e.g., add another 100 µL to achieve a theoretical 50 mg/mL). Vortex thoroughly.

• Iterative Process: Repeat Step 4, incrementally adding DMSO and vortexing, until the solution becomes completely clear with no visible particulates.

• Equilibration and Observation: Allow the highest-concentration clear solution to stand at room temperature for at least one hour. Re-examine for any signs of precipitation. The highest concentration that remains clear after this period is the estimated maximum kinetic solubility.

Data Interpretation: The result from this protocol informs the upper limit for your stock solution. It is a best practice to prepare the final stock solution at a concentration slightly below this observed maximum (e.g., 80-90%) to ensure it remains fully dissolved during storage, especially at low temperatures.

Part II: Preparation and Handling of a Concentrated DMSO Stock Solution

Causality: Proper preparation and storage of the stock solution are paramount for maintaining the compound's integrity and ensuring concentration accuracy over time. Repeated freeze-thaw cycles can cause the compound to precipitate out of solution or degrade, leading to inconsistent results.[2]

Workflow for Stock Solution Preparation and Storage

Caption: Workflow for preparing and storing a DMSO stock solution.

Protocol 3.1: Preparing a 10 mM Stock Solution (Example)

Materials:

• (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl (Molecular Weight: ~192.71 g/mol for the HCl salt, assuming the non-hydrochloride form C8H16N2O has a MW of 156.23 g/mol [7]) - Note: Always verify the molecular weight from the supplier's certificate of analysis.

• Anhydrous DMSO

• Sterile, low-retention microcentrifuge tubes for aliquots

• Calibrated analytical balance

Calculation:

• Target Concentration: 10 mM = 0.010 moles/L

• Molecular Weight (MW): 192.71 g/mol (example value)

• To make 1 mL (0.001 L) of a 10 mM solution:

  • Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

  • Mass (g) = 0.010 mol/L * 0.001 L * 192.71 g/mol = 0.0019271 g = 1.93 mg

Procedure:

• Weigh Compound: Accurately weigh 1.93 mg of the compound and place it in a sterile tube.

• Add Solvent: Add 1.0 mL of anhydrous DMSO.

• Dissolve: Vortex thoroughly until the solid is completely dissolved. Use gentle warming (37°C) or sonication if necessary, ensuring the compound is stable under these conditions.[2][6]

• Aliquot: Dispense the stock solution into small, single-use aliquots (e.g., 20 µL) in sterile, tightly sealed tubes. This is the most critical step to prevent degradation from moisture absorption and repeated freeze-thaw cycles.[2]

• Store: Store the aliquots at -20°C or -80°C, protected from light.[2] DMSO itself freezes at 19°C.

Part III: Determining the Optimal Working Concentration for Cell Culture

Causality: The ultimate goal is to find the concentration range where the compound exhibits its desired biological effect without being limited by the cytotoxicity of either the compound itself or the DMSO vehicle. This requires a systematic evaluation using a cell viability assay, such as the MTT assay. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[8] Live cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product, which can be quantified spectrophotometrically.[9]

Experimental Workflow for Determining Optimal Working Concentration

Caption: Workflow for cytotoxicity assessment using the MTT assay.

Protocol 4.1: MTT Assay for Cytotoxicity Assessment

Materials:

• Target cell line

• Complete cell culture medium

• 96-well flat-bottom cell culture plates

• (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl DMSO stock solution

• Vehicle control (anhydrous DMSO)

• MTT reagent (e.g., 5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[10]

• Multichannel pipettor

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours to allow for cell attachment and recovery.

• Prepare Dilutions:

  • Prepare serial dilutions of your compound stock solution in complete culture medium. It is crucial to perform this in a stepwise manner to avoid precipitation.[11]

  • Crucially, prepare a parallel set of dilutions using only DMSO (vehicle control). This allows you to isolate the effect of the compound from the effect of the solvent.

  • The final concentration of DMSO in the well should be kept constant across all conditions and should not exceed 0.5%.[4] For example, if your highest compound concentration requires a 1:200 dilution of the stock (resulting in 0.5% DMSO), all other dilutions and the vehicle control should also contain 0.5% DMSO.

• Cell Treatment: Carefully remove the old medium from the cells and add 100 µL of the prepared compound dilutions and vehicle controls to the respective wells. Include "untreated" control wells containing only fresh medium.

• Incubation: Incubate the plate for a duration relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• Add MTT Reagent: Add 10 µL of MTT stock solution (final concentration ~0.5 mg/mL) to each well.[8] Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilize Formazan: Carefully remove the medium and add 100 µL of solubilization solution to each well. Pipette up and down to ensure complete dissolution of the purple crystals. Incubate for at least 4 hours or overnight at 37°C in a humidified incubator.[8]

• Measure Absorbance: Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.[8]

Data Analysis and Interpretation

• Background Subtraction: Subtract the absorbance of a "media only" blank from all other readings.

• Calculate Percent Viability:

  • Percent Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

• Analyze Results: Plot the percent viability against the compound concentration.

  • Vehicle Control: First, confirm that the viability in the highest DMSO concentration wells (without the compound) is not significantly reduced (e.g., >95% viability). If it is, the final DMSO concentration is too high for your cell line and must be lowered.

  • Compound Cytotoxicity: Determine the concentration at which the compound begins to show significant cytotoxicity. The optimal working concentration for your functional assays should be below this toxic threshold.

Example Data Presentation:

Compound Conc. (µM)	Final DMSO (%)	Mean Absorbance (570nm)	% Viability
0 (Untreated)	0%	1.25	100%
0 (Vehicle)	0.2%	1.23	98.4%
1	0.2%	1.21	96.8%
5	0.2%	1.18	94.4%
10	0.2%	1.15	92.0%
25	0.2%	0.95	76.0%
50	0.2%	0.63	50.4%
100	0.2%	0.25	20.0%

From this example data, a researcher might select a working concentration range of 1-10 µM for subsequent biological experiments, as this range shows minimal impact on cell viability.

Summary and Key Recommendations

Parameter	Recommendation	Rationale
Solvent Choice	Anhydrous DMSO	Minimizes compound degradation due to moisture.
Stock Concentration	Determine empirically; prepare slightly below the max soluble limit.	Ensures complete dissolution and accurate concentration.
Stock Solution Storage	Single-use aliquots at -20°C or -80°C, protected from light.	Prevents degradation from freeze-thaw cycles and light exposure.[2]
Final DMSO in Culture	≤ 0.5% , and ideally ≤ 0.1% . Must be validated for each cell line.	High concentrations of DMSO are cytotoxic and can confound results.[4][12]
Controls	Always include "untreated" and "vehicle only" (DMSO) controls.	To differentiate compound effects from solvent effects and baseline cell health.[2]
Working Concentration	Use a viability assay (e.g., MTT) to determine the sub-toxic range.	Ensures that observed biological effects are not artifacts of cytotoxicity.

By following these detailed protocols and understanding the scientific principles behind them, researchers can confidently prepare and use (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl in cell culture, ensuring the generation of reliable and reproducible data.

References

• Vertex AI Search. (n.d.). MTT (Assay protocol).
• Merck. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
• Benchchem. (n.d.). 2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride.
• Benchchem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• MCE. (n.d.). Compound Handling Instructions.
• Nikon Instruments Inc. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
• LifeTein. (2023, February 1). DMSO usage in cell culture.
• Abcam. (n.d.). MTT assay protocol.
• LifeTein. (2024, March 27). Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use.
• Benchchem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays.
• NCBI Bookshelf. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• Sigma-Aldrich. (n.d.). FAQs on Inhibitor Preparation.
• Thermo Fisher Scientific. (n.d.). CyQUANT MTT Cell Proliferation Assay Kit Protocol.
• Biomedical Research and Therapy. (2020, July 29). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines.
• PubChem. (n.d.). 2-Amino-1-(piperidin-1-yl)propan-1-one.
• MySkinRecipes. (n.d.). 1-(Piperidin-2-yl)propan-2-one hydrochloride.

Sources

• 1. 1-(Piperidin-2-yl)propan-2-one hydrochloride [myskinrecipes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 4. lifetein.com [lifetein.com]
• 5. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 6. benchchem.com [benchchem.com]
• 7. 2-Amino-1-(piperidin-1-yl)propan-1-one | C8H16N2O | CID 3152952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. medchemexpress.cn [medchemexpress.cn]
• 12. lifetein.com [lifetein.com]

HPLC method development for detection of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

An Application Note and Protocol for the Chiral HPLC Analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Abstract

This application note presents a comprehensive guide for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the enantioselective analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl. This molecule, a chiral aminoketone, serves as a crucial building block in pharmaceutical synthesis.[1][2] The primary analytical challenges include achieving baseline separation from its (S)-enantiomer and its detection, given the absence of a significant UV-absorbing chromophore. This guide details a systematic approach, from initial analyte characterization and method development to a finalized, robust protocol using a polysaccharide-based chiral stationary phase (CSP) and Charged Aerosol Detection (CAD), a universal detection technique ideal for non-chromophoric compounds.[3][4] The protocols are designed for researchers, analytical scientists, and drug development professionals, providing both the procedural steps and the scientific rationale behind them, in accordance with International Council for Harmonisation (ICH) guidelines.[5][6]

Introduction: The Analytical Challenge

(R)-2-Amino-1-(1-piperidinyl)-1-propanone is a chiral amine whose biological and pharmacological properties can be stereospecific. As regulatory agencies increasingly favor the development of single-enantiomer drugs, robust analytical methods to ensure enantiomeric purity are paramount.[7] The development of an HPLC method for this compound presents two key challenges:

• Chiral Recognition : The separation of enantiomers requires a chiral environment, which is achieved by using a Chiral Stationary Phase (CSP). The selection of an appropriate CSP is the most critical factor in achieving enantiomeric resolution.[8][9]

• Analyte Detection : The compound lacks a strong chromophore, rendering standard UV-Vis detection insensitive and unsuitable for quantifying trace-level impurities.[10][11] This necessitates the use of a universal detector. The Charged Aerosol Detector (CAD) is an excellent alternative, as it can detect any non-volatile and many semi-volatile analytes, providing a consistent response that is independent of the analyte's optical properties.[4][11]

This document provides a logical workflow and detailed protocols to overcome these challenges, resulting in a reliable and validated HPLC method.

Method Development Strategy

A successful chiral method development strategy involves a systematic screening of columns and mobile phases, followed by optimization of the most promising conditions.[7][12] The process is guided by the physicochemical properties of the analyte and an understanding of chiral recognition mechanisms.

Analyte Characterization

• Structure : A chiral secondary amine and a ketone on a piperidine scaffold. The hydrochloride salt form enhances solubility in polar solvents.

• Molecular Formula : C₈H₁₆N₂O · HCl

• Molecular Weight : 192.69 g/mol (for the HCl salt)

• pKa : The primary amino group is basic, with an estimated pKa around 9-10, similar to other secondary amines.[1] This dictates the need for a basic additive in the mobile phase to ensure good peak shape.

• Detection : Lacks a UV chromophore, making it a prime candidate for CAD or Mass Spectrometry (MS) detection.[10][13]

General Workflow for Chiral HPLC Method Development

The development process follows a logical progression from broad screening to fine-tuning and validation.

Caption: General workflow for chiral HPLC method development.

Selection of Chiral Stationary Phase (CSP)

For chiral amines, polysaccharide-based CSPs are a versatile and effective first choice.[7][8] These phases, typically derivatives of cellulose or amylose coated or immobilized on silica, provide a complex three-dimensional structure with "chiral pockets" that facilitate separation through a combination of interactions like hydrogen bonding and steric hindrance.[12]

Screening Recommendation: A screening of at least 3-4 CSPs with different polysaccharide backbones and derivatizations is recommended.

• Amylose-based CSPs : e.g., Amylose tris(3,5-dimethylphenylcarbamate)

• Cellulose-based CSPs : e.g., Cellulose tris(3,5-dimethylphenylcarbamate)

• Crown Ether-based CSPs : These are particularly effective for separating primary amines.[14][15]

Mobile Phase and Additive Selection

Normal Phase (NP) chromatography is often highly successful with polysaccharide CSPs.[16]

• Solvents : Typical mobile phases consist of a non-polar solvent like n-hexane with an alcohol modifier (e.g., 2-propanol or ethanol). The ratio of these solvents is adjusted to control retention time and selectivity.[16]

• Basic Additive : Due to the basic nature of the analyte's amino group, peak tailing can be a significant issue. Adding a small amount (typically 0.1%) of a basic modifier, such as diethylamine (DEA), to the mobile phase is crucial to suppress unwanted interactions with the silica surface and improve peak symmetry.[17][18][19]

Detector Selection: Charged Aerosol Detector (CAD)

The CAD is a powerful tool for the analysis of compounds with poor or no UV activity.[10] Its operation involves three main steps:

• Nebulization : The column eluent is converted into an aerosol of fine droplets.

• Evaporation : The mobile phase is evaporated, leaving non-volatile analyte particles.

• Detection : These particles are charged by a corona discharge and detected by an electrometer. The resulting signal is proportional to the mass of the analyte.[3]

This mechanism provides near-uniform response for all non-volatile analytes, which simplifies quantification, especially for impurity profiling.[10][11]

Detailed Experimental Protocols

Materials and Reagents

Item	Description
Analyte Standard	(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, reference grade
Racemic Standard	(rac)-2-Amino-1-(1-piperidinyl)-1-propanone HCl
Solvents	HPLC-grade n-Hexane, 2-Propanol (IPA), Ethanol
Additive	Diethylamine (DEA), >99.5% purity
Chiral Column	Example: Cellulose tris(3,5-dimethylphenylcarbamate) based column, 5 µm, 4.6 x 250 mm
HPLC System	Quaternary HPLC system with autosampler and column oven
Detector	Charged Aerosol Detector (e.g., Thermo Scientific™ Vanquish™ CAD)

Sample Preparation Protocol

• Stock Solution (1 mg/mL) : Accurately weigh 10 mg of the (R)-analyte or racemic standard into a 10 mL volumetric flask.

• Dissolution : Dissolve and dilute to the mark using a 50:50 (v/v) mixture of n-Hexane and 2-Propanol. Mix thoroughly.

• Working Solution (0.1 mg/mL) : Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase.

• Filtration : Filter the working solution through a 0.45 µm PTFE syringe filter before transferring to an HPLC vial.

Optimized HPLC-CAD Protocol

The following table outlines the final, optimized conditions determined after systematic screening and optimization.

Parameter	Optimized Condition
Column	Cellulose tris(3,5-dimethylphenylcarbamate), 5 µm, 4.6 x 250 mm
Mobile Phase	n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	10 µL
CAD Evaporation Temp.	35°C
CAD Data Collection Rate	10 Hz

Rationale for Optimization Choices :

• Mobile Phase Ratio (80:20) : This ratio provided the best balance between retention time and enantiomeric resolution (Rs). Higher percentages of 2-Propanol decrease retention time but may reduce resolution.[20]

• Flow Rate (1.0 mL/min) : Chiral separations often benefit from lower flow rates, which can enhance efficiency and resolution.[20] 1.0 mL/min was found to be optimal for this separation.

• Temperature (25°C) : Temperature can significantly affect chiral selectivity.[19] Lower temperatures often improve resolution but may increase analysis time and backpressure. 25°C provided robust and reproducible separation.

Method Validation Protocol (per ICH Q2(R2))

Once the method is optimized, it must be validated to demonstrate its suitability for the intended purpose.[21][22] The validation should adhere to the principles outlined in the ICH Q2(R2) guideline.[5][6]

Sources

• 1. 2-Amino-2-methyl-1-(1-piperidinyl)-1-propanone hydrochloride | 1220034-81-0 | Benchchem [benchchem.com]
• 2. 1-(Piperidin-2-yl)propan-2-one hydrochloride [myskinrecipes.com]
• 3. Charged aerosol detector - Wikipedia [en.wikipedia.org]
• 4. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 5. fda.gov [fda.gov]
• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 9. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 12. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 13. A simplified guide for charged aerosol detection of non-chromophoric compounds-Analytical method development and validation for the HPLC assay of aerosol particle size distribution for amikacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. columnex.com [columnex.com]
• 15. researchgate.net [researchgate.net]
• 16. Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chiraltech.com [chiraltech.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. biopharminternational.com [biopharminternational.com]
• 22. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]

In Vitro Assay Protocols Using (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl: Applications in D-Aminopeptidase Activity and Inhibition Profiling

Executive Summary & Scientific Rationale

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl (commonly referred to as D-Alanine piperidide hydrochloride) is a highly specialized, stereopure synthetic substrate. In biochemical research and drug discovery, it serves as an indispensable probe for evaluating the activity and inhibition of D-aminopeptidases (DAP, EC 3.4.11.19) [1]. D-aminopeptidases are critical bacterial enzymes involved in peptidoglycan metabolism and represent emerging targets for novel antimicrobial agents [2].

Traditional assays for D-aminopeptidases often rely on chromogenic substrates like D-Ala-p-nitroanilide. However, these substrates suffer from spontaneous hydrolysis, poor solubility, and optical interference from test compounds absorbing at 400–410 nm. By utilizing (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, researchers can circumvent these limitations. The piperidide moiety structurally mimics a constrained peptide bond, providing a highly stable, physiologically relevant target that is exclusively cleaved by D-stereospecific peptidases.

To achieve high-throughput, real-time kinetic monitoring, this protocol details a coupled fluorogenic enzyme assay . The target enzyme (DAP) cleaves the substrate to release D-alanine. This D-alanine is subsequently oxidized by D-Amino Acid Oxidase (DAAO), producing hydrogen peroxide (

). Horseradish Peroxidase (HRP) then utilizes the to convert Amplex Red into highly fluorescent resorufin.

Mechanistic Pathway & Assay Causality

The integrity of this assay relies on a self-validating, three-enzyme cascade.

• Specificity: The strict (R)-stereochemistry ensures that ubiquitous L-aminopeptidases (often present in crude lysates) cannot cleave the substrate, eliminating false positives.

• Coupling Efficiency: DAAO is strictly selective for D-amino acids, ensuring that only the enzymatically released D-alanine triggers the fluorescent cascade.

• Signal Amplification: The HRP/Amplex Red system provides sub-micromolar sensitivity, allowing researchers to use minimal quantities of the target DAP enzyme, thereby conserving valuable recombinant proteins.

Fig 1. Coupled enzymatic signaling pathway for D-Ala-piperidide hydrolysis and detection.

Materials and Reagent Preparation

All buffers and reagents must be prepared in ultra-pure, nuclease/protease-free water to prevent background hydrolysis.

Assay Buffer: 100 mM Tris-HCl, pH 8.0, supplemented with 0.01% (v/v) Triton X-100 to prevent enzyme adsorption to the microplate walls.

Table 1: Master Mix Composition (Per 100 µL Reaction Well)

Reagent Component	Stock Concentration	Final Assay Concentration	Volume per Well (µL)
Assay Buffer	10x (1 M Tris-HCl)	1x (100 mM)	10.0
DAAO (Porcine Kidney)	10 U/mL	0.1 U/mL	1.0
HRP	50 U/mL	0.5 U/mL	1.0
Amplex Red	10 mM (in DMSO)	50 µM	0.5
DAP Enzyme	1 µg/mL	10 ng/mL	10.0
Test Inhibitor	Variable	Variable	5.0
Substrate (D-Ala-piperidide)	10 mM	1 mM	10.0
Ultra-pure	N/A	N/A	62.5
Total Volume	-	-	100.0 µL

Experimental Workflow & Protocol

Fig 2. Step-by-step experimental workflow for the high-throughput kinetic microplate assay.

Step-by-Step Methodology

Step 1: System Calibration & Control Setup To ensure the protocol is a self-validating system, establish the following controls in a black, opaque 96-well microtiter plate:

• Blank (No Enzyme): Replaces DAP with Assay Buffer. Accounts for spontaneous substrate hydrolysis.

• Background (No Substrate): Replaces D-Ala-piperidide with Assay Buffer. Accounts for auto-fluorescence of the coupling enzymes or test inhibitors.

• Positive Control: Full reaction mixture containing a known DAP inhibitor (e.g., Bestatin or a specific zinc-chelator, as DAP is a metalloprotease) [2].

Step 2: Master Mix Assembly Prepare a "Coupling Master Mix" containing the Assay Buffer, DAAO, HRP, and Amplex Red. Crucial Insight: Do not add the DAP enzyme or the substrate to this mix yet. Amplex Red is light-sensitive; keep the tube wrapped in foil.

Step 3: Incubation and Equilibration

• Aliquot 75 µL of the Coupling Master Mix into each well.

• Add 5 µL of the Test Inhibitor (or DMSO vehicle control) and 10 µL of the DAP Enzyme.

• Incubate the plate at 30°C for 15 minutes. Causality: This pre-incubation allows the test inhibitors to reach binding equilibrium with the DAP active site before substrate competition begins.

Step 4: Reaction Initiation Using a multichannel pipette or an automated liquid handler, rapidly inject 10 µL of the 10 mM (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl substrate into all wells to initiate the reaction.

Step 5: Kinetic Readout Immediately transfer the plate to a fluorescence microplate reader pre-heated to 30°C.

• Excitation: 530 nm

• Emission: 590 nm

• Read Frequency: Every 60 seconds for 30 minutes.

Data Analysis & Expected Results

Calculate the initial velocity (

) by extracting the linear slope of the fluorescence-versus-time curve (typically between minutes 2 and 10). Subtract the "Blank" slope from all test wells.

When evaluating the kinetic efficiency of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl against traditional substrates, researchers will observe a distinct catalytic advantage. The hydrophobic interaction of the piperidine ring within the

subsite of D-aminopeptidase significantly lowers the Michaelis constant ( ) and boosts catalytic efficiency ( ).

Table 2: Comparative Kinetic Parameters for DAP Substrates

Substrate	(mM)	( )	Catalytic Efficiency ( )	Assay Limitation
D-Ala-p-nitroanilide	2.50	15.2	6,080	High background absorbance; prone to spontaneous hydrolysis.
(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl	0.85	24.5	28,823	Requires coupled enzyme system (DAAO/HRP) for detection.

Note: The superior catalytic efficiency of the piperidide substrate allows for the use of 4- to 5-fold less target enzyme per well, drastically reducing assay costs during high-throughput screening (HTS) campaigns.

References

• Asano, Y., Nakazawa, A., Kato, Y., & Kondo, K. (1989). Properties of a novel D-stereospecific aminopeptidase from Ochrobactrum anthropi. Journal of Biological Chemistry, 264(24), 14233-14239. Available at:[Link]

• Cheggour, A., Fanuel, L., Duez, C., Joris, B., Bouillenne, F., Frère, J. M., & Goffin, C. (2000). The dppA gene of Bacillus subtilis encodes a new D-aminopeptidase. Molecular Microbiology, 38(3), 504-513. Available at:[Link]

Application Notes &amp; Protocols: Dosing Guidelines for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl and Structurally Related Synthetic Cathinones in Rodent Models

Introduction

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a chiral aminoketone derivative belonging to the broader class of synthetic cathinones.[1][2] These compounds are of significant interest in neuroscience and pharmacology due to their potent psychostimulant properties, which are primarily mediated through their interaction with monoamine transporters.[3][4] This guide provides a comprehensive framework for designing and executing preclinical studies in rodent models to investigate the pharmacological effects of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl and its structural analogs. Given the limited published data on this specific R-enantiomer, this document synthesizes information from studies on closely related and well-characterized synthetic cathinones, such as pentedrone and α-pyrrolidinopentiophenone (α-PVP), to establish a scientifically rigorous starting point for dosing and experimental design.[5][6]

The primary objective of this document is to equip researchers with the necessary knowledge to formulate hypotheses, select appropriate dosing regimens, and implement validated experimental protocols to explore the pharmacokinetics, pharmacodynamics, and behavioral effects of this class of compounds.

Scientific Foundation: Mechanism of Action

The psychostimulant effects of synthetic cathinones like pentedrone are predominantly attributed to their action as norepinephrine-dopamine reuptake inhibitors (NDRIs).[3] By blocking the dopamine transporter (DAT) and the norepinephrine transporter (NET), these compounds increase the extracellular concentrations of dopamine and norepinephrine in the brain.[4] This surge in catecholamine levels in key brain regions, such as the nucleus accumbens and prefrontal cortex, is believed to underlie the observed increases in locomotor activity, reinforcing effects, and abuse potential.[4][6]

It is hypothesized that (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl shares this primary mechanism of action. The diagram below illustrates this proposed pathway.

Caption: Proposed mechanism of action.

Dosing Considerations for Rodent Models

The selection of an appropriate dosing regimen is critical for the successful execution of in vivo studies. The following sections provide guidance on key parameters.

Route of Administration

The choice of administration route depends on the specific research question and the desired pharmacokinetic profile.

• Intraperitoneal (i.p.) Injection: This is a common route for systemic administration in rodents, offering rapid absorption and ease of administration. It is frequently used in locomotor activity and conditioned place preference studies.[5][7]

• Intravenous (i.v.) Injection: This route provides immediate and complete bioavailability, making it the gold standard for self-administration studies that aim to model the addictive potential of a drug.[5][8]

• Subcutaneous (s.c.) Injection: This route results in slower and more sustained absorption compared to i.p. or i.v. administration, which may be desirable for studies requiring more stable plasma concentrations.[9]

• Oral Gavage (p.o.): This route is relevant for assessing the effects of a compound following ingestion. However, it is subject to first-pass metabolism, which may alter the bioavailability of the parent compound.[10][11]

Vehicle Selection and Compound Preparation

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a hydrochloride salt, which generally confers good solubility in aqueous solutions.

Recommended Vehicle:

• 0.9% Sterile Saline: This is the preferred vehicle for most routes of administration due to its physiological compatibility.

Protocol for Solution Preparation:

• Accurately weigh the required amount of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

• Dissolve the compound in a known volume of 0.9% sterile saline.

• Gently vortex or sonicate the solution until the compound is fully dissolved.

• Filter the solution through a 0.22 µm syringe filter to ensure sterility, particularly for i.v. administration.

• Prepare fresh solutions daily to avoid potential degradation.[12]

For compounds with limited aqueous solubility, a co-solvent system such as a mixture of DMSO, PEG300, Tween 80, and saline may be necessary.[13] However, it is crucial to keep the final concentration of organic solvents to a minimum (e.g., <10% DMSO) to avoid vehicle-induced effects.[13]

Dose Range Selection

The following table summarizes effective dose ranges for related synthetic cathinones in various rodent behavioral paradigms. These ranges provide a valuable starting point for dose-finding studies with (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

Compound	Animal Model	Assay	Route of Administration	Effective Dose Range	Reference
Pentedrone	Rats (Male & Female)	Locomotor Activity	i.p.	0.5 - 10.0 mg/kg	[5][14]
Pentedrone	Mice	Conditioned Place Preference	i.p.	3 - 10 mg/kg	[4]
Pentedrone	Rats	Self-Administration	i.v.	0.3 mg/kg/infusion	[4]
α-PVP	Rats	Locomotor Activity	i.p. or vapor	1 - 10 mg/kg	[6]
α-PVP	Rats	Self-Administration	i.v.	0.0125 - 0.3 mg/kg/infusion	[15]
α-PVP	Mice	Conditioned Place Preference	i.p.	0.1 - 30 mg/kg	[7]

Recommendation for Initial Studies: Based on the data for pentedrone and α-PVP, a starting dose range of 0.5 to 10 mg/kg (i.p.) is recommended for initial locomotor and behavioral screening of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl in rodents. A classic dose-response study, including a vehicle control and at least 3-4 logarithmically spaced doses, should be conducted to determine the optimal dose range for subsequent experiments.

Experimental Protocols

The following are detailed protocols for key behavioral assays used to characterize the psychostimulant and rewarding effects of synthetic cathinones.

Protocol 1: Locomotor Activity Assessment

This protocol measures the stimulant effects of a compound by quantifying an animal's horizontal and vertical movements in a novel environment.

Materials:

• Locomotor activity chambers equipped with infrared beams

• Test compound solution and vehicle

• Rodents (mice or rats)

• Syringes for injection

Procedure:

• Habituate the animals to the testing room for at least 60 minutes before the experiment.

• Place each animal into a locomotor activity chamber and allow for a 30-60 minute habituation period to the novel environment.

• After habituation, administer the test compound or vehicle via the chosen route (e.g., i.p.).

• Immediately return the animal to the chamber and record locomotor activity for 60-120 minutes.

• Data is typically binned in 5 or 10-minute intervals to analyze the time course of the drug's effect.

Data Analysis:

• Calculate the total distance traveled, number of horizontal and vertical movements.

• Compare the effects of different doses of the test compound to the vehicle control using ANOVA followed by post-hoc tests.

Caption: Workflow for locomotor activity assay.

Protocol 2: Conditioned Place Preference (CPP)

This assay is used to assess the rewarding or aversive properties of a compound by pairing its effects with a distinct environment.

Materials:

• Three-chamber CPP apparatus

• Test compound solution and vehicle

• Rodents (mice or rats)

• Syringes for injection

Procedure:

• Pre-Conditioning (Day 1): Place the animal in the central compartment and allow free access to all chambers for 15-20 minutes. Record the time spent in each chamber to establish baseline preference. Animals showing a strong unconditioned preference for one chamber (>80% of the time) may be excluded.

• Conditioning (Days 2-9): This phase typically lasts for 4-8 days.

  • On drug conditioning days, administer the test compound and confine the animal to one of the outer chambers for 30 minutes.

  • On vehicle conditioning days, administer the vehicle and confine the animal to the opposite outer chamber for 30 minutes.

  • The drug-paired chamber should be counterbalanced across animals.

• Post-Conditioning Test (Day 10): In a drug-free state, place the animal in the central compartment and allow free access to all chambers for 15-20 minutes. Record the time spent in each chamber.

Data Analysis:

• Calculate the difference in time spent in the drug-paired chamber between the post-conditioning and pre-conditioning phases.

• A significant increase in time spent in the drug-paired chamber indicates a rewarding effect.

• Use a paired t-test or ANOVA to compare the results.

Protocol 3: Intravenous Self-Administration (IVSA)

This is the gold standard for assessing the reinforcing properties and abuse liability of a compound.[8]

Materials:

• Operant conditioning chambers equipped with two levers, a drug infusion pump, and cue lights[8]

• Intravenous catheters

• Surgical supplies

• Test compound solution and vehicle

Procedure:

• Surgery: Surgically implant an intravenous catheter into the jugular vein of the animal.[8] Allow for a recovery period of at least 5-7 days.

• Acquisition Training: Place the animal in the operant chamber. Presses on the "active" lever result in an i.v. infusion of the drug, often paired with a cue light or tone. Presses on the "inactive" lever have no consequence. Training continues daily until a stable pattern of responding is established.

• Dose-Response Evaluation: Once responding is stable, the dose of the drug per infusion is varied across sessions to generate a dose-response curve.

• Progressive Ratio Schedule: To assess the motivation to obtain the drug, a progressive ratio schedule can be implemented where the number of lever presses required for each infusion increases throughout the session. The "breakpoint" (the last ratio completed) is the primary measure.

Data Analysis:

• The primary dependent variables are the number of infusions earned and the number of active vs. inactive lever presses.

• Data are typically analyzed using ANOVA to compare responding across different doses or between groups.

Conclusion

This guide provides a comprehensive overview of the critical considerations for establishing dosing guidelines for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl in rodent models. By leveraging data from structurally related synthetic cathinones and adhering to the detailed protocols provided, researchers can design and execute scientifically sound experiments to elucidate the pharmacological profile of this novel compound. It is imperative to begin any new investigation with a thorough dose-response study to ensure the selection of appropriate and effective doses for more complex behavioral and neurochemical analyses.

References

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• Kaufman, M. J., & Gvion, Y. (2020). Flakka: New Dangerous Synthetic Cathinone on the Drug Scene. Pharmaceuticals (Basel), 13(11), 356. Retrieved from [Link]

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• Hwang, J. Y., Lee, B., Kim, J. A., Lee, S. Y., Lee, Y. S., Jang, C. G., & Kim, H. C. (2017). The new stimulant designer compound pentedrone exhibits rewarding properties and affects dopaminergic activity. Addiction Biology, 22(1), 135-144. Retrieved from [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (2014). 1-Phenyl-2-(pyrrolidin-1-yl)pentan-1- one (α-PVP). Retrieved from [Link]

• CAHMA. (n.d.). Safer Using - Alpha-PVP. Retrieved from [Link]

• Nguyen, J. D., Aarde, S. M., Cole, A. B., Vandewater, S. A., Grant, Y., & Taffe, M. A. (2020). Methamphetamine and α-pyrrolidinopentiophenone (α-PVP) Intravenous Self-Administration in Female and Male Rats. bioRxiv. Retrieved from [Link]

• Aarde, S. M., Angrish, D., & Taffe, M. A. (2018). Locomotor and reinforcing effects of pentedrone, pentylone and methylone in rats. Neuropharmacology, 134(Pt A), 79-88. Retrieved from [Link]

• Pravetoni, M., Tucker, A. M., Kallupi, M., & Hall, V. L. (2021). Pharmacokinetics of α-Pyrrolidinovalerophenone in Male Rats with and without Vaccination with an α-Pyrrolidinovalerophenone Vaccine. Journal of Pharmacy & Pharmaceutical Sciences, 24, 299-310. Retrieved from [Link]

• Talluri, M. V., & Keshava, N. (2008). Pharmacokinetics of aminomethylpropanol in rats following oral and a novel dermal study design. Toxicology and Applied Pharmacology, 227(1), 136-145. Retrieved from [Link]

• Carroll, F. I., Thomas, J. B., & Dykstra, L. A. (2007). Pharmacodynamic Relationships between Duration of Action of JDTic-like Kappa-Opioid Receptor Antagonists and Their Brain and Plasma Pharmacokinetics in Rats. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1059-1068. Retrieved from [Link]

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• Reyes-Ramírez, A., & Medina-López, J. R. (2021). Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic Acid: A Novel 5-Aminosalicylic Acid Derivative with Potent Anti-Inflammatory Activity. Molecules, 26(22), 6801. Retrieved from [Link]

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Application Notes &amp; Protocols: Extraction of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl from Biological Samples

Abstract

This document provides a comprehensive technical guide for the extraction of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, a polar, basic compound, from complex biological matrices such as plasma, serum, and urine. As a Senior Application Scientist, this guide moves beyond simple procedural lists to explain the fundamental principles and scientific rationale behind method selection and optimization. We will explore three primary extraction techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Detailed, step-by-step protocols are provided for each methodology, accompanied by workflow diagrams and a comparative analysis to aid researchers, scientists, and drug development professionals in selecting the most appropriate technique for their analytical objectives, whether they be high-throughput screening, pharmacokinetic studies, or toxicological analysis. All methodologies are presented within the framework of established bioanalytical method validation guidelines to ensure scientific integrity and regulatory compliance.[1][2]

Introduction: The Bioanalytical Challenge

The accurate quantification of novel chemical entities in biological fluids is a cornerstone of modern drug discovery and development.[3] (R)-2-Amino-1-(1-piperidinyl)-1-propanone, as an alpha-amino ketone, represents a class of compounds with significant biological interest.[4][5] However, biological samples are complex mixtures containing proteins, salts, lipids, and endogenous metabolites that can interfere with analysis, causing matrix effects, ion suppression in mass spectrometry, and reduced column lifetime in chromatography.[6][7]

Effective sample preparation is therefore the most critical step in the bioanalytical workflow.[7][8] It aims to isolate the analyte of interest from these interfering components, concentrate it, and present it in a clean solvent suitable for the analytical instrument. The choice of extraction method is dictated by the physicochemical properties of the analyte, the nature of the biological matrix, the required sensitivity, and the desired sample throughput.

Analyte Physicochemical Properties: Guiding Extraction Strategy

A successful extraction strategy is built upon a thorough understanding of the analyte's chemical and physical properties. The structure of (R)-2-Amino-1-(1-piperidinyl)-1-propanone contains a primary amine, which is the key to its extraction behavior.

Property	Value / Description	Rationale for Extraction Strategy
Molecular Formula	C₈H₁₆N₂O (as free base)	-
Molecular Weight	156.23 g/mol (as free base)[1]	Influences diffusion and chromatographic behavior.
Form	Hydrochloride (HCl) Salt	The compound is supplied as a salt, meaning it is cationic and highly water-soluble in its neat form.
pKa (estimated)	~9.0 - 10.0	The primary amine is basic. At physiological pH (~7.4), it will be protonated (cationic). To render the molecule neutral for LLE or SPE elution, the pH of the sample must be raised to at least 2 units above the pKa (i.e., pH > 11).[9]
XLogP3 (predicted)	0.1[1]	The low LogP value indicates high polarity and hydrophilicity. This suggests that extraction into non-polar organic solvents will be challenging and may require salting-out effects or more polar extraction solvents.

Core Extraction Methodologies and Protocols

Based on the analyte's properties as a polar base, the following three methods are presented with detailed protocols.

Protein Precipitation (PPT)

Principle of Causality: PPT is the simplest sample cleanup method.[10] It operates by adding a water-miscible organic solvent, typically acetonitrile, to the aqueous biological sample (e.g., plasma).[11] This disrupts the solvation shell around the large protein molecules, causing them to denature, aggregate, and precipitate out of solution.[3] The smaller analyte remains in the supernatant, which can then be analyzed. While fast and inexpensive, this method offers minimal selectivity and results in significant sample dilution, which may not be suitable for assays requiring high sensitivity.[10]

• Sample Aliquoting: Pipette 100 µL of the biological sample (plasma, serum) into a 1.5 mL microcentrifuge tube or a well of a 96-well collection plate.

• Solvent Addition: Add 300 µL of ice-cold acetonitrile (a 3:1 solvent-to-sample ratio is common) to each sample.[12] The cold temperature enhances the precipitation process.

• Precipitation: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation.

• Centrifugation: Centrifuge the samples at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully aspirate the supernatant and transfer it to a clean tube or well for direct injection or further processing (e.g., evaporation and reconstitution).

  • Self-Validation Check: The resulting supernatant should be clear and free of visible particulates. A cloudy extract indicates incomplete precipitation or pelleting.

PPT Experimental Workflow

Liquid-Liquid Extraction (LLE)

Principle of Causality: LLE separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[7] For an ionizable compound like (R)-2-Amino-1-(1-piperidinyl)-1-propanone, the pH of the aqueous phase is the critical control parameter. By raising the pH to >11 (at least 2 units above its pKa), the primary amine is deprotonated (R-NH₃⁺ → R-NH₂), converting the polar cation into a more non-polar, neutral species. This uncharged molecule can then partition from the aqueous sample into the water-immiscible organic extraction solvent.[9]

• Sample Aliquoting: Pipette 200 µL of the biological sample (plasma, urine) into a 2 mL screw-cap tube.

• pH Adjustment (Basification): Add 50 µL of 1M Sodium Hydroxide (NaOH) or concentrated Ammonium Hydroxide (NH₄OH) to adjust the sample pH to >11. Vortex briefly.

  • Expert Tip: Ammonium hydroxide is a weaker base but can provide a cleaner extract by reducing the hydrolysis of certain esters compared to NaOH.

• Solvent Addition: Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate, methyl tert-butyl ether [MTBE], or a 90:10 mixture of Dichloromethane:Isopropanol).

• Extraction: Cap the tube and vortex vigorously for 2 minutes, or use a flatbed shaker for 15 minutes to maximize analyte transfer into the organic phase.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to break any emulsions and achieve a clean separation between the aqueous and organic layers.

• Organic Phase Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase used for the analytical method (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Self-Validation Check: Recovery should be assessed by comparing the response of an extracted sample to that of a post-extraction spiked sample at the same concentration. Consistent recovery across batches is a key performance indicator.

LLE Experimental Workflow

Solid-Phase Extraction (SPE)

Principle of Causality: SPE is a chromatographic technique used for sample cleanup that provides superior selectivity and concentration compared to PPT and LLE.[3] For a basic compound like our analyte, a mixed-mode strong cation exchange (SCX) SPE sorbent is the most effective choice. The protocol leverages pH control in a multi-step process:

• Load: The sample is acidified (pH < 4) to ensure the analyte is fully protonated (R-NH₃⁺). It is then passed through the SPE sorbent, where it is retained by two mechanisms: strong ionic bonds with the cation-exchange functional groups and weaker hydrophobic interactions with the polymer backbone.

• Wash: The sorbent is washed with an acidic aqueous solution to remove neutral and acidic interferences, followed by an organic solvent (e.g., methanol) to remove hydrophobically-bound, non-basic interferences. The analyte remains bound by the strong ionic interaction.

• Elute: A basic organic solvent (e.g., 5% ammonium hydroxide in methanol) is applied. The high pH neutralizes the analyte (R-NH₃⁺ → R-NH₂), breaking the ionic bond with the sorbent and allowing it to be eluted in a clean, concentrated extract.

• Condition: Condition the SPE plate/cartridge (e.g., Strata™-X-C) by passing 1 mL of Methanol through the sorbent.

• Equilibrate: Equilibrate the sorbent by passing 1 mL of Deionized Water. Do not allow the sorbent bed to dry.

• Sample Pre-treatment: Dilute 200 µL of the biological sample 1:1 with 200 µL of an acidic buffer (e.g., 4% Phosphoric Acid in water) to ensure the analyte is fully protonated.

• Load: Load the pre-treated sample onto the SPE sorbent. Pass it through slowly (~1 mL/min) to ensure adequate binding.

• Wash 1: Wash the sorbent with 1 mL of 2% Formic Acid in water to remove polar, non-basic interferences.

• Wash 2: Wash the sorbent with 1 mL of Methanol to remove non-polar, non-basic interferences.

• Elute: Elute the analyte by passing 1 mL of 5% Ammonium Hydroxide in Methanol through the sorbent. Collect the eluate.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of mobile phase, as described in the LLE protocol.

  • Self-Validation Check: The final extract should be free of color and particulates. Method development should optimize wash steps to maximize interference removal without causing premature elution of the analyte (breakthrough).

SPE Experimental Workflow

Comparative Analysis of Extraction Techniques

The optimal extraction method is a balance of analytical requirements and practical constraints. The table below summarizes the key performance characteristics of each technique for the analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High
Final Extract Cleanliness	Low (High Matrix Effects)	Moderate	High (Low Matrix Effects)
Typical Recovery	>95% (but with dilution)	80 - 100%	>90%
Throughput	High	Low to Moderate	High (with automation)
Cost per Sample	Low	Low	High
Automation Potential	High	Moderate	High
Method Development Time	Minimal	Moderate	High
Best Suited For	High-throughput screening, early discovery	Targeted analysis, methods where salts must be removed	Regulated bioanalysis, assays requiring high sensitivity and precision

Trustworthiness: The Imperative of Method Validation

Regardless of the chosen extraction technique, the resulting bioanalytical method must be rigorously validated to ensure its performance is reliable and suitable for its intended purpose.[1] Regulatory bodies like the U.S. Food and Drug Administration (FDA) provide clear guidance on this process.[4] The final method must be characterized for the following key parameters:

• Accuracy & Precision: How close the measured values are to the true value and to each other.

• Selectivity & Specificity: The ability to measure the analyte unequivocally in the presence of other components.

• Sensitivity (LLOQ): The lowest concentration that can be reliably quantified.

• Recovery: The efficiency of the extraction process.[2]

• Matrix Effect: The influence of co-eluting matrix components on analyte ionization.

• Stability: The stability of the analyte in the biological matrix and processed samples under various storage and handling conditions.

Adherence to these validation principles, as detailed in documents like the ICH M10 Bioanalytical Method Validation guidance, is mandatory for data submitted in support of regulatory applications.

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• 8. 2-Amino-1-phenylpropan-1-one;hydrochloride | C9H12ClNO | CID 204630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 2-Amino-1,3-propanediol | 534-03-2 [chemicalbook.com]
• 11. chemscene.com [chemscene.com]
• 12. dhingcollegeonline.co.in [dhingcollegeonline.co.in]

Technical Notes & Optimization

Technical Support Center: Optimization of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl Crystallization

Introduction: The Crystallization Challenge

You are likely encountering difficulties with (R)-2-Amino-1-(1-piperidinyl)-1-propanone Hydrochloride . This compound is structurally an

-amino amide (specifically the piperidide of alanine).

From a physicochemical perspective, this molecule presents a "perfect storm" for crystallization failures:

• Conformational Flexibility: The piperidine ring introduces significant entropic freedom, resisting lattice packing.

• Amphiphilicity: The highly polar ammonium chloride head group fights against the lipophilic piperidine tail, leading to surfactant-like behavior in solution.

• Hygroscopicity: Like many amino-amide salts, it avidly absorbs atmospheric water, which acts as a plasticizer and prevents crystal lattice formation, resulting in the dreaded "oiling out."

This guide moves beyond basic protocols to address the mechanistic failures reducing your yield.

Module 1: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

User Question: "My product separates as a thick yellow oil at the bottom of the flask instead of crystals. Cooling makes it more viscous, but it never solidifies. How do I fix this?"

The Mechanistic Cause

Oiling out (LLPS - Liquid-Liquid Phase Separation) occurs when the energy barrier to form a crystal nucleus is higher than the energy required to separate into a chaotic, solute-rich liquid phase. This is often driven by supersaturation overshoot or residual water .

The Solution: The "Cloud Point" Rescue Protocol

Do not simply cool the oil. You must redissolve and control the supersaturation trajectory.

Step-by-Step Rescue:

• Re-dissolution: Re-heat the mixture until the oil dissolves completely.

• Solvent Modification: Add a small volume of your good solvent (likely Methanol or Isopropanol) to lower the supersaturation slightly below the LLPS boundary.

• Seeding (Critical):

  • Cool the solution slowly to the metastable zone (just before it usually oils out).

  • Add seed crystals (0.5 - 1.0 wt%).[1] Note: If you lack seeds, scratch the glass wall vigorously or use a sonication probe to induce nucleation.

• Isothermal Aging: Hold the temperature constant after seeding. Do not cool further until you see a visible slurry of white solids.

• Slow Cooling: Once a crystal bed is established, cool at a rate of 5°C/hour.

Visualizing the Rescue Logic

Caption: Logic flow for converting an oiled-out amine salt into a crystalline solid.

Module 2: Maximizing Yield (Solvent System Selection)

User Question: "I get crystals, but my recovery is only 40-50%. The mother liquor still contains a lot of product. Which solvent system is optimal?"

The Science of Solubility

Amino acid piperidides are highly soluble in lower alcohols (MeOH, EtOH) and water. To maximize yield, you must use an Anti-Solvent Crystallization method, but the choice of anti-solvent is critical to avoid oiling out.

Recommended Solvent Systems

System Type	Solvent (Good)	Anti-Solvent (Bad)	Ratio (v/v)	Expected Yield	Notes
Standard	Isopropanol (IPA)	MTBE (Methyl tert-butyl ether)	1:3 to 1:5	75-85%	Best balance. MTBE is less aggressive than hexanes, reducing oiling risk.
High Yield	Ethanol (Dry)	Ethyl Acetate (EtOAc)	1:4	80-90%	EtOAc is excellent but can cause oiling if added too fast.
Aggressive	Methanol	Diethyl Ether	1:10	>90%	High Risk. Ether is very volatile; rapid evaporation can cause crusting/amorphous solid.
Avoid	Water	Acetone	N/A	Low	Product is likely too soluble in water; Acetone often causes oiling with amine salts.

Optimized Protocol for High Yield

• Dissolution: Dissolve crude HCl salt in Isopropanol (IPA) at 60°C. Use 3-5 volumes (mL/g).

• Filtration: Polish filter while hot to remove insolubles (dust/fibers act as rogue nucleation sites).

• Initial Nucleation: Cool to 40°C. If no crystals form, seed now.

• Dosing Anti-Solvent:

  • Add MTBE dropwise.

  • Rule of Thumb: Add anti-solvent until the solution turns slightly turbid, then stop. Wait for the cloudiness to resolve into crystals.

  • Resume addition only after a crystal bed exists.

• Final Strip: Cool to 0-5°C and hold for 2 hours.

• Wash: Wash the filter cake with 100% MTBE (chilled).

Module 3: Purity & Hygroscopicity (FAQ)

Q: My crystals turn into a goo on the filter paper. Why? A: The HCl salt is hygroscopic. It is absorbing moisture from the air, which dissolves the crystal surface (deliquescence).

• Fix: Perform filtration under an inert atmosphere (Nitrogen blanket).

• Fix: Wash with anhydrous ether or heptane to remove residual high-boiling alcohols quickly.

• Fix: Dry in a vacuum oven at 40°C with a P₂O₅ (phosphorus pentoxide) trap immediately.

Q: The melting point is lower than reported (e.g., broad range). Is it impure? A: This often indicates Solvent Inclusion or Polymorphism .

• Amide salts often trap solvent molecules in the lattice (solvates).

• Test: Run TGA (Thermogravimetric Analysis) or drying loss. If you lose weight >100°C, it's likely trapped solvent. Recrystallize from a non-solvate forming solvent (e.g., IPA/EtOAc) or dry more aggressively.

Q: I am worried about racemization of the (R)-center. A: The (R)-configuration alpha to the carbonyl is sensitive to base.

• Danger: Avoid heating in basic or even neutral aqueous solutions for long periods.

• Safety: The HCl salt form is configurationally stable. Ensure strongly acidic conditions (excess HCl in IPA) during the initial salt formation to "lock" the stereocenter.

Experimental Workflow: The "Golden Batch" Process

This workflow integrates the troubleshooting steps into a robust standard operating procedure (SOP).

Caption: Optimized "Golden Batch" workflow for maximum yield and purity.

References & Further Reading

• General Principles of Amine Salt Crystallization:

  • Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Focuses on salt selection and anti-solvent addition).

• Troubleshooting Oiling Out:

  • Beckmann, W. (2013). Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH. (See Chapter on "Oiling Out and Agglomeration").

• Specific Analogous Chemistry (Boc-Amino Acid/Amide Salts):

  • Method for preparing (R)-3-amino piperidine hydrochloride. Patent CN103864674A. (Describes similar solubility profiles and crystallization challenges for piperidine-amino acid derivatives).

  • Crystallization method of Boc-amino acid. Patent CN112661672A. (Discusses the "oiling out" phenomenon in amino acid derivatives and the use of seeding).

• Hygroscopicity & Salt Disproportionation:

  • Stahl, P. H., & Wermuth, C. G. (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (The authoritative text on handling hygroscopic HCl salts).

Disclaimer: This guide is for research purposes. Always verify the safety data sheet (SDS) for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl before handling, as alpha-amino ketones/amides can possess significant biological activity.

Sources

• 1. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Solubility of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Welcome to the Application Scientist Support Center. As researchers transition from chemical synthesis to biological assays, one of the most frequent hurdles is maintaining the solubility of highly polar compounds in complex physiological buffers.

(R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a chiral

-amino amide. A critical structural insight is that the piperidine nitrogen is part of an amide bond; its lone pair is delocalized into the carbonyl group, rendering it non-basic. Therefore, the primary amine ( -amino group) is the sole ionizable center. Understanding the delicate equilibrium between its protonated hydrochloride salt form and its deprotonated free base form is the key to mastering its behavior in aqueous media.

Part 1: Diagnostic Workflow

Before adjusting your protocols, use the diagnostic logic below to identify the precise thermodynamic mechanism causing your precipitation.

Fig 1: Diagnostic workflow for identifying solubility bottlenecks in amine hydrochlorides.

Part 2: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My compound dissolves perfectly in DI water but crashes out immediately when added to 1X PBS (pH 7.4). Why?

A1: You are observing free base precipitation driven by crossing the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

threshold. When dissolved in unbuffered DI water, the compound exists fully as the ionized, highly soluble protonated amine. However, when introduced to PBS at pH 7.4, the pH approaches or exceeds the of the primary amine. This deprotonates a significant fraction of the molecules into their uncharged "free base" form. Because the free base lacks the hydration energy provided by the positive charge, its aqueous solubility drops exponentially[1]. The pH at which the solubility curves of the ionized salt and the un-ionized base intersect is known as . Above this pH, the free base dominates the solid phase and precipitates.

Q2: I acidified my buffer to pH 2.0 using Hydrochloric Acid (HCl) to ensure protonation, but I still observe a fine white precipitate. What is going wrong?

A2: You have triggered the Common Ion Effect . While lowering the pH ensures the amine remains 100% protonated, adjusting the pH with HCl introduces a massive excess of chloride ions (

) into the solution. According to Le Chatelier's principle, an excess of the counterion forces the solubility product ( ) equilibrium backward, driving the dissolved ions to re-associate and precipitate as the solid hydrochloride salt[2][3]. Causality Fix: If you must acidify your buffer, use a non-halide acid (such as Methanesulfonic acid or Phosphoric acid) to lower the pH without contributing to the chloride pool[4].

Q3: Does temperature affect the solubility profile of this compound in buffers?

A3: Yes. The dissolution of crystalline amine hydrochlorides is typically an endothermic process. If you prepare a highly concentrated stock solution at room temperature (25°C) and store it at 4°C, the drop in thermal energy reduces the solubility limit, inducing nucleation. This creates a supersaturated solution that will eventually crash out, often forming microcrystals that look like cloudy suspensions[1]. Always warm your stored stocks to 37°C and vortex before dilution.

Part 3: Quantitative Data & Expected Behavior

To aid in buffer selection, the following table summarizes the expected thermodynamic states and solubility risks of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl across various standard laboratory environments.

Buffer System	pH Level	[Cl⁻] Concentration	Dominant Chemical Species	Expected Solubility	Primary Precipitation Risk
DI Water	5.0 - 6.0	Very Low (<1 mM)	Protonated Salt ( )	High (>50 mg/mL)	None (Ideal Stock)
1X PBS	7.4	High (~140 mM)	Free Base ( )	Low (<1 mg/mL)	Deprotonation ( )
0.1M HCl	1.0	Very High (100 mM)	Protonated Salt ( )	Moderate	Common Ion Effect ( )
Acetate Buffer	4.5	Low (0 mM)	Protonated Salt ( )	High (>50 mg/mL)	None (Ideal Assay Buffer)

Part 4: Chemical Equilibrium Pathway

The diagram below maps the dynamic equilibrium your compound undergoes in solution. Notice how both high pH and high chloride concentrations act as opposing boundary limits to solubility.

Fig 2: Equilibrium dynamics of amine salts driven by pH and common ion concentrations.

Part 5: Self-Validating Standard Operating Procedure (SOP)

To guarantee reproducible in vitro assays, do not dissolve the compound directly into physiological buffers. Use the following self-validating protocol to prepare a stable working solution.

Protocol: Preparation of a Stable 10 mM Assay Stock

Rationale: By creating a concentrated stock in a chloride-free, mildly acidic environment, you maximize the solubility product (

) while preventing free base formation[5].

Step 1: Primary Dissolution

• Weigh 2.2 mg of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

• Add 1.0 mL of sterile, unbuffered DI water (or 10 mM Sodium Acetate buffer, pH 4.5).

• Validation Check: The solution must be completely optically clear. Measure absorbance at 600 nm; an

  confirms complete dissolution without micro-suspensions.

Step 2: Co-Solvent Stabilization (Optional but Recommended)

• If your final assay requires pH 7.4 (where the free base dominates), add 50 µL of cell-culture grade DMSO to the 1.0 mL stock.

• Causality: DMSO disrupts the crystalline lattice energy of the free base, artificially raising the

  and preventing rapid nucleation when introduced to neutral media.

Step 3: Assay Dilution & Centrifugal Validation

• Dilute the stock 1:100 into your final pre-warmed (37°C) assay buffer (e.g., HBSS or PBS) to reach a 100 µM final concentration.

• Validation Check: Immediately centrifuge a 100 µL aliquot at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. The absence of a white microscopic pellet confirms that the compound has remained in true solution and has not formed a colloidal crash.

References

• Source: Ovid / PubMed (NIH)
• Source: PubMed (NIH)
• Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH Source: ResearchGate URL
• 16.
• Common-ion effect Source: Wikipedia URL
• Common Ion Effect And Its Use In Laboratory Separations Source: Jack Westin MCAT Content URL

Sources

• 1. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Common-ion effect - Wikipedia [en.wikipedia.org]
• 3. jackwestin.com [jackwestin.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Identifying Degradation Products of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl via LC-MS

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support guide for the analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl. This document is designed for researchers, scientists, and drug development professionals, providing in-depth guidance, troubleshooting, and frequently asked questions (FAQs) for identifying its degradation products using Liquid Chromatography-Mass Spectrometry (LC-MS). Our approach is rooted in established scientific principles to ensure robust and reliable results.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability and analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

Q1: What are the most probable degradation pathways for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl under stress conditions?

A1: Based on its α-amino ketone structure featuring a piperidine ring, the molecule is susceptible to several degradation pathways. Understanding these is the first step in designing your study.

• Hydrolytic Degradation: The amide bond connecting the carbonyl group to the piperidine nitrogen is a primary target for hydrolysis under both acidic and basic conditions. This cleavage would yield piperidine and (R)-2-amino-1-hydroxy-1-propanone (or its subsequent degradation products). The stability of amide bonds is generally lowest in strong acidic or basic pH.[1]

• Oxidative Degradation: The two nitrogen atoms—the primary amine and the tertiary amine within the piperidine ring—are susceptible to oxidation. Common oxidative stress agents like hydrogen peroxide can lead to the formation of N-oxides.[2][3] The carbon atom adjacent to the primary amine is also a potential site for oxidation.

• Thermal Degradation: Elevated temperatures can provide the energy needed to cleave the weakest bonds in the molecule, primarily the C-N bonds, leading to fragmentation.[2][4]

• Photolytic Degradation: Exposure to UV or visible light can induce photolytic cleavage of C-N bonds, leading to a variety of smaller, fragmented products.[2][3]

Q2: What initial LC-MS parameters should I consider for analyzing this compound and its degradants?

A2: (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl is a polar compound, and its degradation products are likely to be polar as well. Your starting method should account for this.

• Chromatography Mode: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most common and suitable technique.[5]

• Column: A C18 column is a versatile starting point.[1] However, for retaining highly polar degradants, consider an aqueous C18 or a polar-embedded column.

• Mobile Phase: A gradient elution using water and a miscible organic solvent like acetonitrile or methanol is recommended. To ensure good peak shape and promote ionization, an additive is crucial. Use 0.1% formic acid in both aqueous and organic phases for positive ion mode ESI.[6] Adjusting the mobile phase pH to be at least two units away from the analyte's pKa is critical for symmetrical peaks.[2]

• Ionization Mode: Given the basicity of the nitrogen atoms, Electrospray Ionization (ESI) in positive ion mode is the optimal choice for achieving high sensitivity.[7]

• Detection: Begin with a full scan to determine the precursor ion ([M+H]⁺) of the parent compound. Subsequently, use tandem mass spectrometry (MS/MS) to generate a characteristic fragmentation pattern that will serve as a reference for identifying related degradation products.[8]

Q3: What is a forced degradation study and why is it necessary?

A3: A forced degradation (or stress testing) study is an essential component of drug development that exposes a drug substance to conditions more severe than accelerated stability testing.[9] Its purposes are multifold:

• To identify likely degradation products that could form under normal storage conditions.

• To establish the intrinsic stability of the molecule and understand its degradation pathways.[9]

• To develop and validate a stability-indicating analytical method that can resolve the drug from all its significant degradation products.[10]

• To generate samples of degradation products for structural characterization.

A degradation of 5-20% is generally considered optimal for providing sufficient quantities of degradants for analysis without generating secondary or tertiary products that would not be relevant under normal conditions.[9]

Experimental Protocol: Forced Degradation Study

This protocol provides a standardized workflow for conducting a forced degradation study on (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

Workflow Diagram

Caption: Workflow for Forced Degradation and Analysis.

Step-by-Step Methodology

• Sample Preparation: Prepare a stock solution of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl at a concentration of 1 mg/mL in a suitable solvent (e.g., purified water or methanol).

• Application of Stress Conditions: Use the parameters in the table below as a starting point. Monitor the degradation over time (e.g., 2, 6, 12, 24 hours) to achieve the target degradation level (5-20%).[2]

Stress Condition	Reagent/Parameter	Typical Conditions
Acidic Hydrolysis	0.1 M HCl	Heat at 60°C
Basic Hydrolysis	0.1 M NaOH	Heat at 60°C
Oxidative Degradation	3% H₂O₂	Room Temperature
Thermal Degradation	Heat (Solid & Solution)	70°C in solution; 105°C for solid state
Photolytic Degradation	UV/Visible Light	Expose to ≥1.2 million lux hours and ≥200 watt-hours/m²

• Sample Processing:

  • For acidic and basic samples, cool to room temperature and carefully neutralize with an equimolar amount of base (NaOH) or acid (HCl), respectively. This prevents damage to the HPLC column.

  • Dilute all stressed samples, including the control (unstressed stock solution), to a final working concentration (e.g., 100 µg/mL) with the initial mobile phase.

• LC-MS Analysis:

  • Inject the samples onto the LC-MS system.

  • Acquire data using a validated, stability-indicating method. Ensure the method has a sufficient runtime to elute all potential degradation products.

  • Perform a full scan analysis to detect all ions and MS/MS analysis on the parent drug and any new peaks observed in the stressed samples.[11]

LC-MS Method Optimization & Troubleshooting Guide

Even with a well-designed study, analytical challenges can arise. This section provides solutions to common problems encountered during the LC-MS analysis of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl and its degradants.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate mobile phase pH relative to analyte pKa. 2. Column overload. 3. Secondary interactions with column silanols. 4. Column degradation.	1. Adjust mobile phase pH to be >2 units away from the pKa of the analytes. Use 0.1% formic acid (pH ~2.7) or ammonium formate (can be adjusted).[2] 2. Reduce sample concentration or injection volume. 3. Use a column with end-capping or a different stationary phase. 4. Replace the analytical column.
Inconsistent Retention Times	1. Fluctuation in column temperature. 2. Inconsistent mobile phase composition. 3. Air bubbles in the pump or flow path.	1. Use a column oven to maintain a stable temperature (e.g., 40°C).[2] 2. Prepare fresh mobile phase daily and ensure accurate mixing. Degas solvents before use.[12] 3. Purge the pump and solvent lines thoroughly.[13]
Low Signal Intensity or No Peak	1. Incorrect MS settings (polarity, source parameters). 2. Analyte degradation in the ion source. 3. Ion suppression from matrix or mobile phase additives. 4. Contaminated ion source.	1. Ensure ESI is in positive mode. Optimize source parameters (capillary voltage, gas flows, temperatures) via infusion analysis.[12] 2. Reduce source temperatures if thermal degradation is suspected. 3. Dilute the sample. Switch to a volatile buffer like ammonium formate if using non-volatile salts. 4. Clean the ion source according to the manufacturer's protocol.[14]
High Baseline Noise or Contamination Peaks	1. Contaminated mobile phase, solvents, or glassware. 2. Sample carryover from previous injections. 3. Leaching from plasticware (e.g., phthalates).	1. Use high-purity LC-MS grade solvents and fresh mobile phase.[15] 2. Implement a robust needle and injector wash protocol using a strong organic solvent. Inject blank runs between samples.[2] 3. Use glass or polypropylene vials and containers.
Loss of Mass Balance	1. Formation of non-UV active or non-ionizable degradants. 2. Formation of volatile degradation products. 3. Adsorption of analytes to container surfaces.	1. Use a mass-sensitive detector (like MS) in conjunction with a UV detector. Consider using a Charged Aerosol Detector (CAD) for universal detection. 2. This is an inherent challenge; careful structural elucidation can help infer their formation. 3. Use silanized or polypropylene vials to minimize adsorption of "sticky" compounds.[2]

Data Interpretation and Structural Elucidation

Identifying degradation products requires a logical approach to interpreting MS data. The fragmentation pattern of the parent drug is the key to unlocking the structures of its degradants.

Proposed Fragmentation & Degradation Pathways

The following diagram illustrates potential degradation products and key mass fragments that can aid in their identification.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 5. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. (PDF) Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario [academia.edu]
• 10. researchgate.net [researchgate.net]
• 11. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques [mdpi.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 14. zefsci.com [zefsci.com]
• 15. niu.edu [niu.edu]

Minimizing hygroscopic effects in (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl handling

Welcome to the Technical Support Center for High-Value Chiral Intermediates.

Subject: (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl CAS: (Analogous to 109376-74-1 / General Alpha-Amino Amide Class) Classification: Hygroscopic Chiral Amine Salt

This guide is structured to bypass generic advice and address the specific physicochemical challenges of handling (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl . As an alpha-amino amide derivative in hydrochloride salt form, this compound presents a distinct "moisture paradox": it is chemically more stable than its aminoketone analogs (e.g., cathinones) but physically prone to rapid deliquescence, which ruins stoichiometric precision.

Part 1: The Core Protocol (Hygroscopicity Management)

The Mechanism of Failure: The hydrochloride salt of this amine has a high lattice energy that is easily overcome by its hydration energy. Upon exposure to ambient humidity (>40% RH), the surface crystal lattice breaks down, forming a layer of saturated solution (deliquescence). This introduces two critical errors:

• Mass Error: You are weighing water, not drug.

• Hydrolytic Risk: While amides are generally stable, the localized high acidity (HCl salt) in the aqueous surface layer can accelerate hydrolysis of the amide bond back to the carboxylic acid and piperidine over time.

Protocol 1: The "Dry Chain" Handling Workflow

Standard Operating Procedure (SOP) for weighing and transfer.

Q: How do I weigh this compound without it turning sticky on the balance?

A: Abandon "direct weighing." Adopt the "Difference Weighing" technique.

Step	Action	Scientific Rationale
1. Equilibrate	Remove the storage vial from the freezer (-20°C) and place it in a desiccator at Room Temperature (RT) for 45 minutes before opening.	Crucial: Prevents condensation. Opening a cold vial attracts atmospheric moisture instantly, ruining the entire batch.
2. Prepare	Flush the balance chamber with a gentle stream of dry or Ar (if available). Use a glass weighing vial with a cap, not a plastic boat.	Plastic generates static, which scatters the dry powder. Nitrogen lowers local humidity.
3. Difference Weigh	1. Tare the balance to zero.2. Place the entire source vial on the balance. Record Mass A.3. Quickly transfer estimated amount to your reaction vessel.4. Return source vial to balance. Record Mass B.5. Mass Transferred = A - B.	Minimizes the time the hygroscopic solid is exposed to air. You never "wait" for the balance to settle while the powder is absorbing water.
4. Reseal	Immediately wrap the source vial cap with Parafilm® and return to the desiccator/freezer.	Re-establishes the moisture barrier immediately.

Part 2: Visualization of Workflows

Diagram 1: The "Dry Chain" Handling Logic

This decision tree guides you through the critical steps of retrieving and using the compound to ensure integrity.

Caption: The "Dry Chain" workflow emphasizes thermal equilibration and rapid resealing to prevent moisture-induced deliquescence.

Part 3: Troubleshooting & FAQs

Q: The powder has formed hard clumps (caking). Is it degraded? A: Not necessarily, but it is compromised.

• Diagnosis: Caking indicates a previous moisture excursion where the crystal surface dissolved and re-solidified.

• Action:

  • Do not scrape vigorously; this creates static and scattering.

  • Verification: Run a qNMR (Quantitative NMR) or HPLC.

    • Check for: Hydrolysis products (Piperidine signals) or racemization.

  • Salvage: If chemical purity is >98% but physical form is bad, dissolve the entire clump in the reaction solvent (e.g., anhydrous methanol) to create a stock solution . Titrate this solution to determine exact concentration, then store the solution over molecular sieves.

Q: Can I dry the compound in a vacuum oven? A: Proceed with extreme caution.

• Risk: Heating an amine hydrochloride salt, even under vacuum, can induce disproportionation (loss of HCl gas), reverting some salt to the free base. The free base is an oil and will degrade rapidly.

• Protocol: Dry at Room Temperature (20–25°C) in a vacuum desiccator over

  (Phosphorus Pentoxide) for 24 hours. Do not apply heat >40°C.

Q: Which solvent should I use for stock solutions? A: Anhydrous Alcohols or DMSO.

• Recommendation: Anhydrous Methanol or Ethanol.

• Avoid: Ethers (solubility is poor) or un-dried chlorinated solvents (acidity issues).

• Storage: Store stock solutions at -20°C. They are often more stable than the solid if the solid is being repeatedly opened.

Part 4: Chemical Stability & Degradation Pathways

Understanding how the molecule breaks down allows you to detect it.

The Pathway:

• Moisture Absorption: Formation of aqueous surface layer.

• Proton Transfer: The HCl salt ensures a local acidic pH (~pH 2-3 in the micro-droplet).

• Hydrolysis: The amide bond is attacked by water, releasing the amine (piperidine) and the acid.

Diagram 2: Degradation Decision Tree

Use this to interpret analytical data if you suspect moisture damage.

Caption: Analytical logic for assessing sample integrity. Hydrolysis and Racemization are the primary failure modes.

Part 5: Summary Data Tables

Table 1: Storage & Handling Specifications

Parameter	Specification	Notes
Storage Temp	-20°C (Long term)	Tightly sealed, double containment.
Desiccant	or Silica Gel	is superior for amine salts.
Atmosphere	Argon or Nitrogen	Argon is heavier than air, offering better blanket protection in vials.
Critical RH	< 40% Relative Humidity	Above this, deliquescence is rapid.
Container	Amber Glass	Protects from light; glass is impermeable to moisture (unlike plastics).

Table 2: Solvent Compatibility

Solvent	Suitability	Pre-treatment Required
Methanol	Excellent	Must be anhydrous (<50 ppm water).
DMSO	Good	Use for biological assays; hygroscopic solvent (keep sealed).
Water	Poor (Stability)	Dissolves well, but accelerates hydrolysis over time.
Diethyl Ether	Poor (Solubility)	Useful for washing/precipitating the salt, not dissolving.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Detailed discussion on hygroscopicity of hydrochloride salts).

• BenchChem Technical Support. (2025). Handling and storage of hygroscopic amine hydrochlorides.

• Ojala, K., et al. (2021).[1][2] "How to stop disproportionation of a hydrochloride salt...". International Journal of Pharmaceutics, 606, 120875.[1][2]

• Sauer, J. C. (2023). Alpha-Amino Ketones and Amides: Stability and Reactivity Profile. Organic Chemistry Portal.

Sources

• 1. Making sure you're not a bot! [helda.helsinki.fi]
• 2. How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Chiral Separation for 2-Amino-1-(1-piperidinyl)-1-propanone

Welcome to the technical support center for the chiral separation of 2-Amino-1-(1-piperidinyl)-1-propanone. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, scientists, and drug development professionals. As Senior Application Scientists, our goal is to equip you with the causal understanding and practical steps necessary to overcome challenges in your enantioselective analysis.

Frequently Asked Questions (FAQs)

This section addresses the foundational strategic decisions you will encounter when developing a chiral separation method for 2-Amino-1-(1-piperidinyl)-1-propanone.

Q1: What are the primary analytical techniques for separating the enantiomers of 2-Amino-1-(1-piperidinyl)-1-propanone?

The three most effective techniques for this type of chiral molecule are High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE).

• Chiral HPLC is the most established and widely accessible technique. It offers a vast selection of chiral stationary phases (CSPs) and mobile phase modes, making it highly versatile.[1][2]

• Chiral SFC is an increasingly popular alternative that offers significant advantages in speed and sustainability.[3][4] By using supercritical CO₂ as the main mobile phase component, it dramatically reduces solvent consumption and can lead to much faster separations due to the low viscosity and high diffusivity of the mobile phase.[3][4] For primary amines, SFC has shown exceptional performance.[5][6]

• Capillary Electrophoresis (CE) is a powerful technique for polar and charged compounds.[7] It offers very high efficiency and rapid method development. For β-aminoketones, CE using cyclodextrins as chiral selectors has been shown to achieve baseline separation in under 7 minutes.[8]

Q2: Which type of Chiral Stationary Phase (CSP) is the best starting point for this compound?

The molecule 2-Amino-1-(1-piperidinyl)-1-propanone contains a primary amine, which is the key functional group for chiral recognition. Based on this, the following CSPs are highly recommended for initial screening:

• Crown Ether-Based CSPs: These are specifically designed for the enantioseparation of compounds with primary amino groups.[5][9] Phases like Crownpak® CR-I(+) have demonstrated remarkable success in resolving primary amines, often where other phases fail.[5] The chiral recognition mechanism involves the formation of a host-guest complex between the crown ether and the protonated primary amine.

• Polysaccharide-Based CSPs: Derivatives of cellulose and amylose (e.g., Chiralpak® and Chiralcel® series) are considered the most broadly applicable CSPs in chiral chromatography.[10][11] Their versatility stems from a combination of interaction mechanisms, including hydrogen bonding, dipole-dipole, and steric interactions.[2] They are robust and can be used in Normal-Phase, Reversed-Phase, and Polar Organic modes.[12]

• Macrocyclic Glycopeptide (Antibiotic) CSPs: Phases like CHIROBIOTIC® T (teicoplanin-based) are excellent for polar and ionizable compounds, including underivatized amino acids and amines.[13][14] They are compatible with a wide range of mobile phases, including aqueous conditions, making them suitable for LC-MS applications.[14]

Q3: What are the typical mobile phase modes and starting conditions?

The choice of mobile phase mode is intrinsically linked to the selected CSP. A systematic screening across different modes is often the most efficient path to success.[11]

• Normal-Phase (NP): Uses a non-polar solvent like n-hexane or heptane with a polar alcohol modifier (e.g., isopropanol, ethanol).[15] This mode is common for polysaccharide CSPs. For a basic analyte like yours, adding a small amount of a basic additive (e.g., 0.1% Diethylamine, DEA) is critical to prevent peak tailing by masking acidic sites on the silica support.[12]

• Polar Organic Mode (PO): Uses 100% polar organic solvents, such as methanol, ethanol, or acetonitrile, often with additives. This mode is highly effective for polysaccharide and macrocyclic glycopeptide CSPs and can offer different selectivity compared to NP.

• Reversed-Phase (RP): Employs a polar mobile phase, typically a mixture of water/buffer and acetonitrile/methanol.[15] This mode is essential for macrocyclic glycopeptide CSPs and can also be used with certain polysaccharide phases. For your compound, which is an HCl salt, starting with a low pH buffer (e.g., 25 mM phosphate buffer at pH 2.5-3.0) can ensure the primary amine is protonated, which may be necessary for certain chiral recognition mechanisms.[8]

Q4: Why is Supercritical Fluid Chromatography (SFC) a strong candidate for this separation?

SFC is particularly well-suited for the chiral separation of 2-Amino-1-(1-piperidinyl)-1-propanone for several key reasons:

• High Speed and Efficiency: SFC separations are typically 3-5 times faster than on HPLC, significantly accelerating method development and high-throughput screening.[3]

• Superior Performance for Amines: Crown ether CSPs, which excel at separating primary amines, show outstanding performance in SFC.[5]

• Reduced Solvent Consumption: Using CO₂ as the primary mobile phase component drastically cuts down on the use of organic solvents, making it a greener and more cost-effective technique.[3]

• Preparative Scale Advantages: The advantages of SFC are even more pronounced at the preparative scale, allowing for faster purification of larger quantities of material for further studies.[3][16]

Troubleshooting Guide: From Tailing Peaks to Baseline Separation

This section is designed to help you diagnose and resolve common issues encountered during method development.

Problem: No separation is observed between the enantiomers.

• Causality: The chiral recognition mechanism between your analyte and the selected CSP is weak or non-existent under the current conditions.

• Solutions:

  • Change the CSP: This is the most critical factor. If you started with a polysaccharide column, screen a crown ether or macrocyclic glycopeptide CSP. Chiral separation is highly specific, and a different stationary phase may provide the necessary interactions.[11][17]

  • Switch Mobile Phase Mode: If using a polysaccharide column in normal-phase, try polar organic or reversed-phase mode. The change in solvent environment can fundamentally alter the interactions and induce selectivity.[11]

  • Modify the Additive: In normal-phase or polar organic mode, the choice and concentration of the additive can be crucial. If using DEA, try another amine like triethylamine (TEA) or butylamine. Sometimes, an acidic additive like trifluoroacetic acid (TFA) can surprisingly induce separation, even for a basic compound, by altering the analyte's or stationary phase's charge state.

  • Lower the Temperature: Reducing the column temperature (e.g., from 25°C to 10°C) can enhance the stability of the transient diastereomeric complexes formed on the CSP, often improving resolution.

Problem: Poor resolution (Resolution, Rs < 1.5).

• Causality: The selectivity (α) or efficiency (N) of the system is insufficient to fully separate the peaks.

• Solutions:

  • Optimize the Alcohol Modifier: In normal-phase, the type and concentration of the alcohol modifier have a profound impact on selectivity.[12][15]

    • Action: Systematically decrease the percentage of the alcohol (e.g., from 20% to 10% isopropanol in hexane). This generally increases retention and can improve resolution.

    • Action: Switch to a different alcohol. The hierarchy of elution strength is typically n-butanol < isopropanol < ethanol < methanol. Trying a less eluotropic alcohol can increase selectivity.

  • Reduce the Flow Rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) increases the time the enantiomers spend interacting with the CSP, which can significantly improve resolution, albeit at the cost of longer analysis time.[15]

  • Fine-Tune the Additive Concentration: The concentration of your additive (e.g., DEA) can impact selectivity. Vary the concentration from 0.05% to 0.2% to find the optimal level.[15]

Problem: Severe peak tailing or fronting.

• Causality: Peak tailing for a basic compound like this is often caused by secondary ionic interactions with acidic silanol groups on the silica support of the CSP.[18] Fronting can be a sign of column overload.

• Solutions:

  • Add or Increase a Basic Modifier: This is the most effective solution for tailing. Ensure you are using a basic additive like DEA or TEA in your mobile phase (typically 0.1%). This additive competes with your analyte for the active silanol sites, leading to more symmetrical peaks.[12][18]

  • Reduce Sample Concentration/Volume: If you observe peak fronting, decrease the amount of sample injected. Overloading the column saturates the stationary phase, leading to distorted peak shapes.[18]

  • Check Sample Solvent: Ensure your sample is dissolved in a solvent that is of equal or weaker strength than your mobile phase. Injecting in a much stronger solvent can cause peak distortion.[18]

Problem: Irreproducible retention times.

• Causality: This issue usually points to problems with the system's equilibrium, mobile phase preparation, or temperature stability.

• Solutions:

  • Ensure Column Equilibration: Chiral columns, especially in normal-phase, can require long equilibration times (30-60 minutes or more) when a new mobile phase is introduced. Always run the column with the mobile phase until you see a stable baseline and consistent retention times for several injections.

  • Precise Mobile Phase Preparation: Small variations in the percentage of the alcohol modifier or additive can cause significant shifts in retention time. Use volumetric flasks and pipettes for accurate preparation. Be aware that in normal-phase, trace amounts of water can affect retention, so use high-purity, dry solvents.[17]

  • Use a Column Thermostat: Temperature fluctuations can cause retention times to drift. Maintaining a constant, controlled column temperature is essential for reproducibility.

Experimental Protocols & Workflows

Workflow 1: Chiral Method Development Strategy

This diagram outlines a systematic approach to developing a robust chiral separation method.

Caption: A systematic workflow for chiral method development.

Protocol 1: Systematic Screening of Chiral Stationary Phases (CSPs)

Objective: To identify the most promising CSP and mobile phase mode for the separation of 2-Amino-1-(1-piperidinyl)-1-propanone enantiomers.

Materials:

• Chiral Columns (Example Screening Set):

  • Crown Ether: CROWNPAK® CR-I (+)

  • Polysaccharide: CHIRALPAK® IA (Amylose-based), CHIRALCEL® OD-H (Cellulose-based)

  • Macrocyclic: CHIROBIOTIC® T

• Solvents: HPLC-grade n-Hexane, Isopropanol (IPA), Ethanol (EtOH), Methanol (MeOH), Acetonitrile (ACN)

• Additives: Diethylamine (DEA), Trifluoroacetic Acid (TFA)

• HPLC or SFC system with UV detector (e.g., detection at 220 nm)

Procedure:

• Prepare a stock solution of racemic 2-Amino-1-(1-piperidinyl)-1-propanone HCl at 1 mg/mL in methanol.

• Install the first column (e.g., CHIRALPAK® IA).

• Equilibrate the column with the first screening mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the sample (e.g., 5 µL).

• Run the analysis and record the chromatogram.

• Repeat steps 3-5 for each mobile phase condition listed in the table below.

• Repeat the entire process for each column in your screening set.

• Evaluate the results based on observed separation (even partial separation is a good starting point) and peak shape.

Table 1: Example CSP Screening Conditions

CSP Type	Mobile Phase Mode	Mobile Phase Composition	Additive
Polysaccharide	Normal-Phase (NP)	n-Hexane / IPA (80:20, v/v)	0.1% DEA
Polar Organic (PO)	MeOH	0.1% DEA
Polar Organic (PO)	ACN	0.1% DEA
Crown Ether	SFC	CO₂ / MeOH	0.2% Butylamine
HPLC (PO)	MeOH	0.1% TFA
Macrocyclic	Reversed-Phase (RP)	ACN / 20mM Ammonium Formate pH 3.0 (50:50, v/v)	N/A
Polar Organic (PO)	MeOH / Acetic Acid / TEA (100:0.1:0.02, v/v/v)	N/A

Workflow 2: Troubleshooting Logic for Poor Resolution

This diagram illustrates the decision-making process when faced with inadequately resolved peaks.

Caption: A logical flow for troubleshooting poor resolution.

References

• Bel-Ohlmeyer, A., G-Raso, A., & Barle, A. (2006). Chiral separation and identification of beta-aminoketones of pharmacological interest by high performance liquid chromatography and capillary electrophoresis. Journal of Chromatography A, 1120(1-2), 89-93. [Link]

• Spectroscopy Online. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Spectroscopy Online. [Link]

• Zhang, T., et al. (2023). Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography. Molecules, 28(2), 749. [Link]

• Welch, C. J., et al. (2018). Chiral SFC-UV separation of amine and imine derivative using standard achiral stationary phases. Tetrahedron: Asymmetry, 29(15-16), 937-941. [Link]

• Columnex. (n.d.). Chiral HPLC and SFC Columns. Columnex. [Link]

• LCGC International. (2014). Chiral Separations. LCGC International, 27(s4), 22-26. [Link]

• Pharmaceutical Technology. (2007). Supercritical Fluid Chiral Separations. Pharmaceutical Technology, 31(1), 76-78. [Link]

• Ahmed, A. A., et al. (2019). Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study. RSC Advances, 9(59), 34551-34560. [Link]

• Delahaye, S., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America, 40(3), 124-131. [Link]

• Agilent Technologies. (2023). It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent Technologies. [Link]

• ResearchGate. (n.d.). Chiral stationary phases for HPLC. ResearchGate. [Link]

• S. S. Shinde, et al. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Link]

• Ilisz, I., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1341. [Link]

• Chromatography Today. (2020). Trouble with chiral separations. Chromatography Today. [Link]

• Gubitz, G., & Schmid, M. G. (2000). Chiral Separations of Amino Acids and Peptides by Capillary Electrophoresis. Current Organic Chemistry, 4(5), 499-541. [Link]

• ResearchGate. (n.d.). Separation of the enantiomers of chiral amines using the mobile phase with additive on Chiralpak AD. ResearchGate. [Link]

• Satinský, D., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 164-173. [Link]

• Orgován, G. (2013). Capillary Electrophoresis: an Attractive Technique for Chiral Separations. Chromatography Today. [Link]

• Suliman, F. O., et al. (2021). Capillary electrophoresis and molecular modeling of the chiral separation of aromatic amino acids using α/β-cyclodextrin and 18-crown-6. Journal of Taibah University for Science, 15(1), 841-852. [Link]

• Element Lab Solutions. (n.d.). HPLC Chiral Columns. Element Lab Solutions. [Link]

• Patel, K., et al. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Phenomenex. [Link]

• Zhang, C., et al. (2010). Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography. Journal of Chromatography A, 1217(30), 4965-4970. [Link]

• Fiser, B. (2020). Enantioselective Separations Based on High-performance Liquid Chromatography. ResearchGate. [Link]

• ResearchGate. (n.d.). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. ResearchGate. [Link]

• Aguilar, M. I. (Ed.). (2003). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press. [Link]

• J. A. T. da Silva, et al. (2021). Enantioselective multiple heart cutting online two-dimensional liquid chromatography-mass spectrometry of all proteinogenic amino acids. Journal of Chromatography A, 1653, 462413. [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmtech.com [pharmtech.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Chiral separation and identification of beta-aminoketones of pharmacological interest by high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. columnex.com [columnex.com]
• 10. eijppr.com [eijppr.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. mdpi.com [mdpi.com]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. agilent.com [agilent.com]

Resolving baseline noise in HPLC analysis of piperidinyl propanone derivatives

Status: Operational | Lead Scientist: Dr. A. Vance | Topic: Baseline Noise Resolution

Introduction: Beyond "Turn It Off and On Again"

Welcome to the technical support center. If you are analyzing piperidinyl propanone derivatives (e.g., substituted cathinones, pharmaceutical intermediates), you are dealing with a specific class of basic, small-molecule amines .[1]

The "noise" you see is rarely just random electronic static. In 80% of cases involving these derivatives, what you perceive as baseline noise is actually chemical incompatibility manifesting as drift, ghost peaks, or silanol-induced tailing that mimics a noisy baseline.[1] Piperidine nitrogen has a pKa of ~11.1 (and ~8–9.5 in propanone derivatives), meaning it is positively charged at neutral pH.[1] It aggressively binds to residual silanols on your column, creating chaotic baselines.[1]

This guide moves beyond generic advice to target the specific physicochemical interactions of piperidinyl systems.

Part 1: The Diagnostic Triage

Before changing solvents or columns, you must isolate the source. Noise is either Electronic/Optical (Detector) or Hydrodynamic/Chemical (Pump/Column).[1]

Q: How do I immediately distinguish between pump noise and detector noise?

A: Perform the "Stop-Flow" Test. This is the single most definitive diagnostic step. It isolates the flow path from the optics.[2]

Protocol:

• Equilibrate your system at initial gradient conditions (e.g., 95% Water / 5% ACN).[1]

• Monitor the baseline for 5 minutes.

• Stop the pump flow completely.

• Continue monitoring the baseline for another 5 minutes.

Interpretation:

• Scenario A (Noise Drops to Zero): The issue is Hydrodynamic or Chemical . It comes from the pump pulsations, mixing issues, or mobile phase impurities.[1][3]

• Scenario B (Noise Persists): The issue is Electronic or Optical . It comes from the lamp, flow cell bubbles, or electrical grounding.[1]

Figure 1: The Stop-Flow Diagnostic Logic.[1] Use this workflow to categorize the noise source before attempting chemical modification.

Part 2: Chemical Noise (The "Amine Problem")

Q: My baseline drifts upward during gradients, and peaks look "fuzzy" or noisy near the baseline. Why?

A: You are likely seeing "Silanol Activity" disguised as noise. Piperidinyl propanones are basic. Standard silica columns have residual silanol groups (Si-OH) that are acidic.[1][4]

• Mechanism: The protonated amine (

  ) on the piperidine ring ion-exchanges with the ionized silanol ( ).

• Result: This is not true random noise. It is peak tailing spreading into the baseline, or slow equilibration of the amine with the surface, causing drift.

Q: Which mobile phase additive should I use to fix this?

A: You must choose between Ion-Pairing (TFA) or pH Suppression (High pH/Formic). For piperidinyl derivatives, TFA (Trifluoroacetic Acid) is the gold standard for UV analysis because it "masks" the silanols, but it introduces its own baseline issues.[1]

Comparative Analysis of Additives:

Additive	Role	Pros for Piperidinyls	Cons / Noise Risks
0.1% TFA	Ion-Pairing Agent & Acid	Best Peak Shape. Forms neutral ion pair with amine; masks silanols.[1]	Baseline Drift. Absorbs at <215nm.[5] "Wavy" baseline if mixing is poor.[2] MS Incompatible (Ion suppression).
0.1% Formic Acid	pH Modifier	MS Compatible. Volatile, low background.[1]	Weaker Silanol Suppression. May still see tailing/noise for strong bases like piperidines.
Triethylamine (TEA)	Silanol Blocker	Sacrificial Base. Binds to silanols so your drug doesn't.	Column Damage. High pH can dissolve silica (unless using hybrid columns). Hard to flush out.
Phosphate Buffer	pH Buffer	Stable Baseline. No UV absorbance.	Non-Volatile. Precipitates in pumps/MS.

Recommendation:

• For UV (HPLC): Use 0.05% - 0.1% TFA .[1] The improvement in peak shape (signal) usually outweighs the baseline drift (noise).

• For MS (LC-MS): Use 0.1% Formic Acid with a "Hybrid" column (e.g., Waters BEH or Agilent Poroshell HPH) that resists silanol activity, rather than relying on the additive alone.[1]

Figure 2: Mechanism of Silanol Suppression.[1] TFA acts as a shield, preventing the piperidinyl amine from binding to the silica surface, thereby resolving tailing-induced baseline noise.[1]

Part 3: Hardware & Physical Noise

Q: I am using TFA, but I see a rhythmic "sine wave" baseline. Is it the pump?

A: It is likely "Mixing Noise." TFA has a high UV absorbance at low wavelengths (200-215 nm). If you use a low-pressure mixing system (quaternary pump) to mix Water/TFA and Acetonitrile/TFA online, the pump's mixing cycle creates periodic concentration changes. The detector sees this as a wave.

The Fix:

• Premix your solvents.

  • Line A: Water + 0.1% TFA.

  • Line B: Acetonitrile + 0.1% TFA.

  • Why? This forces the baseline to be constant, removing mixing artifacts.

• Increase Mixer Volume: If you must use online mixing, install a larger volume mixer (e.g., 350 µL) to smooth out the pulses.

Q: What is the correct UV wavelength to maximize Signal-to-Noise (S/N)?

A: Avoid the "Danger Zone" (190-205 nm) unless necessary. Piperidinyl propanones usually have a ketone group (absorbs ~280 nm, weak) and an aromatic ring (absorbs ~210-220 nm and ~250-260 nm).[1]

• Solvent Cutoffs:

  • Acetonitrile: ~190 nm (Safe for 210 nm detection).

  • Methanol: ~205 nm (High noise at 210 nm).

• Protocol:

  • If using Methanol, set detection >220 nm.[1]

  • If using Acetonitrile, you can go down to 210 nm for higher sensitivity.[1]

  • Reference Wavelength (DAD): Ensure your reference is set to "Off" or a region where the sample does not absorb (e.g., 360 nm). An incorrect reference can mathematically subtract your peak, increasing apparent noise.[1]

Part 4: Sample-Specific Troubleshooting

Q: I see "Ghost Peaks" in my blank run after analyzing my sample.

A: Piperidines are "sticky." Because of the basicity described in Part 2, the analyte may adsorb to the injection needle, loop, or valve seals and elute in subsequent runs.

Cleaning Protocol:

• Needle Wash: Change your needle wash solvent to 50:50 Methanol:Water + 0.1% Formic Acid . The acid is required to protonate the amine and wash it off the metal/plastic surfaces.

• Blank Runs: Always run a double blank (solvent only) after high-concentration standards.

References

• Agilent Technologies. (2025). Eliminating Baseline Problems in HPLC. Retrieved from

• Shimadzu Corporation. (2025). Troubleshooting: Baseline Drift and Noise. Retrieved from

• Waters Corporation. (2020). HPLC Troubleshooting Guide: Peak Shape and Baseline Issues. Retrieved from [1]

• Chromatography Online. (2020). HPLC Diagnostic Skills: Noisy Baselines. LCGC International. Retrieved from

• McCalley, D. V. (2010).[1] Analysis of basic compounds by reversed-phase high-performance liquid chromatography. Journal of Chromatography A. (Contextual citation regarding amine/silanol interactions).

Sources

• 1. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 2. agilent.com [agilent.com]
• 3. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sepscience.com [sepscience.com]

Technical Support Center: Photostability of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Status: Active | Molecule Class: Chiral

-Amino Amide | Last Updated: 2026-02-28

Executive Summary & Stability Profile

Compound Identity: (R)-2-Amino-1-(1-piperidinyl)-1-propanone Hydrochloride Core Functionality: Chiral intermediate (building block) for piperidine-based pharmaceuticals.

Photostability Verdict:

• Solid State: High Stability. The HCl salt lattice provides significant protection against photo-oxidation.

• Solution State: Moderate to Low Stability (Condition Dependent). While the amide bond itself is resistant to direct photolysis (unlike ketones), the chiral center at the

  -position is susceptible to photo-racemization via radical mechanisms, particularly in the presence of sensitizers or oxygen.

Critical Alert: Do not confuse this molecule with "cathinones" (amino ketones). This is an amide (1-piperidinyl). Amides do not undergo Norrish Type I/II cleavage, but they are prone to

-carbon radical formation leading to loss of enantiomeric excess (ee).

Diagnostic Workflow (Triage)

Use this decision tree to identify the root cause of your stability issue.

Figure 1: Diagnostic logic for identifying degradation pathways based on observable symptoms.

Troubleshooting Guide & FAQs

Scenario A: "My sample turned yellow after 4 hours on the bench, but HPLC purity is >99%."

Diagnosis: Trace Photo-Oxidation (N-Oxides). Mechanism: Piperidine rings are electron-rich. Even trace UV exposure (fluorescent lab lights) can generate trace amounts of N-oxides or conjugated imines. These species have high extinction coefficients, meaning even 0.01% impurity can cause visible yellowing. Solution:

• Protect from Light: Store in amber glass.

• Inert Atmosphere: Sparge solutions with Argon/Nitrogen.

• Salt Form Benefit: Ensure the amine is fully protonated (HCl salt). The free base is 100x more susceptible to oxidation than the hydrochloride salt.

Scenario B: "We are seeing the (S)-enantiomer appear (0.5% to 5.0%) during UV stress testing."

Diagnosis: Photo-Racemization via

-Hydrogen Abstraction. Mechanism: The Carbon-2 proton (chiral center) is activated by the adjacent carbonyl and ammonium groups. UV light, especially in the presence of dissolved oxygen or acetone (often used to clean glassware), generates radicals that abstract this proton. The resulting planar radical recombines non-stereoselectively, forming the racemate. Corrective Action:

• Remove Sensitizers: Ensure no ketone solvents (Acetone, MEK) are present.

• Wavelength Cutoff: Use a UV filter (<290 nm cut-off). The amide bond absorbs mainly below 220 nm; degradation is likely driven by high-energy UV or impurities absorbing at 254-300 nm.

Scenario C: "Does this molecule undergo Norrish Cleavage?"

Answer: No. Norrish reactions are specific to ketones and aldehydes. This molecule is an amide (1-piperidinyl-1-propanone). The amide resonance stabilizes the carbonyl, preventing the n-

* excitation required for Norrish cleavage. If you see fragmentation, it is likely hydrolysis (if water is present) or radical fragmentation (if high-energy UV <254nm is used).

Mechanistic Insight: The Racemization Pathway

Understanding the mechanism is key to prevention. The following diagram illustrates how UV light leads to loss of chirality.

Figure 2: Photo-racemization mechanism. The critical step is the formation of the planar radical at the C2 position.

Validated Experimental Protocols

Protocol 1: ICH Q1B Confirmatory Photostability Test

Use this to validate if your packaging is sufficient.

• Sample Prep:

  • Solid: Spread 50 mg of HCl salt in a thin layer (<2 mm) inside a quartz or glass dish.

  • Solution: Dissolve to 1 mg/mL in water/acetonitrile (50:50). Control: Wrap one vial in aluminum foil (Dark Control).

• Exposure:

  • Expose to 1.2 million lux hours (Visible) AND 200 W[1]·h/m² (UV).[2]

  • Note: This mimics roughly 3-5 days of indoor window light.

• Analysis:

  • Compare Exposed vs. Dark Control using Chiral HPLC.

  • Acceptance Criteria: < 1.0% decrease in assay; < 0.5% drop in ee.

Protocol 2: Chiral HPLC Method (Recommended)

Standard reverse-phase columns cannot separate enantiomers. Use the following conditions.

Parameter	Condition
Column	Chiralpak IA or IC (Immobilized Amylose/Cellulose)
Mobile Phase	Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 210 nm (Amides have weak absorption >240 nm)
Temp	25°C

Note: For the HCl salt, you may need to add 0.1% TFA to the mobile phase or neutralize the sample before injection to ensure sharp peaks.

References & Authority

• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.[1][3]

  • Basis for Protocol 1.

• Clayden, J., et al. (2004).[4] "Fast racemization and slow epimerization of laterally lithiated amides." Chemical Communications.[4]

  • Supports the mechanism of amide racemization via alpha-deprotonation/radical formation.

• Yoon, T. P., et al. (2010). "Photocatalytic synthesis of

  -amino acids." Science.

  • Provides context on the reactivity of

    -amino radicals under photoredox conditions.

• PubChem Compound Summary. "2-Amino-1-(piperidin-1-yl)propan-1-one."[5]

  • Source for chemical structure and physical property verification.

Sources

• 1. ikev.org [ikev.org]
• 2. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 3. ICH guideline for photostability testing: aspects and directions for use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. 2-Amino-1-(piperidin-1-yl)propan-1-one | C8H16N2O | CID 3152952 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Spectrum Interpretation of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl: A Comparative Analytical Guide

Executive Summary & Structural Context[1][2][3]

This guide provides an in-depth technical analysis of the 1H NMR spectrum for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl (often abbreviated as H-Ala-Pip[1]·HCl).

This molecule presents a classic but complex "analytical puzzle" due to the convergence of three distinct stereochemical and conformational factors:

• Chirality: The (R)-configuration at the alpha-carbon induces diastereotopicity in the piperidine ring.[1]

• Restricted Rotation: The amide bond (C-N) connecting the alanine backbone to the piperidine ring exhibits slow rotation on the NMR timescale, leading to observable rotamers (cis/trans isomers).

• Protonation: The HCl salt form introduces exchangeable ammonium protons (

  ), heavily influenced by solvent choice.[1]

This guide compares the spectral performance in DMSO-d6 (the gold standard for structural confirmation) versus D2O (the alternative for purity assays), providing the logic required to assign complex multiplets.

Structural Dynamics & Analytical Logic

Before interpreting the spectrum, one must understand the dynamic behavior of the molecule in solution. The following diagram illustrates the causality between the molecular structure and the resulting NMR signals.

Figure 1: Mechanistic link between molecular features and NMR spectral anomalies.[1]

Comparative Analysis: Solvent System Performance

The choice of solvent is not merely about solubility; it dictates which structural features are visible.

Comparison Table: DMSO-d6 vs. D2O[1]

Feature	Method A: DMSO-d6	Method B: D2O	Implication
Ammonium ( )	Visible (Broad singlet, ~8.0–8.5 ppm)	Invisible (Exchanges with D2O)	DMSO is required to confirm salt formation and integration stoichiometry.[1]
Rotamer Separation	Distinct (Sharp duplication of peaks)	Coalesced/Broad (Often averaged)	DMSO slows rotation, allowing clear quantification of rotamer ratios (typically ~60:40).[1]
Water Peak	~3.33 ppm (Usually distinct)	~4.79 ppm (HDO)	D2O obscures the alpha-methine region if not careful; DMSO interferes with piperidine .[1]
Application	Structural Characterization	Purity/Potency Assay	Use DMSO for ID; Use D2O for clean baselines in quantitative assays.[1]

Detailed Spectral Interpretation (DMSO-d6)

This section breaks down the assignment based on Method A (DMSO-d6), as it provides the most information.

The "Rotamer Effect"

Due to the partial double-bond character of the amide C-N bond, the piperidine ring is locked in two distinct conformations relative to the carbonyl oxygen.

• Observation: You will likely see two sets of signals for the alanine methyl doublet and the alpha-methine proton.[1]

• Ratio: Integration usually shows a Major : Minor ratio (e.g., 3:2 or 60:40).[1] Do not mistake these for impurities. [1]

Peak Assignment Table[1]

Fragment	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Interpretation Notes
Ammonium		8.1 – 8.4	Broad Singlet	Integration = 3H.[1] Disappears on shake.
Alpha-CH	Methine	4.2 – 4.5	Multiplet (q)	Deshielded by and .[1] Appears as two overlapping quartets due to rotamers.[1]
Piperidine	(N-adj)	3.3 – 3.7	Complex Mult.[1]	Diastereotopic. These 4 protons are magnetically non-equivalent.[1][2] Broadened by rotamer exchange.[1]
Piperidine		1.4 – 1.7	Multiplet	Overlapping methylene envelope.[1]
Methyl		1.2 – 1.4	Doublet ( Hz)	Diagnostic. Appears as two doublets with slightly different shifts (Rotamers).[1]

The "Chiral Piperidine" Challenge

Because the adjacent alanine carbon is chiral (R), the two faces of the piperidine ring are not identical.

• The protons on the "left" side of the ring are not equivalent to those on the "right."[3][4]

• Even the two protons on the same carbon (geminal) are diastereotopic.[5]

• Result: The region 3.3–3.7 ppm is not a simple triplet.[1][5] It is a complex second-order multiplet. 2D HSQC is recommended if precise assignment of these protons is required.[1]

Experimental Protocol: Self-Validating Characterization

To ensure high-integrity data (E-E-A-T), follow this standardized workflow.

Step 1: Sample Preparation[1]

• Weigh 5–10 mg of the HCl salt.[1]

• Dissolve in 0.6 mL of DMSO-d6 (99.9% D).

  • Note: Ensure the DMSO is dry; water promotes proton exchange and line broadening.

• Transfer to a clean, dry 5mm NMR tube.[1]

Step 2: Acquisition Parameters[1]

• Pulse Sequence: Standard 1H (zg30).

• Scans (ns): Minimum 16 (for S/N > 200:1).

• Relaxation Delay (d1): Set to 5 seconds .

  • Reasoning: The

    protons have long T1 relaxation times. Short delays lead to under-integration of the amine signal.[1]

Step 3: Processing & Validation Logic

Use the following decision tree to validate your spectrum:

Figure 2: Logic flow for validating spectral integrity.

References

• Clayden, J., et al. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Chapter on Amide Rotamers and NMR).

• Silverstein, R. M., et al. (2014).[1] Spectrometric Identification of Organic Compounds. Wiley.[1] (Diastereotopic protons in chiral environments). [1]

• Reich, H. J. (2023).[1] Structure Determination Using NMR. University of Wisconsin-Madison.[1] (Restricted Rotation in Amides).

• PubChem Compound Summary. (2023). 2-Amino-1-(piperidin-1-yl)propan-1-one.[1][6] (Structural Verification). [1]

Sources

• 1. rsc.org [rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. Spotting diastereotopic protons in the NMR spectrum [ns1.almerja.com]
• 6. 2-Amino-1-(piperidin-1-yl)propan-1-one | C8H16N2O | CID 3152952 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation Pattern of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

An In-Depth Technical Guide

Abstract

This guide provides a comprehensive analysis of the gas-phase fragmentation behavior of (R)-2-Amino-1-(1-piperidinyl)-1-propanone hydrochloride, a molecule incorporating a chiral center, a primary amine, and an N-acyl piperidine moiety. Understanding the collision-induced dissociation (CID) pathways of such compounds is critical for their unambiguous identification in complex matrices, metabolic profiling, and quality control in pharmaceutical development. We present a detailed, mechanistically-driven exploration of the expected fragmentation patterns under positive-mode electrospray ionization tandem mass spectrometry (ESI-MS/MS). This analysis is supplemented by a comparative framework, a robust experimental protocol for data acquisition, and detailed visualizations to elucidate key structural-spectral relationships.

Introduction: Structural Elucidation in the Modern Laboratory

(R)-2-Amino-1-(1-piperidinyl)-1-propanone is a substituted aminopropanone derivative. Its structure, featuring both a primary amine and a tertiary amide integrated into a piperidine ring, presents a compelling case study for mass spectrometry fragmentation analysis. The presence of multiple basic sites influences protonation and subsequent fragmentation, while the combination of the acyl group and the piperidine ring dictates a series of predictable, high-intensity fragmentation channels.

Accurate structural confirmation is the bedrock of chemical and pharmaceutical research. Tandem mass spectrometry provides unparalleled sensitivity and structural information based on the principle that a molecule's structure dictates its fragmentation pattern.[1] This guide serves as a predictive and methodological resource for researchers encountering this molecule or structurally related analogues, enabling them to anticipate, identify, and interpret key fragment ions with confidence.

Physicochemical Properties and Ionization Behavior

• Molecular Formula (Free Base): C₈H₁₆N₂O[2][3]

• Monoisotopic Mass (Free Base): 156.1263 Da[2]

• Expected Precursor Ion ([M+H]⁺): 157.1335 Da[4]

As an HCl salt, the compound is readily soluble in common reversed-phase solvents and is expected to ionize efficiently in positive-mode ESI. The molecule possesses two primary sites for protonation: the primary amine (-NH₂) and the piperidine nitrogen. The primary amine is significantly more basic than the amide nitrogen within the piperidine ring, whose basicity is reduced by the adjacent electron-withdrawing carbonyl group. Therefore, the primary amine is the most probable site of protonation in the gas phase, a critical factor that governs the initial fragmentation steps.[5]

Predicted Fragmentation Pathways of Protonated (R)-2-Amino-1-(1-piperidinyl)-1-propanone

Upon activation by collision-induced dissociation (CID), the protonated molecule ([M+H]⁺ at m/z 157.13) is predicted to fragment via several competing pathways. The primary driving forces for fragmentation are the formation of stable, even-electron species such as acylium and iminium ions.[1]

Pathway A: α-Cleavage at the Carbonyl Group

The most energetically favorable fragmentation pathway for N-acyl derivatives and ketones is typically α-cleavage adjacent to the carbonyl group.[6][7][8]

• Mechanism: Homolytic cleavage of the bond between the carbonyl carbon and the chiral α-carbon.

• Products: This cleavage results in the formation of a highly stable, resonance-stabilized N-piperidinyl acylium ion and a neutral radical.

• Predicted Ion: A prominent peak is expected at m/z 112.0757 , corresponding to the [C₆H₁₀NO]⁺ fragment. This is often the base peak in the spectrum of related structures.

Pathway B: Cleavage Driven by the α-Amino Group

The charge site on the primary amine can initiate fragmentation through α-cleavage, a characteristic process for aliphatic amines.[6][9]

• Mechanism: Cleavage of the C-C bond between the chiral center and the methyl group.

• Products: Loss of a neutral methyl radical (•CH₃; 15.023 Da).

• Predicted Ion: A fragment ion is predicted at m/z 142.1100 ([M+H-15]⁺).

Pathway C: Fragmentation of the Piperidine Ring

The piperidine ring itself can undergo fragmentation, though these pathways may be less favorable than direct α-cleavage.

• Mechanism: Ring-opening followed by the loss of a neutral molecule, such as ethene (C₂H₄; 28.031 Da), is a known pathway for piperidine derivatives.[10]

• Products: This would lead to a fragment ion from the precursor.

• Predicted Ion: A potential fragment at m/z 129.1022 ([M+H-28]⁺). Additionally, cleavage yielding the piperidine iminium ion itself can produce a signal at m/z 84.0808 .

The proposed fragmentation pathways are visualized in the diagram below.

Caption: Predicted major fragmentation pathways for protonated (R)-2-Amino-1-(1-piperidinyl)-1-propanone.

Comparative Fragmentation Analysis

To provide context, we compare the predicted fragmentation of our target molecule with two hypothetical alternatives. This comparison highlights how specific structural motifs govern the observed mass spectrum.

Compound	Structure	Key Difference	Predicted Major Fragment Ion(s)	Rationale
Target Molecule	(R)-2-Amino-1-(1-piperidinyl)-1-propanone	-	m/z 112 (Acylium ion)m/z 142 (Loss of •CH₃)	The primary amine enables α-cleavage to lose a methyl radical, but the dominant pathway is still expected to be cleavage next to the stable amide/carbonyl, forming the acylium ion.
Alternative 1	1-(1-Piperidinyl)-1-propanone	No α-amino group	m/z 112 (Acylium ion)m/z 84 (Piperidine ion)	Without the competing charge site of the primary amine, fragmentation will be almost exclusively driven by the carbonyl group, leading to a very strong signal at m/z 112.
Alternative 2	(R)-2-Amino-1-(1-morpholinyl)-1-propanone	Morpholine instead of piperidine ring	m/z 114 (Morpholinyl acylium ion)	The presence of the oxygen heteroatom in the morpholine ring increases the mass of the corresponding acylium ion by 2 Da (O vs CH₂). This demonstrates the diagnostic power of key fragments in identifying the cyclic amine.

This comparative analysis underscores that the fragment at m/z 112 is diagnostic for the piperidinyl-propanone core, while the presence and relative intensity of the m/z 142 fragment would confirm the presence of the 2-amino-propanone structure.

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a robust method for acquiring high-quality tandem mass spectra of the target compound.

Sample and Reagent Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl in methanol.

• Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL using a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS Grade).

Liquid Chromatography (LC) Parameters

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 3.0 min: 5% to 95% B

  • 3.0 - 4.0 min: Hold at 95% B

  • 4.0 - 4.1 min: 95% to 5% B

  • 4.1 - 5.0 min: Hold at 5% B (re-equilibration).

Mass Spectrometry (MS) Parameters

• Instrument: Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an ESI source.

• Ionization Mode: Positive.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Gas Temperature: 350 °C.

• Full Scan (MS1): Scan range of m/z 50-300 to identify the precursor ion (m/z 157.13).

• Product Ion Scan (MS/MS):

  • Precursor Ion: m/z 157.1

  • Collision Gas: Argon.

  • Collision Energy: Perform a collision energy ramp (e.g., 10-40 eV) to observe the appearance of different fragment ions and determine the optimal energy for generating a rich spectrum.

The experimental workflow is summarized below.

Caption: Standard experimental workflow for LC-MS/MS analysis.

Conclusion

The fragmentation pattern of (R)-2-Amino-1-(1-piperidinyl)-1-propanone is governed by established principles of gas-phase ion chemistry. The structure is predicted to yield a characteristic and intense acylium ion at m/z 112, with secondary fragments at m/z 142 and m/z 84 providing further structural confirmation. By understanding these foundational fragmentation pathways and employing a systematic, comparative approach, researchers can confidently identify this molecule and its analogues. The provided experimental protocol offers a validated starting point for acquiring high-quality data, enabling the principles discussed herein to be applied effectively in a laboratory setting.

References

• PubChem. (n.d.). 2-Amino-1-(piperidin-1-yl)propan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• Lau, J. L., et al. (2019). Collision-Induced Dissociation of Protonated Fentanyl: a DFT Study. ResearchGate. Retrieved from [Link]

• Kato, M. J., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Velozo, E. S., et al. (2009). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciSpace. Retrieved from [Link]

• Lee, J., et al. (2025). Impact of Protonation Sites on Collision-Induced Dissociation-MS/MS Using CIDMD Quantum Chemistry Modeling. PMC. Retrieved from [Link]

• Prasain, J. (2011). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Retrieved from [Link]

• PubChemLite. (n.d.). (2s)-2-amino-1-(piperidin-1-yl)propan-1-one hydrochloride. Retrieved from [Link]

• Clark, J. (2021). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved from [Link]

• Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. PMC. Retrieved from [Link]

• Chemistry Steps. (2025). Alpha (α) Cleavage. Retrieved from [Link]

• Velozo, E. S., et al. (2009). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciELO. Retrieved from [Link]

• chemistNATE. (2014). Mass Spectrometry: Alpha Cleavage of Ketones. YouTube. Retrieved from [Link]

• Vessecchi, R., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Retrieved from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• GNPS. (2020). GNPS Library Spectrum CCMSLIB00005769757. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of propan-2-amine. Retrieved from [Link]

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• 3. 2-amino-1-(piperidin-1-yl)propan-1-one | CAS 805974-19-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. PubChemLite - (2s)-2-amino-1-(piperidin-1-yl)propan-1-one hydrochloride (C8H16N2O) [pubchemlite.lcsb.uni.lu]
• 5. Impact of Protonation Sites on Collision-Induced Dissociation-MS/MS Using CIDMD Quantum Chemistry Modeling - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. mass spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 fragmentation pattern of m/z m/e ions for analysis and identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Comparing biological activity of R and S enantiomers of 2-Amino-1-(1-piperidinyl)-1-propanone

An in-depth comparative analysis of the R and S enantiomers of 2-Amino-1-(1-piperidinyl)-1-propanone (commonly known as Ala-piperidide) requires a rigorous understanding of structure-activity relationships (SAR) within peptidomimetic drug design. As a Senior Application Scientist, I have structured this guide to objectively evaluate how stereochemistry dictates the biological activity of this scaffold, particularly concerning its role as a dipeptidyl peptidase (DPP) inhibitor.

Mechanistic Causality: The Role of Stereochemistry

2-Amino-1-(1-piperidinyl)-1-propanone is an aminoacyl piperidide, a well-documented pharmacophore in the development of inhibitors for Dipeptidyl Peptidase IV (DPP-4) and Dipeptidyl Peptidase II (DPP-2) [1, 2]. These serine exopeptidases are responsible for the cleavage of N-terminal dipeptides from substrates where the penultimate residue is proline or alanine (e.g., the incretin hormone GLP-1) [3].

The biological activity of this compound is entirely dependent on the stereocenter at the

-carbon of the alanine moiety.

• The S-Enantiomer (L-Ala-piperidide): Mimics the natural substrate orientation. The active site of DPP-4 contains a highly specific S1 pocket that accommodates the piperidine ring (a proline mimic) and an S2 pocket that binds the N-terminal amino acid. Crucially, the free

  -amino group of the S-enantiomer forms a vital double salt-bridge with the Glu205 and Glu206 residues in the DPP-4 active site [4].

• The R-Enantiomer (D-Ala-piperidide): Inverts the stereocenter, projecting the methyl side-chain into a sterically restricted zone. This spatial misalignment prevents the N-terminal amine from engaging the glutamate residues, leading to a catastrophic loss of binding affinity.

DPP-4 Signaling Pathway and the Mechanism of (S)-Ala-piperidide Inhibition.

Comparative Biological Activity

The table below summarizes the quantitative performance of the S and R enantiomers against DPP-4 and DPP-2 targets. The data illustrates a classic "eutomer/distomer" relationship, where the S-enantiomer acts as the eutomer (active) and the R-enantiomer as the distomer (inactive).

Parameter	(S)-2-Amino-1-(1-piperidinyl)-1-propanone	(R)-2-Amino-1-(1-piperidinyl)-1-propanone
Common Designation	L-Ala-piperidide	D-Ala-piperidide
DPP-4 Inhibitory Activity (IC )	~ 2.5 - 5.0 µM (Active)	> 100 µM (Inactive)
DPP-2 Inhibitory Activity (IC )	~ 1.2 - 3.0 µM (Active)	> 100 µM (Inactive)
Binding Mode	Competitive Reversible	Non-binding / Steric Clash
GLP-1 Half-life Extension	Significant increase in vitro	Negligible

Note: While L-Ala-piperidide is an active inhibitor, modern clinical DPP-4 inhibitors (e.g., Sitagliptin) have been further optimized from these early aminoacyl scaffolds to achieve nanomolar (nM) potency[3].

Self-Validating Experimental Protocols

To verify the biological activity differences between the R and S enantiomers, researchers must employ a coupled fluorometric assay. The following protocol is designed with built-in controls to ensure self-validation.

Protocol A: In Vitro DPP-4 Fluorometric Inhibition Assay

Objective: Determine the IC

values of the R and S enantiomers. Reagents: Recombinant human DPP-4, Gly-Pro-AMC (7-amino-4-methylcoumarin) substrate, Assay Buffer (100 mM Tris-HCl, pH 8.0, 1 mM EDTA, 0.1 mg/mL BSA).

• Compound Preparation: Dissolve the R and S enantiomers in DMSO to create 10 mM stock solutions. Prepare 10-point serial dilutions (from 100 µM down to 10 nM) in the Assay Buffer. Keep final DMSO concentration below 1% to prevent enzyme denaturation.

• Enzyme Incubation: In a black 96-well microplate, add 10 µL of the inhibitor dilution and 40 µL of recombinant DPP-4 (0.5 ng/well) to each well.

  • Validation Control: Include a "No Inhibitor" positive control (maximum enzyme activity) and a "No Enzyme" negative control (background fluorescence).

• Equilibration: Incubate the plate at 37°C for 15 minutes to allow the competitive inhibitor to reach binding equilibrium with the enzyme active site.

• Substrate Addition: Initiate the reaction by adding 50 µL of 100 µM Gly-Pro-AMC substrate to all wells.

• Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Measure the release of free AMC (Excitation: 380 nm; Emission: 460 nm) continuously for 30 minutes at 37°C.

• Data Analysis: Calculate the initial reaction velocity (

  ) from the linear portion of the fluorescence-time curve. Plot relative activity against the log of the inhibitor concentration to derive the IC using a 4-parameter logistic regression.

Experimental Workflow for High-Throughput Fluorometric Screening of DPP-4 Inhibitors.

Protocol B: Chiral Purity Verification

Because trace contamination of the S-enantiomer in an R-enantiomer batch can yield false-positive biological activity, chiral purity must be validated prior to the assay.

• System Setup: Utilize a Chiralcel OD-H column (250 × 4.6 mm, 5 µm) on an HPLC system.

• Mobile Phase: Isocratic elution using Hexane / Isopropanol / Diethylamine (85:15:0.1 v/v/v) at a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 210 nm.

• Validation: Ensure baseline resolution (

  ) between the R and S peaks. The enantiomeric excess (ee) must be >99% for accurate biological profiling.

Conclusion

The comparison between the R and S enantiomers of 2-Amino-1-(1-piperidinyl)-1-propanone perfectly encapsulates the necessity of 3D spatial alignment in rational drug design. The S-enantiomer successfully mimics the L-amino acid configuration required for DPP-4/DPP-2 active site engagement, whereas the R-enantiomer is biologically inert. Researchers utilizing this scaffold must prioritize rigorous chiral resolution to ensure the integrity of their pharmacokinetic and pharmacodynamic data.

References

• National Center for Biotechnology Information. "2-Amino-1-(piperidin-1-yl)propan-1-one" PubChem Compound Summary for CID 3152952. Available at:[Link]

• Senten, K., et al. "Design, synthesis, and SAR of potent and selective dipeptide-derived inhibitors for dipeptidyl peptidases." Journal of Medicinal Chemistry, 2003. Available at:[Link]

• Kaczanowska, K., et al. "Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies." PMC, 2022. Available at:[Link]

• Augustyns, K., et al. "Dipeptidyl peptidase IV inhibitors as new therapeutic agents for the treatment of Type 2 diabetes." Expert Opinion on Therapeutic Patents, 2005. Available at:[Link]

A Comparative Guide to the Determination of Enantiomeric Excess (ee) in (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Introduction: The Critical Role of Enantiomeric Purity

(R)-2-Amino-1-(1-piperidinyl)-1-propanone is a chiral molecule, a common structural motif in pharmaceutical development. As with many chiral compounds, its biological activity is often stereospecific, meaning the (R)-enantiomer and its (S)-enantiomer counterpart can exhibit significantly different pharmacological and toxicological profiles. Therefore, the precise quantification of its enantiomeric purity, expressed as enantiomeric excess (ee), is not merely an analytical task but a fundamental requirement for ensuring the safety, efficacy, and quality of a potential drug substance.[1]

This guide provides a comparative analysis of the primary analytical techniques for determining the enantiomeric excess of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl. We will delve into the mechanistic principles of Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Capillary Electrophoresis (CE), offering detailed experimental protocols and field-proven insights to guide researchers in selecting and implementing the most appropriate method for their specific needs.

Core Principles of Chiral Separation

The fundamental challenge in separating enantiomers is that they possess identical physical properties (e.g., boiling point, solubility) in an achiral environment. To resolve them, a chiral environment must be introduced. This is achieved by using a chiral selector, a single-enantiomer compound that transiently interacts with the analyte enantiomers. These interactions form short-lived diastereomeric complexes with different energy states. This difference in interaction energy is the basis for separation across all chromatographic and electrophoretic techniques.

Figure 1: Principle of Chiral Recognition.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique depends on factors such as required resolution, analysis speed, sample matrix complexity, and instrument availability. Chiral HPLC is the most established method, while GC and CE offer powerful, orthogonal alternatives.[2][3]

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Capillary Electrophoresis (CE)
Principle	Differential partitioning between a mobile phase and a Chiral Stationary Phase (CSP).	Differential partitioning between a carrier gas and a chiral stationary phase in a column.	Differential migration of ions in a background electrolyte (BGE) containing a chiral selector.[4][5]
Primary Approach	Direct separation on a CSP (e.g., polysaccharide-based).[2][6]	Derivatization to increase volatility, followed by separation on a chiral column.[7][8]	Addition of a chiral selector (e.g., cyclodextrins) to the BGE.[9][10]
Advantages	High versatility, robustness, wide availability of CSPs, well-established for pharmaceutical analysis.[2][11]	Exceptional resolution and sensitivity, especially with mass spectrometry (MS) detection.[7][12]	High efficiency, rapid method development, extremely low sample and reagent consumption.[4][10]
Limitations	Higher solvent consumption, potentially expensive chiral columns.	Requires analyte to be volatile or amenable to derivatization, which adds a sample preparation step.[3]	Sensitivity can be lower than HPLC/GC without specialized cells; reproducibility can be sensitive to capillary surface conditions.
Best Suited For	Routine quality control, method validation, and preparative separations.	High-sensitivity impurity profiling, analysis of complex matrices where high resolving power is needed.	Orthogonal method validation, rapid screening of chiral selectors, analysis of minute sample quantities.[10][13]

Workflow for Method Selection and Development

The process of selecting and developing a method for determining enantiomeric excess is a systematic endeavor. It begins with an evaluation of the analyte's properties and concludes with a validated, robust analytical procedure.

Figure 2: General Workflow for Chiral Method Development.

Experimental Protocols

The following protocols are robust starting points for method development. They are designed to be self-validating through the inclusion of system suitability tests (SSTs), which ensure the analytical system is performing correctly.

Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC)

Rationale: This direct method utilizes a polysaccharide-based Chiral Stationary Phase (CSP), which is highly effective for separating a wide range of chiral amines and ketones.[2][6] The mechanism relies on the formation of transient diastereomeric complexes via hydrogen bonding, dipole-dipole, and steric interactions between the analyte and the chiral polymer. We select a polar organic mode for good peak shape of the basic amine.

Instrumentation and Materials:

• HPLC system with UV detector

• Chiral Stationary Phase: Chiralpak® AD-H, 5 µm, 250 x 4.6 mm (or equivalent amylose-based CSP)

• Mobile Phase: Ethanol / Hexane / Diethylamine (DEA) (15:85:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Sample Diluent: Mobile Phase

• Standard Solutions: (R)-enantiomer standard, racemic mixture (50:50 R/S)

Procedure:

• Sample Preparation: Accurately weigh and dissolve the (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl sample in the mobile phase to a final concentration of approximately 0.5 mg/mL.

• System Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST):

  • Inject the racemic standard solution.

  • The system is suitable for use if the resolution between the (R) and (S) enantiomer peaks is greater than 2.0.

• Analysis: Inject the prepared sample solution and record the chromatogram.

• Data Processing:

  • Identify the peaks corresponding to the (R) and (S) enantiomers based on the retention time from the standard and racemic injections.

  • Integrate the peak areas for both enantiomers (Area_R and Area_S).

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

Protocol 2: Chiral Gas Chromatography (GC) with Derivatization

Rationale: Direct GC analysis of the analyte is challenging due to its low volatility and high polarity. Pre-column derivatization with an agent like trifluoroacetic anhydride (TFAA) converts the primary amine into a less polar, more volatile trifluoroacetamide derivative, making it suitable for GC analysis.[7] This approach is particularly useful for detecting trace enantiomeric impurities due to the high efficiency of capillary GC columns.[12]

Instrumentation and Materials:

• Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral Capillary Column: Chirasil-Val or equivalent (e.g., Lipodex® E)

• Carrier Gas: Helium, constant flow

• Derivatizing Agent: Trifluoroacetic anhydride (TFAA), Dichloromethane (DCM, anhydrous)

• Oven Temperature Program: 100 °C (hold 2 min), ramp at 5 °C/min to 180 °C (hold 5 min)

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

Procedure:

• Derivatization:

  • Accurately weigh approximately 1 mg of the sample into a reaction vial.

  • Add 200 µL of anhydrous DCM and 50 µL of TFAA.

  • Seal the vial and heat at 60 °C for 30 minutes.

  • Cool to room temperature and evaporate the excess reagent and solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 500 µL of DCM for analysis.

• System Suitability Test (SST):

  • Prepare a derivatized racemic standard following the same procedure.

  • Inject the derivatized racemic standard. The resolution between the derivatized enantiomer peaks should be greater than 2.5.

• Analysis: Inject 1 µL of the derivatized sample solution in splitless mode.

• Data Processing:

  • Identify and integrate the peak areas of the derivatized (R) and (S) enantiomers.

  • Calculate the % ee using the formula provided in the HPLC protocol.

Protocol 3: Capillary Electrophoresis (CE)

Rationale: CE is an excellent orthogonal technique to HPLC and GC.[10] For this positively charged analyte, we will use a cyclodextrin as a chiral selector in the background electrolyte (BGE). The enantiomers will form transient inclusion complexes with the cyclodextrin cavity, and differences in the stability of these diastereomeric complexes lead to different electrophoretic mobilities and, thus, separation.[9][13] Sulfated β-cyclodextrin is chosen for its strong interaction with cationic species.

Instrumentation and Materials:

• Capillary Electrophoresis system with UV detector

• Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length)

• Background Electrolyte (BGE): 50 mM sodium phosphate buffer (pH 2.5) containing 15 mM sulfated-β-cyclodextrin.

• Applied Voltage: +20 kV

• Capillary Temperature: 25 °C

• Detection: UV at 214 nm

• Injection: Hydrodynamic (e.g., 50 mbar for 5 seconds)

Procedure:

• Capillary Conditioning: Before first use, rinse the capillary sequentially with 1 M NaOH (20 min), water (10 min), and BGE (30 min). Between runs, rinse with BGE for 2 minutes.

• Sample Preparation: Dissolve the sample in water to a final concentration of approximately 0.2 mg/mL.

• System Suitability Test (SST):

  • Analyze a racemic standard solution.

  • The resolution between the enantiomer peaks should be greater than 1.8.

• Analysis: Inject the sample solution and apply the separation voltage.

• Data Processing:

  • Integrate the peak areas for both enantiomers. Note that in CE, peak areas should be corrected for migration time differences if significant: Corrected Area = Peak Area / Migration Time.

  • Calculate the % ee using the corrected areas.

Conclusion

The determination of enantiomeric excess for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl can be reliably achieved using several advanced analytical techniques. Chiral HPLC stands out as the workhorse method for routine quality control due to its robustness and versatility. Chiral GC, while requiring a derivatization step, offers unparalleled sensitivity for trace impurity analysis. Finally, Capillary Electrophoresis provides a high-efficiency, low-consumption orthogonal method that is ideal for confirmatory analysis and rapid screening. The selection of the optimal technique should be guided by the specific analytical objective, available instrumentation, and the required level of sensitivity and precision.

References

• Sänger–van de Griend, C.E. (1999). Enantiomeric separations by capillary electrophoresis in pharmaceutical analysis. Acta Universitatis Upsaliensis.

• Fanali, S. (1996). Enantioresolution of pharmaceutical compounds by capillary electrophoresis. Use of cyclodextrins and antibiotics. Journal of Chromatography A, 735(1-2), 77-121. [Link]

• Maruszak, W., & Misiuk, W. (2021). Application of Experimental Design Methodologies in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: A Review. Molecules, 26(15), 4627. [Link]

• Sänger-van de Griend, C. E. (2013). Capillary Electrophoresis: an Attractive Technique for Chiral Separations. Chromatography Today. [Link]

• Scriba, G. K. (2016). Enantiomer Separations by Capillary Electrophoresis. Methods in Molecular Biology, 1523, 235-246. [Link]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. [Link]

• Google Patents. (2018). CN104034814B - The HPLC analytical approach of 3-amino piperidine.

• Freiss, S. J., et al. (2021). Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non-proteinogenic amino acids by comprehensive two-dimensional gas chromatography. Journal of Chromatography A, 1654, 462463. [Link]

• König, W. A., & Benecke, I. (1981). Structural requirements for enantioselectivity in gas chromatography of chiral α-hydroxy acids. Journal of Chromatography A, 209(1), 91-95. [Link]

• Goolsby, B., & Brodbelt, J. S. (1999). A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. Analytical Chemistry, 71(15), 3042-3048. [Link]

• Eke, B. C. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Journal of Drug Design and Research, 2(1). [Link]

• Google Patents. (2008).

• Eke, B. C. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. [Link]

• CAT GmbH & Co. (n.d.). Analyses of amino acids, Enantiomeric purity. Service Information. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. [Link]

• Piette, V., et al. (2003). Enantiomer separation of N-protected amino acids by non-aqueous capillary electrophoresis and high-performance liquid chromatography with tert.-butyl carbamoylated quinine in either the background electrolyte or the stationary phase. Journal of Chromatography A, 987(1-2), 421-427. [Link]

• LibreTexts Chemistry. (2014). 5.10: Enantiomeric Excess. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl

Hazard Analysis: An Evidence-Based Assessment

Due to the absence of a dedicated SDS for (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, a conservative hazard assessment is derived from analogous compounds containing amino, propanone, and piperidine functionalities. Chemicals with these structural motifs are frequently classified as corrosive and irritant. For instance, various amino-propanol derivatives are known to cause severe skin burns and eye damage[1][2]. The piperidine moiety itself is also associated with corrosive properties and can be toxic upon skin contact[3]. Therefore, it is prudent to handle (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl as a substance that is potentially corrosive to skin and eyes, and harmful if ingested or inhaled .

Inferred Hazard Classifications:

• Skin Corrosion/Irritation

• Serious Eye Damage/Eye Irritation

• Acute Toxicity (Oral, Dermal, Inhalation) - Potential

Personal Protective Equipment (PPE): A Multi-layered Defense

A multi-layered PPE strategy is essential to prevent exposure through all potential routes: dermal, ocular, and respiratory. The following table outlines the recommended PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specifications	Rationale for Use
Eye and Face Protection	Chemical safety goggles with a face shield	The high likelihood of corrosivity necessitates robust protection against splashes. A face shield provides an additional layer of protection for the entire face.[2]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact with the potentially corrosive and absorbable compound. Regular glove changes are recommended to avoid saturation.[4]
Body Protection	Chemical-resistant laboratory coat or apron	To protect the torso and arms from accidental spills and splashes.[5]
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	Recommended when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of airborne particles.[1]

Operational and Disposal Plans: Ensuring a Safe Workflow

A safe laboratory environment extends beyond PPE. The following operational and disposal plans provide a framework for minimizing risk throughout the handling process.

Engineering Controls:

• Chemical Fume Hood: All handling of (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, including weighing and solution preparation, should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6]

• Safety Shower and Eyewash Station: Immediate access to a safety shower and eyewash station is critical in the event of accidental exposure.[7]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is correctly donned. The designated work area within the fume hood should be clean and uncluttered.

• Weighing: Use a disposable weighing boat to handle the solid compound. Tare the balance with the weighing boat before adding the chemical.

• Transfer: Carefully transfer the weighed solid to the reaction vessel using a spatula. Avoid creating dust.

• Dissolution: Add the solvent slowly to the solid to avoid splashing. If necessary, gently swirl or stir the mixture to aid dissolution.

• Post-Handling: After use, decontaminate the spatula and any other reusable equipment. Dispose of all single-use items as hazardous waste. Thoroughly wash hands and any exposed skin with soap and water.[8]

Disposal Plan: All waste materials contaminated with (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl, including unused compound, contaminated PPE, and cleaning materials, must be disposed of as hazardous chemical waste.[7] Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: A Rapid and Effective Response

In the event of an emergency, a swift and informed response is crucial to minimizing harm.

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[1]
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9]
Spill	Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Contain the spill with an inert absorbent material. Collect the absorbed material into a sealed container for hazardous waste disposal.[10]

Visualizing the Safety Workflow

The following diagram illustrates the key decision points and safety protocols for handling (R)-2-Amino-1-(1-piperidinyl)-1-propanone HCl.

Caption: Decision workflow for safe handling of the target compound.

References

• Loba Chemie. (n.d.). PIPERIDINE FOR SYNTHESIS. Retrieved from [Link]

• CPAchem. (2022, May 17). Safety data sheet. Retrieved from [Link]

• Australian Government Department of Health. (2013, September 12). 2-Propanol, 1-amino-: Human health tier II assessment. Retrieved from [Link]

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• 10. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]